Prenylamine

• CAS: 390-64-7

Core Science & Biosynthesis

Molecular targets of Prenylamine in humans

An In-depth Technical Guide on the Molecular Targets of Prenylamine in Humans

For Researchers, Scientists, and Drug Development Professionals

Abstract

Prenylamine is a diphenylalkylamine compound, formerly utilized as an antianginal agent for its vasodilatory properties. It was withdrawn from the global market in 1988 due to severe cardiac side effects, including QT interval prolongation and torsades de pointes, which significantly increased the risk of sudden death.[1] These dual therapeutic and toxicological effects stem from its complex pharmacology and interaction with multiple molecular targets within human cells. This document provides a comprehensive technical overview of the known molecular targets of Prenylamine, presenting quantitative interaction data, the signaling pathways it modulates, and the experimental methodologies used to characterize these interactions.

Primary Molecular Targets of Prenylamine

Prenylamine exhibits a multi-target profile, acting primarily on proteins involved in calcium signaling, cardiac electrophysiology, and neurotransmitter storage. Its activity is not confined to a single class of proteins, which explains its broad physiological effects.

Calmodulin (CaM) and Downstream Effectors

Calmodulin is a primary and critical target of Prenylamine.[1][2] CaM is a ubiquitous, calcium-binding messenger protein that transduces calcium signals by binding to and regulating a multitude of different protein targets. Prenylamine acts as a CaM antagonist.[3]

• Myosin Light Chain Kinase 2 (MLCK2): As a CaM-dependent enzyme, MLCK2 is a key downstream target of Prenylamine's action.[1][2] By inhibiting CaM, Prenylamine prevents the activation of MLCK2, which is responsible for phosphorylating the regulatory light chain of myosin, a critical step in smooth muscle contraction. This inhibition contributes to the vasodilatory effects of the drug.

• Plasma Membrane Ca²⁺-ATPase (PMCA): Prenylamine is also known to be a weak inhibitor of the CaM-stimulated PMCA, an essential plasma membrane pump responsible for extruding Ca²⁺ from the cytoplasm to maintain low intracellular calcium concentrations.[4]

Voltage-Gated Ion Channels

Prenylamine directly interacts with and blocks several types of voltage-gated ion channels, which is central to its effects on cardiac muscle and its pro-arrhythmic toxicity.

• Voltage-Gated Calcium Channels (VGCCs): As a classified calcium channel blocker, Prenylamine inhibits the influx of calcium through L-type calcium channels.[4][5] This action reduces the force of myocardial contraction and contributes to the relaxation of vascular smooth muscle, underlying its antianginal effects.[4][6] It has been shown to reduce the inward calcium current in ventricular myocytes by 29% to 76% at concentrations of 10-50 µM.[5]

• Voltage-Gated Sodium Channels (VGSCs): Prenylamine is a potent blocker of cardiac voltage-gated sodium channels (specifically the hNav1.5 subtype), an action that contributes significantly to its cardiotoxicity.[5] This blockade is state-dependent, with higher affinity for the open and inactivated states of the channel.[5]

• hERG Channels: The severe cardiac side effects, particularly QT prolongation and torsades de pointes, are linked to its ability to block hERG (human Ether-à-go-go-Related Gene) potassium channels.[5]

Catecholamine Storage System

Prenylamine interferes with the storage of catecholamines (e.g., norepinephrine) in sympathetic nerve terminals. It acts as a competitive inhibitor of the vesicular amine transporter (VMAT), a mechanism similar to that of reserpine.[1][7] This inhibition leads to the depletion of catecholamines from their storage granules, reducing sympathetic stimulation of the heart.[1][2]

Cytochrome P450 (CYP) Enzymes

Like many cardiovascular drugs, Prenylamine is metabolized by and can act as an inhibitor of cytochrome P450 enzymes.[8] While specific inhibitory constants for Prenylamine are not well-documented in the provided literature, the potential for CYP-mediated drug-drug interactions is a critical consideration for any compound in this class.[9][10]

Quantitative Interaction Data

The following tables summarize the available quantitative data for the interaction of Prenylamine with its molecular targets.

Table 1: Ion Channel Inhibition Data

Target Channel	Cell Type	Parameter	Value	Reference(s)
hNav1.5 Sodium Channel	HEK293	IC₅₀ (depolarized)	0.065 - 0.72 µM	[1][5]
hNav1.5 Sodium Channel	HEK293	IC₅₀ (hyperpolarized)	2.52 - 9.67 µM	[1][5]
Sodium Conductance	Frog Atrial Muscle	Kᴅ	17 µM	[5][11]

| L-type Calcium Current | Guinea-pig Myocytes | % Inhibition | 29% - 76% (at 10-50 µM) |[5] |

Table 2: Calmodulin-Related Activity

Target/Activity	System	Parameter	Value	Reference(s)

| Calmodulin Antagonism | Porcine Coronary Segments | EC₅₀ (Relaxation) | 0.7 µM |[6] |

Modulated Signaling Pathways

Prenylamine's interactions with its molecular targets lead to the perturbation of several critical signaling pathways.

Calcium-Calmodulin Dependent Signaling

Prenylamine directly antagonizes Calmodulin, disrupting the activation of numerous downstream enzymes. This diagram illustrates the inhibition of two key CaM targets in muscle cells: Myosin Light Chain Kinase (MLCK), which promotes contraction, and Plasma Membrane Ca²⁺-ATPase (PMCA), which helps restore basal calcium levels.

Caption: Inhibition of the Ca²⁺/Calmodulin signaling pathway by Prenylamine.

Cardiac Myocyte Excitation and Contraction

By blocking both sodium and calcium channels in cardiac myocytes, Prenylamine alters the cardiac action potential. It slows depolarization (Na⁺ channel block) and reduces the plateau phase calcium influx (Ca²⁺ channel block), which in turn decreases the trigger for calcium-induced calcium release and subsequent muscle contraction.

Caption: Dual blockade of cardiac ion channels by Prenylamine.

Catecholamine Depletion in Sympathetic Neurons

Prenylamine inhibits the vesicular monoamine transporter (VMAT) in presynaptic nerve terminals. This prevents the loading of catecholamines, such as norepinephrine (NE), into synaptic vesicles, leaving them susceptible to degradation by monoamine oxidase (MAO) in the cytoplasm. The result is a depletion of neurotransmitter stores available for release.

Caption: Mechanism of catecholamine depletion by Prenylamine via VMAT inhibition.

Experimental Protocols

The characterization of Prenylamine's molecular targets relies on a range of biophysical and biochemical assays.

Ion Channel Activity: Whole-Cell Voltage Clamp

This electrophysiological technique is used to measure the flow of ions through channels in the membrane of an isolated cell while controlling the membrane voltage.[3][12][13] It is the gold standard for characterizing the effects of drugs on ion channel function.

Methodology:

• Cell Preparation: Single cells (e.g., isolated cardiac myocytes or a cell line like HEK293 expressing the channel of interest) are placed in a recording chamber on an inverted microscope stage and perfused with an extracellular (bath) solution.[5]

• Pipette Fabrication: A glass micropipette with a tip diameter of ~1-2 µm is fabricated and filled with an intracellular (pipette) solution designed to mimic the cell's cytoplasm.

• Giga-seal Formation: The micropipette is carefully maneuvered to touch the cell membrane. Gentle suction is applied to form a high-resistance (giga-ohm) seal between the pipette tip and the membrane.

• Whole-Cell Configuration: A stronger pulse of suction is applied to rupture the membrane patch under the pipette, establishing electrical and chemical continuity between the pipette interior and the cell cytoplasm.

• Voltage Clamping: The membrane potential is measured by an amplifier connected to the pipette. A feedback circuit compares this measured potential to a user-defined "command" potential. The circuit then injects an equal and opposite current to whatever current is flowing through the cell's membrane, thus "clamping" the voltage at the desired level.[3][12]

• Data Acquisition: The injected current, which is a mirror image of the total membrane current, is recorded. Specific ion currents are isolated by applying voltage step protocols that favor the opening of certain channels and by using specific ion channel blockers in the bath or pipette solution.

• Drug Application: Prenylamine is added to the extracellular solution at various concentrations. The reduction in the amplitude of the specific ion current (e.g., sodium or calcium current) is measured to determine the IC₅₀ value.[5]

Calmodulin Binding: Affinity Chromatography Pull-Down Assay

This biochemical method is used to identify and confirm Calmodulin-binding proteins and to assess how compounds like Prenylamine interfere with this interaction.

Methodology:

• Matrix Preparation: Calmodulin is covalently coupled to a solid support matrix, such as Sepharose beads, creating CaM-Sepharose.[14]

• Protein Lysate Preparation: A protein extract (lysate) is prepared from a relevant tissue or cell type (e.g., cardiac muscle) under conditions that preserve protein structure and function.

• Binding Reaction: The protein lysate is incubated with the CaM-Sepharose beads in a binding buffer. The binding is typically performed under two conditions:

  • Ca²⁺-dependent binding: Buffer contains CaCl₂ (e.g., 2 mM) to promote the binding of proteins to the active Ca²⁺-CaM conformation.[14]

  • Ca²⁺-independent binding: Buffer contains a calcium chelator like EGTA or EDTA to assess binding to Apo-Calmodulin.

• Inhibition Assay: For competition experiments, parallel incubations are set up where increasing concentrations of Prenylamine are added to the lysate before or during incubation with the CaM-Sepharose beads.

• Washing: The beads are centrifuged and washed several times with the binding buffer to remove non-specifically bound proteins.

• Elution: The proteins specifically bound to the CaM-Sepharose are eluted from the beads, often by using a high concentration of a calcium chelator (like EGTA) to reverse the Ca²⁺-dependent interaction.

• Analysis: The eluted proteins are separated by SDS-PAGE and analyzed. Specific CaM-binding proteins (like MLCK) can be identified by Western blotting using specific antibodies. The reduction in the amount of a target protein pulled down in the presence of Prenylamine indicates inhibition of the CaM-protein interaction.

Caption: General workflow for a Calmodulin-binding pull-down assay.

Catecholamine Storage and Depletion Assay

This assay quantifies the effect of a drug on the storage capacity of catecholamines in tissues or cells.

Methodology:

• Experimental Model: The experiment can be performed in vivo using animal models (e.g., rats) or in vitro using cell cultures (e.g., PC12 cells) or isolated tissues.[2]

• Drug Administration: Animals are treated with Prenylamine orally or via injection over a defined period.[2] For in vitro studies, cells are incubated with the drug.

• Tissue/Cell Collection: After treatment, relevant tissues (e.g., heart, adrenal glands, brain) are harvested, or cells are collected.[2] Urine samples can also be collected to measure catecholamine metabolites.

• Sample Preparation: Tissues are homogenized in an acidic buffer to precipitate proteins and stabilize the catecholamines. Plasma and urine samples may require a preliminary extraction step (e.g., solid-phase extraction) to concentrate the analytes and remove interfering substances.[15][16]

• Quantification: The concentration of catecholamines (norepinephrine, epinephrine, dopamine) and their metabolites in the prepared samples is quantified using a sensitive analytical method, most commonly High-Performance Liquid Chromatography (HPLC) with electrochemical or fluorescence detection, or LC-Mass Spectrometry (LC-MS).[15][16]

• Data Analysis: The catecholamine levels in the Prenylamine-treated group are compared to those in a vehicle-treated control group. A significant reduction in tissue catecholamine content indicates that the drug has depleted the storage vesicles.

Conclusion and Implications for Drug Development

Prenylamine is a pharmacologically complex agent with multiple molecular targets that collectively produce its therapeutic and toxic effects. Its primary mechanisms of action include the antagonism of Calmodulin, the blockade of voltage-gated sodium and calcium channels, and the inhibition of vesicular catecholamine storage. While the combination of vasodilation (via CaM and Ca²⁺ channel antagonism) and reduced cardiac workload (via catecholamine depletion) was beneficial for treating angina, the potent blockade of cardiac Na⁺ and K⁺ (hERG) channels proved to be a fatal liability, leading to its market withdrawal.

For drug development professionals, the case of Prenylamine serves as a critical example of the importance of early, comprehensive target profiling and off-target screening. Its promiscuous binding profile highlights the risks associated with multi-target drugs, particularly when critical cardiac ion channels are involved. Understanding the detailed molecular interactions of failed drugs like Prenylamine provides invaluable insights for designing safer cardiovascular agents and for developing more predictive preclinical safety screening paradigms.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The influence of orally administered prenylamine on the storage and excreti catecholamines in humans and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Voltage clamp - Wikipedia [en.wikipedia.org]
• 4. Slow calcium channel blockers and calmodulin. Effect of felodipine, nifedipine, prenylamine and bepridil on cardiac sarcolemmal calcium pumping ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Storage and Release of Catecholamines - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Biochemistry, Cytochrome P450 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Inhibition of Cytochrome P450 Enzymes by Drugs—Molecular Basis and Practical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of human cytochrome P450 enzymes by 1,4-dihydropyridine calcium antagonists: prediction of in vivo drug-drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effects of prenylamine on cardiac membrane currents and contractility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Voltage Clamp Protocol (Theory) : Neuron Simulation Virtual Lab (pilot) : Biotechnology and Biomedical Engineering : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 13. Voltage clamp methods for the study of membrane currents and SR Ca2+ release in adult skeletal muscle fibres - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Pull-down of Calmodulin-binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Current Sample Preparation Methodologies for Determination of Catecholamines and Their Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Pharmacological Properties of Prenylamine Lactate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prenylamine lactate, a synthetic diphenylpropylamine derivative, was historically utilized as a vasodilator for the management of angina pectoris.[1][2] Its therapeutic action is primarily attributed to its properties as a calcium channel blocker, though it exhibits a complex pharmacological profile that includes interactions with other cellular targets.[3] Despite its initial use, Prenylamine was withdrawn from many markets due to concerns regarding its association with cardiac arrhythmias, specifically Torsades de Pointes.[4][5][6] This technical guide provides a comprehensive overview of the pharmacological properties of Prenylamine lactate, detailing its mechanism of action, pharmacokinetics, and the experimental methodologies used to characterize its effects.

Data Presentation

Pharmacological Activity of Prenylamine

Target	Action	Species	Tissue/Cell Type	IC50 / Kᵢ	Citation
L-type Calcium Channel	Inhibition	Guinea Pig	Ventricular Myocytes	1.24 µM	[7]
Voltage-gated Sodium Channel (hNav1.5)	Tonic Block (depolarized)	Human	HEK293t cells	0.72 ± 0.02 µM	[8]
Voltage-gated Sodium Channel (hNav1.5)	Tonic Block (hyperpolarized)	Human	HEK293t cells	9.67 ± 0.25 µM	[8]
Calmodulin	Antagonist	-	-	Not available	[4]
Myosin Light Chain Kinase (MLCK)	Inhibition	-	-	Not available	-

Pharmacokinetic Parameters of Prenylamine

Parameter	Species	Dosage	Value	Citation
Racemic Prenylamine
Terminal Elimination Half-life (t½)	Human	100 mg (oral)	14.1 ± 6.9 h	[9]
Apparent Total Clearance (CL/F)	Human	100 mg (oral)	5.8 L/min	[9]
Mean Residence Time (MRT)	Human	100 mg (oral)	14.7 ± 3.8 h	[9]
Relative Bioavailability	Human	100 mg tablet vs. solution	82.2 ± 9.9%	[9]
Absolute Bioavailability	Human	-	~15%	[9]
R-(-)-Prenylamine
Maximum Plasma Concentration (Cmax)	Human	Repeated oral doses	~5-fold higher than S-(+)-enantiomer	[10]
Area Under the Curve (AUC)	Human	Repeated oral doses	~5-fold higher than S-(+)-enantiomer	[10]
S-(+)-Prenylamine
Apparent Oral Clearance	Human	Repeated oral doses	~5-times higher than R-(-)-enantiomer	[10]
Renal Clearance	Human	Repeated oral doses	~3-times higher than R-(-)-enantiomer	[10]
Tissue Distribution (S/R ratio)	Rat	2 mg/kg (p.o.)	>1 in lung, heart, spleen, liver, kidney, muscle	[11]

Mechanism of Action

Prenylamine exerts its pharmacological effects through multiple mechanisms:

• Calcium Channel Blockade : The primary mechanism of action is the inhibition of L-type voltage-gated calcium channels.[3] By blocking the influx of calcium into cardiac and smooth muscle cells, Prenylamine leads to vasodilation and a reduction in myocardial contractility, which alleviates the symptoms of angina pectoris.[1]

• Calmodulin Inhibition : Prenylamine also acts as a calmodulin antagonist.[4] Calmodulin is a key intracellular calcium sensor that activates numerous enzymes, including myosin light chain kinase. Inhibition of calmodulin can contribute to smooth muscle relaxation.

• Myosin Light Chain Kinase (MLCK) Inhibition : By inhibiting calmodulin, Prenylamine indirectly inhibits MLCK, an enzyme crucial for the phosphorylation of myosin light chains and subsequent smooth muscle contraction.

• Catecholamine Depletion : Prenylamine has been shown to interfere with the storage of catecholamines in nerve terminals, leading to their depletion.[12] This reserpine-like effect can contribute to its cardiovascular effects.

• Sodium and Potassium Channel Blockade : Prenylamine also blocks voltage-gated sodium channels, exhibiting local anesthetic properties.[8] Crucially, it also blocks the hERG potassium channel, which is implicated in its pro-arrhythmic effects.[13]

Experimental Protocols

Calcium Channel Blocking Activity Assay (Whole-Cell Patch Clamp)

This protocol describes a method to measure the inhibitory effect of Prenylamine lactate on L-type calcium channels in isolated cardiomyocytes.

• Cell Preparation : Single ventricular myocytes are isolated from guinea pig hearts by enzymatic digestion.

• Electrophysiological Recording : The whole-cell patch-clamp technique is used to record inward calcium currents (ICa). Cells are perfused with a Tyrode's solution, and the patch pipette is filled with an internal solution.

• Experimental Procedure :

  • Establish a stable whole-cell recording.

  • Apply depolarizing voltage steps to elicit ICa.

  • Perfuse the cell with increasing concentrations of Prenylamine lactate.

  • Record ICa at each concentration.

• Data Analysis : The peak ICa amplitude at each concentration is measured and normalized to the control (pre-drug) amplitude. An IC50 value is determined by fitting the concentration-response data to a logistic function.[7]

Myosin Light Chain Kinase (MLCK) Inhibition Assay (In Vitro Kinase Assay)

This protocol outlines a general method for assessing the inhibitory activity of Prenylamine lactate on MLCK.

• Materials : Purified MLCK, calmodulin, myosin light chains (MLC) as a substrate, and ATP (can be radiolabeled with ³²P).

• Experimental Procedure :

  • Prepare a reaction mixture containing buffer, CaCl₂, calmodulin, MLC, and varying concentrations of Prenylamine lactate.

  • Initiate the reaction by adding ATP.

  • Incubate the mixture to allow for phosphorylation of MLC.

  • Stop the reaction.

  • Quantify the extent of MLC phosphorylation. This can be done by measuring the incorporation of ³²P into MLC via SDS-PAGE and autoradiography, or by using non-radioactive methods such as HPLC or specific antibodies against phosphorylated MLC.

• Data Analysis : The rate of phosphorylation at each Prenylamine concentration is determined and compared to the control to calculate the percent inhibition and subsequently the IC50 value.[14][15]

Catecholamine Depletion Measurement (High-Performance Liquid Chromatography - HPLC)

This protocol describes a method to quantify the effect of Prenylamine lactate on catecholamine levels in myocardial tissue.

• Animal Treatment : Experimental animals (e.g., rats) are treated with Prenylamine lactate over a specified period. A control group receives a vehicle.

• Tissue Collection and Preparation :

  • At the end of the treatment period, animals are euthanized, and heart tissue is rapidly excised and frozen.

  • The tissue is homogenized in an acidic solution to extract catecholamines (norepinephrine, epinephrine, dopamine).

• HPLC Analysis :

  • The catecholamines in the tissue extract are separated using reverse-phase HPLC.

  • Detection is achieved using an electrochemical detector, which is highly sensitive for catecholamines.

• Data Analysis : The concentrations of norepinephrine, epinephrine, and dopamine in the myocardial tissue of the Prenylamine-treated group are compared to those of the control group to determine the extent of depletion.[12][16]

Visualizations

Signaling Pathways

References

• 1. What is Prenylamine Lactate used for? [synapse.patsnap.com]
• 2. Prenylamine in Angina Pectoris - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Basic mechanisms underlying prenylamine-induced 'torsade de pointes': differences between prenylamine and fendiline due to basic actions of the isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A case of prenylamine toxicity showing the torsade de pointes phenomenon in sinus rhythm? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pkheartjournal.com [pkheartjournal.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Prenylamine block of Nav1.5 channel is mediated via a receptor distinct from that of local anesthetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics of prenylamine racemate and enantiomers in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Single- and multiple-dose pharmacokinetics of R-(-)-and S-(+)-prenylamine in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Enantioselective disposition of R-(-)- and S-(+)-prenylamine in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The influence of orally administered prenylamine on the storage and excreti catecholamines in humans and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Structural implications of hERG K+ channel block by a high-affinity minimally structured blocker - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Assay of myosin light chain kinase activity by high-performance liquid chromatography using a synthetic peptide as substrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. promega.com [promega.com]
• 16. Current Sample Preparation Methodologies for Determination of Catecholamines and Their Metabolites [mdpi.com]

Prenylamine's Impact on Calmodulin and Myosin Light-Chain Kinase: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Prenylamine, a calcium channel blocker, exerts significant influence on cellular signaling pathways through its interaction with calmodulin (CaM) and subsequent modulation of calmodulin-dependent enzymes, most notably myosin light-chain kinase (MLCK). This technical guide provides an in-depth analysis of the effects of prenylamine on these key proteins, summarizing quantitative data, detailing experimental methodologies, and visualizing the core signaling pathways and experimental workflows. Understanding these interactions is crucial for elucidating the broader pharmacological profile of prenylamine and for the development of novel therapeutics targeting CaM-mediated processes.

Introduction

Calmodulin is a ubiquitous, highly conserved calcium-binding protein that acts as a primary transducer of intracellular calcium signals. Upon binding Ca²⁺, calmodulin undergoes a conformational change, enabling it to interact with and regulate a multitude of target proteins, thereby controlling a wide array of cellular processes. One of the most critical targets of the Ca²⁺/CaM complex is myosin light-chain kinase (MLCK). The activation of MLCK by Ca²⁺/CaM is a pivotal step in the initiation of smooth muscle contraction and is implicated in various other cellular functions, including cell migration and cytokinesis.

Prenylamine, initially classified as a calcium channel blocker, has been shown to possess calmodulin-antagonistic properties. This dual activity complicates its mechanism of action and necessitates a deeper understanding of its effects beyond simple channel blockade. This whitepaper will dissect the specific interactions of prenylamine with calmodulin and the consequential impact on MLCK activity, providing a comprehensive resource for researchers in the field.

Quantitative Analysis of Prenylamine's Interaction with Calmodulin and MLCK

The inhibitory effects of prenylamine on calmodulin-dependent processes have been quantified in several studies. The following tables summarize the key quantitative data regarding prenylamine's binding to calmodulin and its inhibition of calmodulin-dependent enzymes.

Table 1: Prenylamine Binding to Calmodulin

Parameter	Value	Species/Tissue	Reference
Half-maximal Binding (IC₅₀)	5 x 10⁻⁷ M (0.5 µM)	Porcine Coronary Segments	[1]

Table 2: Inhibition of Calmodulin-Dependent Enzymes by Prenylamine

Enzyme System	Inhibitory Concentration	Effect	Species/Tissue	Reference
Calmodulin-Myosin Light Chain Kinase	200 µmol/l (200 µM)	Full Inhibition	Skinned Smooth Muscle (Guinea Pig Taenia Coli)	[2]
Calmodulin-Regulated Phosphodiesterase	IC₅₀ = 0.62 µM	Inhibition	Not Specified	[3]

Note: IC₅₀ values can vary depending on experimental conditions such as pH, temperature, and the concentrations of other reactants.

Signaling Pathway: Calmodulin Activation of MLCK and Prenylamine Inhibition

The activation of MLCK by calmodulin is a calcium-dependent process. The following diagram illustrates this signaling cascade and the point of intervention by prenylamine.

Caption: Ca²⁺-Calmodulin signaling pathway and Prenylamine's point of inhibition.

Experimental Protocols

A thorough understanding of the methodologies used to derive the quantitative data is essential for interpretation and replication. Below are detailed protocols for key experiments cited in this paper.

Calmodulin-Binding Assay (Pull-Down Assay)

This protocol is a generalized procedure based on methodologies described in the literature[4][5][6].

Objective: To determine the in vitro binding of prenylamine to calmodulin.

Materials:

• Calmodulin-Sepharose 4B beads

• Binding Buffer (e.g., 50 mM Tris-HCl, pH 7.4, 150 mM NaCl)

• Calcium Chloride (CaCl₂) solution (e.g., 1 M)

• EGTA solution (e.g., 0.5 M)

• Prenylamine stock solution (dissolved in an appropriate solvent, e.g., DMSO)

• Protein lysate or purified protein of interest

• Wash Buffer (Binding Buffer with either CaCl₂ or EGTA)

• Elution Buffer (Binding Buffer with a high concentration of EGTA)

• Microcentrifuge tubes

• Rotating mixer

Procedure:

• Bead Preparation: Resuspend the Calmodulin-Sepharose beads in Binding Buffer. Wash the beads several times by centrifugation and resuspension to remove storage solution.

• Binding Reaction:

  • In separate microcentrifuge tubes, aliquot the washed Calmodulin-Sepharose beads.

  • To one set of tubes, add CaCl₂ to a final concentration of 1 mM (for Ca²⁺-dependent binding).

  • To another set of tubes, add EGTA to a final concentration of 2 mM (as a negative control).

  • Add varying concentrations of prenylamine to the tubes.

  • Add the protein lysate or purified protein to each tube.

  • Incubate the tubes on a rotating mixer for 2-4 hours at 4°C.

• Washing:

  • Centrifuge the tubes to pellet the beads.

  • Remove the supernatant (this is the "flow-through" and can be saved for analysis).

  • Wash the beads 3-5 times with the appropriate Wash Buffer (containing either CaCl₂ or EGTA). After the final wash, remove as much of the supernatant as possible.

• Elution:

  • Add Elution Buffer to the beads to chelate the Ca²⁺ and release the bound proteins.

  • Incubate for 5-10 minutes at room temperature.

  • Centrifuge the tubes and collect the supernatant, which contains the eluted proteins.

• Analysis:

  • Analyze the eluted fractions by SDS-PAGE and Western blotting using an antibody against the protein of interest to determine the amount of protein that bound to calmodulin in the presence of varying concentrations of prenylamine.

Caption: Workflow for a calmodulin pull-down assay.

Myosin Light-Chain Kinase (MLCK) Activity Assay

This protocol is a generalized method based on radiometric and non-radiometric assays described in the literature[7][8][9].

Objective: To measure the inhibitory effect of prenylamine on MLCK activity.

Materials:

• Purified MLCK

• Purified Calmodulin

• Myosin Light Chains (MLC) as substrate

• Kinase Buffer (e.g., 20 mM HEPES, 5 mM MgCl₂, 1 mM CaCl₂, 0.01% Tween 20, 2 mM DTT, pH 7.5)

• ATP solution (for non-radiometric assays) or [γ-³²P]ATP (for radiometric assays)

• Prenylamine stock solution

• Reaction termination solution (e.g., SDS-PAGE loading buffer for non-radiometric; acid solution for radiometric)

• Detection system (e.g., bioluminescent ADP detection kit, phosphocellulose paper and scintillation counter, or phosphate-affinity SDS-PAGE)

Procedure:

• Reaction Setup:

  • In microcentrifuge tubes, prepare the reaction mixture containing Kinase Buffer, calmodulin, and MLC.

  • Add varying concentrations of prenylamine to the tubes and pre-incubate for a defined period.

• Initiation of Kinase Reaction:

  • Add purified MLCK to the reaction mixtures.

  • Initiate the phosphorylation reaction by adding ATP (or [γ-³²P]ATP).

  • Incubate the reactions at a constant temperature (e.g., 25°C or 30°C) for a specific time, ensuring the reaction is in the linear range.

• Termination of Reaction:

  • Stop the reaction by adding the termination solution.

• Detection of Phosphorylation:

  • Radiometric Assay: Spot the reaction mixture onto phosphocellulose paper, wash away unbound [γ-³²P]ATP, and quantify the incorporated radioactivity using a scintillation counter[7].

  • Bioluminescent ADP Detection Assay: Measure the amount of ADP produced, which is proportional to kinase activity, using a commercial kit[8][9].

  • Phosphate-Affinity SDS-PAGE: Separate the phosphorylated and non-phosphorylated MLC based on their mobility shift on a specialized polyacrylamide gel[8].

• Data Analysis:

  • Calculate the percentage of MLCK inhibition at each prenylamine concentration relative to the control (no prenylamine).

  • Determine the IC₅₀ value of prenylamine for MLCK inhibition.

Conclusion

The data and methodologies presented in this whitepaper underscore the significant inhibitory effect of prenylamine on the calmodulin/MLCK signaling axis. Its ability to bind to calmodulin and subsequently inhibit the activation of MLCK provides a mechanism of action that is distinct from its role as a calcium channel blocker. For researchers and drug development professionals, this dual functionality highlights the importance of comprehensive target profiling. Future investigations should aim to further elucidate the structural basis of prenylamine's interaction with calmodulin and explore the potential for developing more selective calmodulin antagonists based on its chemical scaffold. This knowledge will be invaluable for the rational design of new therapeutic agents targeting a range of calmodulin-dependent physiological and pathological processes.

References

• 1. Calcium and calmodulin antagonists binding to calmodulin and relaxation of coronary segments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Calcium antagonists affect calmodulin-dependent contractility of a skinned smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of calmodulin and protein kinase C by amiodarone and other class III antiarrhythmic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pull-down Assay to Characterize Ca2+/Calmodulin Binding to Plant Receptor Kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. google.com [google.com]
• 6. Pull-down of Calmodulin-binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biochemistry of Smooth Muscle Myosin Light Chain Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Non-Radioactive In Vitro Cardiac Myosin Light Chain Kinase Assays [app.jove.com]
• 9. promega.com [promega.com]

Unraveling the Core Mechanism of Prenylamine-Induced Catecholamine Depletion: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prenylamine, a diphenylalkylamine derivative once utilized as an antianginal agent, exerts a significant influence on catecholaminergic systems, leading to the depletion of crucial neurotransmitters such as dopamine and norepinephrine. This technical guide provides an in-depth exploration of the core mechanisms underlying prenylamine-induced catecholamine depletion, with a focus on its interaction with vesicular monoamine transporters (VMAT). Drawing upon available scientific literature, this document outlines the key molecular interactions, presents quantitative data where available, details relevant experimental methodologies, and provides visual representations of the implicated pathways to support further research and drug development endeavors.

Core Mechanism of Action: Inhibition of Vesicular Monoamine Transporter (VMAT)

The primary mechanism by which prenylamine induces catecholamine depletion is through its interaction with the vesicular monoamine transporter (VMAT), particularly VMAT2, which is predominantly found in the central nervous system. This action is often described as "reserpine-like," alluding to the well-characterized VMAT inhibitor, reserpine.

VMAT is a critical protein integrated into the membrane of synaptic vesicles. Its function is to transport monoamine neurotransmitters, including dopamine, norepinephrine, serotonin, and histamine, from the neuronal cytoplasm into the vesicles for storage and subsequent release into the synaptic cleft. This process is essential for maintaining a readily available pool of neurotransmitters for synaptic transmission.

Prenylamine disrupts this vital process, leading to a cascade of events that culminates in the depletion of catecholamine stores:

• Inhibition of VMAT: Prenylamine and its derivatives act as blockers of the vesicular transporter for dopamine and other catecholamines.[1] This inhibition prevents the uptake of newly synthesized or re-uptaken catecholamines from the cytoplasm into the protective environment of the synaptic vesicles.

• Cytoplasmic Accumulation and Degradation: With VMAT function inhibited, catecholamines accumulate in the cytoplasm. This exposes them to enzymatic degradation by monoamine oxidase (MAO), an enzyme located on the outer mitochondrial membrane, which catabolizes free catecholamines in the cytoplasm.

• Depletion of Vesicular Stores: The combination of blocked vesicular uptake and enhanced cytoplasmic degradation leads to a progressive depletion of the catecholamine reserves within the synaptic vesicles. Consequently, the amount of neurotransmitter available for release upon neuronal stimulation is significantly reduced.

Beyond direct VMAT inhibition, evidence suggests that prenylamine may also act as an uncoupler of the vesicular H+-ATPase. This proton pump generates the electrochemical gradient necessary to drive the transport of monoamines into vesicles. By disrupting this gradient, prenylamine further compromises the ability of VMAT to sequester catecholamines.

Quantitative Data on Prenylamine's Effects

Compound	Target	IC50 Value	Ki Value	Reference
Reserpine	VMAT2	30.41 nM	-	[2]
Tetrabenazine	VMAT2	73.09 nM	100 nM	[2][3]
Methamphetamine	VMAT2	2.399 µM	-	[2]
Methylphenidate	VMAT2	94.33 µM	-	[2]

Note: Data for prenylamine is not currently available in the cited literature. This table is for comparative purposes with known VMAT2 inhibitors.

Experimental Protocols

The investigation of prenylamine's effect on catecholamine depletion involves several key experimental methodologies. Below are detailed protocols for assays commonly used to characterize VMAT inhibitors.

Vesicular [3H]-Dopamine Uptake Assay in Rat Striatal Synaptic Vesicles

This assay directly measures the inhibitory effect of a compound on the uptake of a radiolabeled catecholamine into synaptic vesicles.

Materials:

• Freshly dissected rat striata

• Sucrose buffer (0.32 M)

• Assay buffer (e.g., Krebs-Ringer phosphate buffer)

• [3H]-Dopamine (radiolabeled)

• Unlabeled dopamine

• Prenylamine (or other test compounds) at various concentrations

• Scintillation fluid and counter

Protocol:

• Preparation of Synaptic Vesicles:

  • Homogenize rat striatal tissue in ice-cold sucrose buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and cell debris.

  • Centrifuge the resulting supernatant at a higher speed to pellet the crude synaptosomal fraction.

  • Lyse the synaptosomes in a hypotonic buffer and centrifuge to isolate the synaptic vesicle fraction.

• Uptake Assay:

  • Pre-incubate aliquots of the synaptic vesicle preparation with varying concentrations of prenylamine or vehicle control for a specified time (e.g., 10 minutes) at 37°C.

  • Initiate the uptake reaction by adding a known concentration of [3H]-dopamine.

  • Incubate for a short period (e.g., 5 minutes) at 37°C to allow for vesicular uptake.

  • Terminate the reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove external [3H]-dopamine.

• Quantification:

  • Place the filters in scintillation vials with scintillation fluid.

  • Measure the radioactivity using a scintillation counter to determine the amount of [3H]-dopamine taken up by the vesicles.

• Data Analysis:

  • Calculate the percentage of inhibition of [3H]-dopamine uptake at each prenylamine concentration compared to the vehicle control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the prenylamine concentration.

Catecholamine Depletion Measurement in PC-12 Cells

This assay assesses the ability of a compound to deplete endogenous catecholamine stores in a cell culture model.

Materials:

• PC-12 cells (rat pheochromocytoma cell line)

• Cell culture medium

• Prenylamine at various concentrations

• Lysis buffer (e.g., perchloric acid)

• High-performance liquid chromatography (HPLC) with electrochemical detection

Protocol:

• Cell Culture and Treatment:

  • Culture PC-12 cells to a desired confluency.

  • Treat the cells with various concentrations of prenylamine or vehicle control for a specified duration (e.g., 24-48 hours).

• Sample Preparation:

  • Wash the cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells with a lysis buffer to release intracellular catecholamines.

  • Centrifuge the lysate to pellet cellular debris.

• Catecholamine Quantification:

  • Analyze the supernatant for dopamine and norepinephrine content using HPLC with electrochemical detection.

• Data Analysis:

  • Quantify the amount of each catecholamine in the treated and control samples.

  • Calculate the percentage of depletion for each catecholamine at each prenylamine concentration.

Signaling Pathways and Experimental Workflows

To visually represent the complex processes involved in prenylamine-induced catecholamine depletion, the following diagrams have been generated using the DOT language.

Figure 1: Mechanism of Prenylamine-Induced Dopamine Depletion.

References

• 1. Proteome Profiling of Rat Brain Cortical Changes during Early Postnatal Brain Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-activity relations for the inhibition of catecholamine uptake into synaptosomes from noradrenaline and dopaminergic neurones in rat brain homogenates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structural insights into vesicular monoamine storage and drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Chemical structure and synthesis of Prenylamine

An In-depth Technical Guide to the Chemical Structure and Synthesis of Prenylamine

Introduction

Prenylamine ((RS)-N-(1-methyl-2-phenylethyl)-3,3-diphenylpropan-1-amine) is a calcium channel blocker that belongs to the amphetamine chemical class.[1] It was first introduced in the 1960s as a vasodilator for the treatment of angina pectoris.[1][2] However, it was withdrawn from the global market in 1988 due to its association with QT interval prolongation and the risk of life-threatening cardiac arrhythmias, such as torsades de pointes.[1][3] This guide provides a detailed overview of the chemical structure and a common synthetic route for Prenylamine, intended for researchers, scientists, and professionals in drug development.

Chemical Structure and Properties

Prenylamine is a diphenylpropyl derivative of phenylalkylamine.[3] Its structure incorporates a chiral center, leading to the existence of two enantiomers, (S)-(+)-prenylamine and (R)-(-)-prenylamine.[3] Commercially, it was available as a racemic mixture.[3] The proarrhythmic effects of the drug have been primarily associated with the (S)-(+)-enantiomer.[3]

Chemical Identifiers

• IUPAC Name: (RS)-N-(1-methyl-2-phenylethyl)-3,3-diphenylpropan-1-amine[1]

• Chemical Formula: C₂₄H₂₇N[1]

• CAS Number: 390-64-7[1]

Physicochemical Properties

A summary of the key physicochemical properties of Prenylamine is presented in the table below.

Property	Value	Source
Molar Mass	329.487 g·mol⁻¹	[1]
Melting Point	36.5 °C	[4]
Solubility	50 mg/L (at 37 °C)	[4]
Stereochemistry	Racemic	[5]

Synthesis of Prenylamine

A common method for the synthesis of Prenylamine involves the reductive amination of phenylacetone with 3,3-diphenylpropylamine. This process forms the final secondary amine structure of Prenylamine. Another documented approach involves the synthesis from natural (-)-norephedrine through an aziridine derivative, which confirms the (S)-configuration of (+)-prenylamine.[6][7]

The general synthetic workflow is depicted in the diagram below.

Caption: A simplified workflow for the synthesis of Prenylamine.

Experimental Protocol: Reductive Amination

The following is a representative experimental protocol for the synthesis of Prenylamine via reductive amination. This protocol is based on established chemical principles for this type of reaction.

Materials:

• 3,3-Diphenylpropylamine

• Phenylacetone

• Methanol (or another suitable solvent)

• Palladium on carbon (Pd/C) catalyst (10%)

• Hydrogen gas (H₂) or a hydride reducing agent (e.g., sodium borohydride)

• Standard laboratory glassware and equipment for organic synthesis

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3,3-diphenylpropylamine (1 equivalent) and phenylacetone (1.1 equivalents) in methanol.

• Iminium Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the iminium intermediate. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Catalytic Hydrogenation: To the reaction mixture, carefully add 10% Pd/C catalyst (approximately 5 mol%).

• Reduction: Place the reaction vessel under a hydrogen atmosphere (e.g., using a balloon or a hydrogenation apparatus) and stir vigorously. The reaction is typically continued for 12-24 hours at room temperature.

• Workup: Once the reaction is complete (as indicated by TLC), filter the mixture through a pad of Celite to remove the Pd/C catalyst.

• Purification: Concentrate the filtrate under reduced pressure to remove the solvent. The resulting crude product can be purified by column chromatography on silica gel to yield pure Prenylamine.

Pharmacology and Biological Activity

Prenylamine functions as a calcium channel blocker and also exhibits some properties of an adrenergic agent.[4] Its primary molecular targets in humans are calmodulin and myosin light-chain kinase 2.[1] The drug acts to decrease sympathetic stimulation on cardiac muscle, which is achieved in part by the competitive inhibition of catecholamine reuptake by storage granules.[1] While effective as an antianginal agent, its off-target effects, particularly on cardiac ion channels leading to QT prolongation, resulted in its withdrawal from clinical use.[1][3]

References

• 1. Prenylamine - Wikipedia [en.wikipedia.org]
• 2. Prenylamine [medbox.iiab.me]
• 3. Prenylamine – Chiralpedia [chiralpedia.com]
• 4. Prenylamine | C24H27N | CID 9801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. GSRS [precision.fda.gov]
• 6. Synthesis of optically Active Prenylamine from (-)-Norephedrine [jstage.jst.go.jp]
• 7. Synthesis of optically active prenylamine from (-)-norephedrine - PubMed [pubmed.ncbi.nlm.nih.gov]

In vitro electrophysiological profile of Prenylamine

An In-Depth Technical Guide on the In Vitro Electrophysiological Profile of Prenylamine

Introduction

Prenylamine is a pharmaceutical agent, initially developed for the management of angina pectoris, that exhibits a multifaceted and complex in vitro electrophysiological profile.[1] Classified as a nonselective calcium antagonist and belonging to the amphetamine chemical class, its mechanism of action extends beyond simple calcium channel blockade to include significant interactions with sodium and potassium channels.[1][2][3] This intricate pharmacodynamic profile results in varied effects on cardiac action potentials across different tissues, including the sinoatrial (SA) node, atrial and ventricular myocytes, and Purkinje fibers.[1][4][5] Understanding this detailed electrophysiological signature is critical for drug development professionals and researchers to contextualize its therapeutic and pro-arrhythmic potential, the latter of which has been linked to its withdrawal from the market.[6]

This technical guide provides a comprehensive overview of the in vitro electrophysiological effects of Prenylamine, summarizing key quantitative data, detailing experimental methodologies, and visualizing the underlying mechanisms and workflows.

Data Presentation: Effects on Ion Channels and Cellular Electrophysiology

The following tables summarize the quantitative effects of Prenylamine on various cardiac ion channels and action potential parameters as documented in in vitro studies.

Table 1: Prenylamine Effects on Cardiac Ion Channels

Ion Channel/Current	Preparation	Concentration	Effect	IC50 / Kd	Reference
Sodium Current (INa)	Frog Atrial Muscle Fibers	2 x 10⁻⁵ M	Depresses peak transient conductance; Shifts steady-state inactivation by -5 mV	Kd: 1.7 x 10⁻⁵ M	[4]
Sodium Current (hNav1.5)	HEK293t cells	---	Tonic block (voltage-dependent) and use-dependent block	IC50: 9.67 µM (hyperpolarizing), 0.72 µM (depolarizing)	[7]
Calcium Current (ICa)	Guinea-pig Ventricular Myocytes	10-50 µM	29% to 76% reduction in inward current	Not specified	[5][8]
Slow Inward Current (Isi)	Frog Atrial Muscle Fibers	Not specified	Depression of current	Not specified	[4]
Pacemaker Current (If)	Rabbit Sino-atrial Node Cells	10⁻⁶ M	Reduction in amplitude	Not specified	[1]
hERG (IKr)	Not specified	Not specified	Implied channel block leading to cardiac side effects	Not specified	[6]
Steady-state Outward K⁺ Current	Guinea-pig Ventricular Myocytes	10-50 µM	No effect	Not specified	[5]

Table 2: Prenylamine Effects on Cardiac Action Potential Parameters

Tissue Type	Species	Concentration	Effect on Action Potential	Reference
Sino-atrial Node	Guinea-pig	10⁻⁶ - 10⁻⁵ M	Reduced firing rate; Slowed diastolic depolarization, depolarization, and repolarization; Slight depolarization of maximum diastolic potential	[1]
Purkinje Fibers	Sheep	3 x 10⁻⁷ - 3 x 10⁻⁶ M	Shortened action potential duration; Lowered plateau; Decreased maximum rate of depolarization	[1]
Ventricular Myocytes	Guinea-pig	10-50 µM	Significant shortening of action potential duration	[5][8]
Atrial Muscle Fibers	Frog	10⁻⁴ M	Blocks action potential generation	[4]

Experimental Protocols

The data presented were derived from established electrophysiological techniques. Below are details of the methodologies employed in the cited studies.

Tissue and Cell Preparations

• Sino-atrial Node, Papillary Muscle, and Purkinje Fibers: Tissues were isolated from guinea pigs and sheep for investigation using intracellular microelectrodes.[1]

• Isolated Myocytes: Single ventricular myocytes were enzymatically isolated from guinea-pig hearts.[5][8] Rabbit sino-atrial node cells were also isolated for patch-clamp studies.[1]

• Atrial Muscle Fibers: Frog atrial muscle fibers were used for voltage-clamp experiments.[4]

• Heterologous Expression Systems: Human embryonic kidney 293t (HEK293t) cells were used to transiently express wild-type human cardiac voltage-gated sodium channels (hNav1.5) for detailed channel characterization.[7]

Electrophysiological Recording Techniques

• Intracellular Microelectrode Recording: This technique was employed to measure action potentials in multicellular preparations like the sinus node and Purkinje fibers. It involves impaling a cell with a fine glass microelectrode to record the membrane potential.[1]

• Voltage Clamp: Used to control the membrane potential of a cell and measure the corresponding ion currents. This was applied to frog atrial muscle fibers to dissect the effects of Prenylamine on sodium and slow inward currents.[4]

• Patch-Clamp Technique: This versatile technique was used in its whole-cell configuration to record specific ion currents from isolated cells. It was utilized to measure the pacemaker current (If) in rabbit SA node cells and to characterize the block of hNav1.5 channels expressed in HEK293t cells.[1][7] The whole-cell patch-clamp method allows for the control of the intracellular solution and precise measurement of ionic currents across the entire cell membrane.

Mandatory Visualizations

Signaling Pathways and Mechanisms

The following diagram illustrates the multi-channel blocking effect of Prenylamine and its consequent impact on the cardiac action potential.

Caption: Multi-channel blockade by Prenylamine leading to complex effects on the cardiac action potential.

Experimental Workflow

This diagram outlines a typical workflow for assessing a compound's effect on a specific ion channel using the whole-cell patch-clamp technique.

References

• 1. In vitro cardiac electrophysiological effects of prenylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. What is the mechanism of Prenylamine Lactate? [synapse.patsnap.com]
• 4. Effects of prenylamine on cardiac membrane currents and contractility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The effects of prenylamine on single ventricular myocytes of guinea-pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structural implications of hERG K+ channel block by a high-affinity minimally structured blocker - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Prenylamine block of Nav1.5 channel is mediated via a receptor distinct from that of local anesthetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The effects of prenylamine on single ventricular myocytes of guinea-pig - PMC [pmc.ncbi.nlm.nih.gov]

Prenylamine's Reserpine-Like Effects on Nerve Terminals: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Prenylamine, a coronary vasodilator, exhibits significant reserpine-like effects on catecholaminergic nerve terminals. This technical guide provides an in-depth analysis of these effects, focusing on the underlying molecular mechanisms, quantitative impact on neurotransmitter levels, and the experimental protocols used to elucidate these actions. The primary mechanism involves the interference with vesicular storage of monoamine neurotransmitters, leading to their depletion from nerve endings. This guide synthesizes available data to offer a comprehensive resource for researchers in pharmacology and drug development.

Introduction

Prenylamine (N-(3,3-diphenylpropyl)-α-methylphenethylamine) was initially developed as an antianginal agent. However, its pharmacological profile extends beyond its vasodilatory properties to include a notable interaction with the sympathetic nervous system. Early studies revealed that prenylamine induces a gradual and prolonged depletion of catecholamines, such as norepinephrine and dopamine, from various tissues, including the heart, brain, and adrenal medulla. This action is strikingly similar to that of reserpine, a well-characterized inhibitor of the vesicular monoamine transporter (VMAT). This guide explores the core aspects of prenylamine's reserpine-like effects, providing a technical foundation for further research and development.

Mechanism of Action: Interference with Vesicular Storage

The primary reserpine-like effect of prenylamine stems from its ability to interfere with the storage of monoamine neurotransmitters within synaptic vesicles. This action is centered on the inhibition of the Vesicular Monoamine Transporter (VMAT).

The Role of Vesicular Monoamine Transporter (VMAT)

VMAT is a transport protein located on the membrane of synaptic vesicles in presynaptic neurons. Its crucial function is to transport monoamine neurotransmitters (e.g., dopamine, norepinephrine, serotonin, histamine) from the cytoplasm into the vesicles. This process is essential for storing neurotransmitters prior to their release into the synaptic cleft. The energy for this transport is provided by a proton gradient generated by a V-type ATPase on the vesicular membrane. There are two main isoforms of VMAT: VMAT1, found primarily in neuroendocrine cells, and VMAT2, the predominant isoform in the central nervous system.

Reserpine's and Prenylamine's Interaction with VMAT

Reserpine is known to be an irreversible inhibitor of VMAT. By binding to the transporter, reserpine blocks the uptake of monoamines into synaptic vesicles. Consequently, neurotransmitters remaining in the cytoplasm are exposed to degradation by enzymes such as monoamine oxidase (MAO), which is located on the outer mitochondrial membrane. This leads to a profound and long-lasting depletion of neurotransmitter stores in the nerve terminal.

Evidence suggests that prenylamine shares this mechanism of action, though the specifics of its binding kinetics (i.e., reversible vs. irreversible) are not as well-defined as those of reserpine. By inhibiting VMAT, prenylamine disrupts the sequestration of catecholamines, leading to their cytoplasmic accumulation and subsequent enzymatic degradation.

Signaling Pathway: VMAT Inhibition and Neurotransmitter Depletion

A Comprehensive Analysis of the Stereoselective Pharmacokinetics and Bioavailability of Prenylamine Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Prenylamine, a diphenylalkylamine calcium channel blocker, was formerly used as an antianginal agent before its withdrawal from the market in 1988 due to concerns about cardiac arrhythmias, specifically Torsade de Pointes.[1][2] The drug is a chiral compound, marketed as a racemic mixture of its two enantiomers: (+)-(S)-Prenylamine and (-)-(R)-Prenylamine.[2] Subsequent research has revealed significant stereoselectivity in its pharmacokinetics and pharmacodynamics, with the (+)-(S)-enantiomer being implicated in the proarrhythmic effects.[2] This technical guide provides an in-depth summary of the available data on the pharmacokinetics and bioavailability of Prenylamine enantiomers, presenting quantitative data in structured tables, detailing experimental methodologies, and visualizing relevant workflows.

Pharmacokinetic Profile of Prenylamine Enantiomers

Studies in healthy volunteers have demonstrated marked differences in the pharmacokinetic parameters of the (+)-(S)- and (-)-(R)-enantiomers following oral administration of racemic Prenylamine.[1][3] The (-)-(R)-enantiomer consistently shows significantly higher plasma concentrations and area under the curve (AUC) values compared to the (+)-(S)-enantiomer.[1][3]

A study involving eight healthy volunteers who received single and repeated oral doses of racemic Prenylamine revealed that the maximum plasma concentrations and AUCs of the (-)-(R)-enantiomer were approximately five-fold higher than those of the (+)-(S)-enantiomer.[1][3] This disparity is attributed to a five-fold higher apparent oral clearance and a three-fold higher renal clearance of the (+)-(S)-form compared to the (-)-(R)-form.[1][3] A pilot study with two healthy volunteers also showed that (+)-(S)-Prenylamine was eliminated from plasma much faster than (-)-(R)-Prenylamine, with the AUC of the (+)-enantiomer being only 20% of that of the (-)-enantiomer, suggesting stereoselective metabolism.[4]

Pharmacokinetic Parameter	(+)-(S)-Prenylamine	(-)-(R)-Prenylamine	Reference(s)
Relative Cmax	1	~5	[1][3]
Relative AUC	1 (or 0.2)	~5	[1][3][4]
Apparent Oral Clearance	~5-fold higher	Lower	[1][3]
Renal Clearance	~3-fold higher	Lower	[1][3]

Table 1: Comparative Pharmacokinetic Parameters of Prenylamine Enantiomers in Humans.

The absolute bioavailability of racemic Prenylamine is estimated to be around 15%.[4] The terminal elimination half-life of the racemate is approximately 14.1 hours.[4]

Metabolism and Elimination

The significant differences in the pharmacokinetics of Prenylamine enantiomers are primarily due to stereoselective metabolism.[4] Prenylamine is extensively metabolized, with over 40 phase I metabolites identified.[5] The main metabolic pathways include ring hydroxylation and subsequent methylation of the phenolic metabolites.[1] A key metabolic process is the N-dealkylation of Prenylamine, which can produce amphetamine.[5]

Evidence suggests that the (+)-(S)-enantiomer undergoes more rapid and extensive metabolism. Acid-catalyzed hydrolysis of urine samples released more S-prenylamine, indicating stereoselective glucuronidation of the parent drug.[1][3] The most abundant phase I metabolite is p-hydroxy-prenylamine.[5]

Experimental Protocols

• Study Design: The primary human pharmacokinetic data comes from a study with eight healthy volunteers who received single and repeated oral doses of racemic Prenylamine.[3] Another pilot study involved two healthy volunteers.[4] A separate study on racemic Prenylamine pharmacokinetics involved six healthy volunteers.[4]

• Dosing: In one study, volunteers received a film tablet of Prenylamine (Segontin 100) and 100 mg of racemic dideuteroprenylamine as an aqueous solution.[4]

• Sample Collection: Plasma and urine samples were collected at various time points to determine drug concentrations.[1][3][4]

• Analytical Method: Plasma levels of Prenylamine and its enantiomers were determined using gas chromatography/mass spectrometry (GC/MS).[4]

• Subjects: Male Wistar rats were used to investigate the disposition of Prenylamine enantiomers.[6]

• Dosing: Rats received a 2 mg/kg dose of racemic Prenylamine either intravenously (i.v.) or orally (p.o.).[6]

• Sample Collection: Plasma and various tissues (lung, heart, spleen, liver, kidney, and muscle) were collected over a 5-hour period.[6]

• Analytical Method: Concentrations of the enantiomers were determined in the collected samples.[6]

A normal phase chiral High-Performance Liquid Chromatography (HPLC) method has been developed for the separation and purity analysis of p-hydroxy-prenylamine enantiomers.[7]

• Column: ChiralCel ODH column.[7]

• Mobile Phase: Isocratic elution with isopropanol and 0.1% diethylamine in methanol.[7]

• Detection: UV detection at a wavelength of 220 nm.[7]

• Validation: The method was validated for linearity, accuracy, precision, and robustness.[7]

Visualizing Experimental and Metabolic Workflows

Caption: Workflow for a human pharmacokinetic study of Prenylamine.

Caption: Simplified metabolic pathway of Prenylamine enantiomers.

Protein Binding

Plasma protein binding of Prenylamine is also stereoselective.[3] Generally, the (+)-(S)-enantiomer has a higher unbound fraction in the plasma.[1][3] Interestingly, analysis of the bound fractions showed that Prenylamine enantiomers bind to different plasma proteins with inverse stereoselectivity.[1][3]

Pharmacodynamic Implications

The differences in pharmacokinetics have significant pharmacodynamic consequences. The (+)-(S)-enantiomer is associated with a positive inotropic action and prolongation of the action potential duration, which is believed to be the mechanism behind the observed cardiac arrhythmias.[2][8] In contrast, the (-)-(R)-isomer exhibits a negative inotropic effect and shortens the action potential duration.[2][8]

Conclusion for Drug Development

The case of Prenylamine underscores the critical importance of studying the stereoselective pharmacokinetics and pharmacodynamics of chiral drugs. The significant differences in the metabolic clearance and plasma concentrations of the (+)-(S)- and (-)-(R)-enantiomers led to a situation where the more toxic enantiomer had a disproportionately higher exposure in some individuals, contributing to its withdrawal from the market. For drug development professionals, this serves as a crucial reminder that a racemic mixture should not be considered a single entity. Detailed characterization of the individual enantiomers is essential to ensure the safety and efficacy of chiral drug candidates. Future research in this area should focus on identifying the specific enzymes responsible for the stereoselective metabolism of Prenylamine to better understand inter-individual variability in its pharmacokinetics.

References

• 1. researchgate.net [researchgate.net]
• 2. Prenylamine – Chiralpedia [chiralpedia.com]
• 3. Single- and multiple-dose pharmacokinetics of R-(-)-and S-(+)-prenylamine in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics of prenylamine racemate and enantiomers in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification and characterization of urinary prenylamine metabolites by means of liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enantioselective disposition of R-(-)- and S-(+)-prenylamine in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Basic mechanisms underlying prenylamine-induced 'torsade de pointes': differences between prenylamine and fendiline due to basic actions of the isomers - PubMed [pubmed.ncbi.nlm.nih.gov]

Prenylamine's Market Withdrawal in 1988: A Technical Analysis of Cardiotoxicity

For Immediate Release

Palo Alto, CA – November 10, 2025 – This technical guide provides an in-depth analysis of the reasons leading to the withdrawal of the antianginal drug Prenylamine from the market in 1988. The primary driver for this regulatory action was the growing body of evidence linking the drug to significant cardiotoxic effects, namely the prolongation of the QT interval on the electrocardiogram (ECG) and the induction of a life-threatening ventricular tachyarrhythmia known as Torsades de Pointes (TdP). This document, intended for researchers, scientists, and drug development professionals, details the electrophysiological mechanisms, summarizes the key experimental findings, and presents the clinical data that underpinned this critical drug safety decision.

Executive Summary

Prenylamine, a calcium channel blocker of the amphetamine chemical class, was introduced in the 1960s for the treatment of angina pectoris. However, by the late 1980s, numerous reports of serious cardiac adverse events prompted its removal from markets in Canada, the United States, and the United Kingdom in 1988. The withdrawal of Prenylamine was a landmark event that highlighted the importance of assessing the proarrhythmic potential of new chemical entities and contributed to the establishment of more stringent regulatory guidelines for cardiac safety testing. The core of Prenylamine's cardiotoxicity lies in its potent blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel, a critical component of cardiac repolarization.

Electrophysiological Basis of Prenylamine's Proarrhythmic Effects

The arrhythmogenic properties of Prenylamine are primarily attributed to its effects on multiple cardiac ion channels, which collectively disrupt the normal electrophysiological balance of the cardiomyocyte.

Inhibition of the Rapidly Activating Delayed Rectifier Potassium Current (IKr)

The most significant proarrhythmic mechanism of Prenylamine is its potent inhibition of the rapid component of the delayed rectifier potassium current (IKr), which is encoded by the hERG gene. This current plays a crucial role in the repolarization phase (Phase 3) of the cardiac action potential. By blocking the hERG channel, Prenylamine delays the efflux of potassium ions from the cardiomyocyte, thereby prolonging the action potential duration (APD) and, consequently, the QT interval on the surface ECG.

An in-vitro study utilizing whole-cell patch-clamp experiments in HEK-293 cells stably transfected with hERG cDNA determined the half-maximal inhibitory concentration (IC50) of Prenylamine for the potassium current (IKr) to be 65 nM [1]. This high potency for hERG channel blockade is a key determinant of its clinical risk.

Effects on Other Ion Channels

In addition to its potent IKr blockade, Prenylamine also affects other cardiac ion channels, albeit with lower potency. These interactions can further modulate its overall electrophysiological profile.

• L-type Calcium Current (ICaL): As a calcium channel blocker, Prenylamine inhibits the influx of calcium ions during the plateau phase (Phase 2) of the action potential. One study in ventricular myocytes found an IC50 of 1.24 μM for the inhibition of the L-type calcium current[1]. This effect would be expected to shorten the action potential duration, counteracting the effect of IKr block. However, the significantly higher potency for hERG channel inhibition suggests that the IKr blocking effect predominates at clinically relevant concentrations.

• Sodium Current (INa): Prenylamine has also been shown to inhibit the cardiac sodium current. A study using whole-cell patch-clamp experiments in HEK-293 cells stably transfected with hNaV1.5 cDNA reported an IC50 of 2520 nM (2.52 μM) [1]. Blockade of the sodium current can affect cardiac conduction and may also contribute to arrhythmogenesis under certain conditions.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical and clinical studies on Prenylamine's cardiotoxic effects.

Parameter	Value	Cell Line/System	Reference
IC50 for IKr (hERG) Block	65 nM	HEK-293 cells with hERG cDNA	[1]
IC50 for ICaL Block	1.24 µM	Ventricular myocyte	[1]
IC50 for INa Block	2.52 µM	HEK-293 cells with hNaV1.5 cDNA	[1]
Table 1: In Vitro Inhibitory Concentrations of Prenylamine on Cardiac Ion Channels

Study Population	Number of Patients	Key Findings	Reference
Patients with Angina Pectoris	29	Significant prolongation of the QT interval after one week of treatment with 180 mg daily.	[2]
Case Series	7	Episodes of Torsades de Pointes; 5 of the 7 patients were female. QT intervals ranged from 0.52 to 0.64 s.	[3]
Table 2: Summary of Clinical Findings on Prenylamine-Induced QT Prolongation and Torsades de Pointes

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology for Ion Channel Inhibition

The determination of IC50 values for Prenylamine's effects on IKr, ICaL, and INa would have been conducted using the whole-cell patch-clamp technique.

Objective: To measure the inhibitory effect of increasing concentrations of Prenylamine on specific ion channel currents.

Methodology:

• Cell Preparation: Human Embryonic Kidney (HEK-293) cells stably transfected with the cDNA for the desired ion channel (hERG for IKr, hNaV1.5 for INa) or isolated primary cardiomyocytes (for ICaL) would be cultured on glass coverslips.

• Recording Setup: The coverslips would be placed in a recording chamber on the stage of an inverted microscope and superfused with an extracellular solution. A glass micropipette with a tip diameter of ~1-2 µm, filled with an intracellular solution, would be brought into contact with a single cell.

• Giga-seal Formation: Gentle suction would be applied to form a high-resistance "giga-seal" between the pipette tip and the cell membrane.

• Whole-Cell Configuration: A brief pulse of suction would be applied to rupture the cell membrane under the pipette tip, establishing electrical and diffusive access to the cell's interior.

• Voltage Clamp: The membrane potential would be held at a specific holding potential (e.g., -80 mV) using a patch-clamp amplifier.

• Current Elicitation: A series of voltage steps (voltage-clamp protocol) would be applied to elicit the specific ion current of interest. For example, to elicit IKr, the cell would be depolarized to a positive potential (e.g., +20 mV) to activate the channels, followed by a repolarizing step to a more negative potential (e.g., -50 mV) to record the characteristic "tail" current.

• Drug Application: Increasing concentrations of Prenylamine would be applied to the cell via the superfusion system.

• Data Analysis: The peak current amplitude in the presence of each drug concentration would be measured and compared to the control (drug-free) current. The IC50 value would be calculated by fitting the concentration-response data to the Hill equation.

Clinical Assessment of QT Interval Prolongation

The clinical study on 29 patients with angina pectoris would have followed a prospective design.

Objective: To assess the effect of Prenylamine treatment on the QT interval in a clinical setting.

Methodology:

• Patient Recruitment: A cohort of patients with a diagnosis of angina pectoris would be enrolled.

• Baseline ECG: A standard 12-lead ECG would be recorded from each patient before the initiation of Prenylamine treatment to establish a baseline QT interval.

• Treatment: Patients would be administered a daily dose of Prenylamine (e.g., 180 mg).

• Follow-up ECGs: ECGs would be recorded at regular intervals during the treatment period (e.g., after one week, and then periodically for up to 6 months).

• QT Interval Measurement: The QT interval would be measured from the ECG recordings. To account for variations in heart rate, the QT interval would be corrected (QTc) using a standard formula, most likely Bazett's formula at the time.

• Data Analysis: The change in QTc from baseline would be calculated for each patient at each time point. Statistical analysis would be performed to determine if the observed prolongation was statistically significant.

Visualization of Pathophysiological Mechanisms

The following diagrams illustrate the key signaling pathways and logical relationships involved in Prenylamine's cardiotoxicity.

Figure 1: Mechanism of Prenylamine-induced cardiotoxicity.

Figure 2: Workflow from experimental findings to market withdrawal.

Conclusion

The withdrawal of Prenylamine from the market in 1988 was a direct consequence of its demonstrated proarrhythmic potential, which was not fully appreciated during its initial clinical development. The primary mechanism of this cardiotoxicity is the potent blockade of the hERG potassium channel, leading to a delay in cardiac repolarization, prolongation of the QT interval, and an increased risk of the life-threatening arrhythmia, Torsades de Pointes. The case of Prenylamine serves as a critical lesson in drug safety and has significantly influenced the evolution of regulatory requirements for the cardiovascular safety assessment of all new drug candidates. A thorough understanding of a drug's effects on cardiac ion channels, particularly the hERG channel, is now a cornerstone of modern drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The effect of prenylamine on the QT interval of the resting electrocardiogram in patients with angina pectoris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Possible female preponderance in prenylamine-induced 'torsade de pointes' tachycardia. Short communication - PubMed [pubmed.ncbi.nlm.nih.gov]

Prenylamine: A Retrospective Technical Analysis of its Use in Angina Pectoris

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prenylamine, a diphenylalkylamine derivative, was introduced in the 1960s as a therapeutic agent for the management of angina pectoris.[1] Marketed under trade names such as Segontin and Synadrin, it was utilized for over two decades as an antianginal drug.[2][3] However, its clinical use was terminated in 1988 due to severe cardiotoxic side effects, specifically the prolongation of the QT interval and an increased risk of a life-threatening ventricular arrhythmia known as Torsades de Pointes.[1][3] This document provides a detailed technical overview of the historical use of prenylamine, its pharmacological profile, clinical efficacy, and the safety concerns that led to its withdrawal from the market.

Mechanism of Action

Prenylamine exerts its antianginal effects through a multi-faceted mechanism of action, primarily centered on calcium channel blockade and modulation of catecholamine activity.[2][3] It is classified as a calcium channel blocker, inhibiting the influx of calcium ions into cardiac and smooth muscle cells.[2] This action leads to vasodilation, reducing the peripheral resistance against which the heart has to pump, and consequently decreasing myocardial oxygen demand.[2]

Beyond its calcium channel blocking properties, prenylamine also interferes with catecholamine storage and reuptake in adrenergic nerve endings, an effect similar to that of reserpine.[3] This leads to a depletion of catecholamines, reducing sympathetic stimulation of the heart.[1] Furthermore, prenylamine has been shown to block voltage-gated sodium channels and inhibit the magnesium-dependent calcium transport ATPase.[3][4] Its molecular targets also include calmodulin and myosin light-chain kinase 2.[1]

The (S)-(+)-enantiomer of the racemic mixture was later found to be responsible for the proarrhythmic effects by prolonging the action potential duration, while the (R)-(-)-isomer had a negative inotropic effect and shortened the action potential duration.

Prenylamine's Mechanism of Action

Clinical Efficacy in Angina Pectoris

Clinical trials conducted during its time on the market demonstrated that prenylamine had a statistically significant effect in reducing the frequency of angina attacks and the consumption of nitroglycerin in patients with stable angina pectoris.

Study	Number of Patients	Dosage	Study Design	Key Findings
Sosa and McGregor, 1963[5]	14	270 mg/day	One month of prenylamine preceded and followed by one month of placebo.	Reduced incidence of spontaneous angina and nitroglycerin usage (p <0.05). No significant effect on treadmill exercise performance.
Cardoe, 1970	12	Not specified	18-month follow-up of a previous double-blind trial, with a further double-blind study.	Maintained improvement in angina attack rate and glyceryl trinitrate consumption. Significantly more effective than placebo.

Experimental Protocols

The study conducted by Sosa and McGregor involved a cohort of 14 patients with angina pectoris. The experimental design consisted of a one-month treatment period with 270 mg of prenylamine per day. This was preceded and followed by one-month periods of placebo administration. The assessment of efficacy was twofold: firstly, through twice-monthly treadmill exercise tests, and secondly, by patients maintaining daily records of their anginal attacks and nitroglycerin consumption.[5]

The two-year study by Cardoe followed twelve out-patients who had previously participated in a double-blind trial of prenylamine lactate. These patients continued to record their daily anginal attack rate and glyceryl trinitrate consumption over an 18-month period. To confirm the continued efficacy, a further double-blind, placebo-controlled crossover study was conducted.

Adverse Effects and Withdrawal from Market

The primary reason for the withdrawal of prenylamine was its association with severe cardiac arrhythmias, specifically Torsades de Pointes (TdP), a polymorphic ventricular tachycardia that can lead to ventricular fibrillation and sudden cardiac death.[1][3] This was found to be a consequence of the drug's ability to prolong the QT interval of the electrocardiogram, a result of its blockade of the hERG potassium channels.[3]

Adverse Effect	Study Details	Dosage	Incidence/Observations
QT Prolongation	Abinader and Shahar	120-180 mg/day	QT intervals ranged from 520 to 640 ms in 7 patients who developed ventricular tachycardia.[4]
Torsades de Pointes	Abinader and Shahar	120-180 mg/day	An incidence of approximately 1% (7 patients) was reported.[4]

A notable observation was the gender difference in susceptibility, with a higher incidence of prenylamine-induced TdP in women. In one report, five of the seven patients who developed this arrhythmia were women.[4]

The timeline to the withdrawal of prenylamine highlights the importance of post-marketing surveillance in identifying rare but serious adverse drug reactions that may not be detected in pre-market clinical trials.

Drug Surveillance and Withdrawal Process

Pharmacokinetics and Metabolism

Prenylamine is metabolized in the liver, and one of its metabolites is amphetamine.[3] This metabolic pathway is a significant consideration, particularly in the context of sports medicine, as it has led to the inclusion of prenylamine on the list of banned substances by the World Anti-Doping Agency.[3] The drug was marketed as a racemic mixture, and subsequent research has shown that the two enantiomers, (S)-(+)-prenylamine and (R)-(-)-prenylamine, possess different pharmacological and toxicological profiles.

Conclusion

The history of prenylamine serves as a critical case study in pharmacovigilance and the evolving understanding of drug-induced cardiac arrhythmias. While it demonstrated efficacy in the symptomatic relief of angina pectoris, its severe proarrhythmic potential, which was not fully appreciated at the time of its introduction, ultimately led to its removal from the market. The experience with prenylamine and other drugs that prolong the QT interval has significantly influenced the non-clinical and clinical safety testing paradigms for new chemical entities, leading to more stringent evaluation of cardiovascular safety in drug development. The investigation into its mechanisms of action also contributed to a deeper understanding of calcium channel pharmacology, paving the way for the development of safer and more effective calcium antagonists.

References

• 1. A double-blind, double cross-over trial of prenylamine in angina pectoris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A 2-year study of the efficacy and tolerability of prenylamine in the treatment of angina pectoris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Prenylamine in Angina Pectoris - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Prenylamine in angina pectoris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Prenylamine in treatment of angina - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Prenylamine in Experimental Models of Myocardial Damage

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Prenylamine in experimental models of myocardial damage. The information is intended to guide researchers in designing and conducting studies to evaluate the cardioprotective effects of this compound.

Introduction

Prenylamine, a diphenyl-propylamine derivative, has been investigated for its antianginal and cardioprotective properties.[1][2][3][4] Its primary mechanism of action is the blockade of calcium channels, which plays a crucial role in mitigating the pathophysiological consequences of myocardial ischemia and reperfusion injury.[1][5][6][7] By inhibiting the influx of calcium into cardiomyocytes, Prenylamine helps to reduce myocardial contractility, decrease oxygen demand, and prevent the cellular calcium overload that leads to cell death.[5][6] Additionally, it has been shown to have a stabilizing effect on cell membranes.[6]

Experimental models of myocardial damage are essential for studying the efficacy and mechanisms of action of cardioprotective agents like Prenylamine. The two most common models discussed in these notes are the isoproterenol-induced myocardial necrosis model and the left anterior descending (LAD) coronary artery ligation model, which mimics acute myocardial infarction.

Mechanism of Action: Calcium Channel Blockade in Myocardial Protection

Prenylamine exerts its cardioprotective effects primarily by acting as a calcium channel blocker.[1][5][6] During myocardial ischemia, the cellular energy deficit leads to an inability of cardiomyocytes to maintain ionic homeostasis, resulting in an excessive influx of calcium ions (Ca2+). This calcium overload triggers a cascade of detrimental events, including the activation of degradative enzymes, mitochondrial dysfunction, and the initiation of apoptotic and necrotic cell death pathways.

By blocking the voltage-gated calcium channels, Prenylamine directly counteracts this pathological calcium influx.[5][6] This action leads to several beneficial effects:

• Reduced Myocardial Oxygen Demand: By decreasing the intracellular calcium concentration, Prenylamine reduces the force of myocardial contraction, which in turn lowers the heart's oxygen consumption.[1][5]

• Preservation of Cellular Integrity: Preventing calcium overload helps to maintain the structural and functional integrity of cellular organelles, particularly the mitochondria.

• Coronary Vasodilation: Prenylamine can induce the relaxation of smooth muscle in coronary arteries, potentially improving blood flow to the ischemic myocardium.[6]

• Membrane Stabilization: It has been suggested that Prenylamine also has a stabilizing effect on the sarcolemma, further protecting cardiomyocytes from injury.[6]

Data Presentation: Efficacy of Prenylamine in Myocardial Damage Models

The following tables summarize the quantitative data from studies evaluating the effects of Prenylamine in experimental models of myocardial damage.

Table 1: Effect of Prenylamine on Isoproterenol-Induced Myocardial Lesions in Rats

Treatment Group	Dose of Prenylamine	Incidence of Myocardial Lesions	Percentage of Necrotic Zone (in affected animals)	Reference
Isoproterenol Control	-	100%	25.1 ± 1.4%	[8]
Prenylamine + Isoproterenol	Not Specified	15% (3 out of 20 rats)	22.6 ± 0.7%	[8]

Data from a review of several trials. The specific dose of Prenylamine used in this summarized data was not provided in the review article. The p-value for the comparison of lesion incidence between the control and Prenylamine groups was reported as p < 0.001.

Table 2: Effect of Prenylamine on ECG and Pathological Findings in Monkeys with Isoproterenol-Induced Myocardial Damage

Parameter	Isoproterenol Control	Prenylamine + Isoproterenol	Reference
ST Segment Depression	Present	Inhibited	[9][10]
Pathological Lesions	Present	Significantly Inhibited	[9][10]

Note: Specific quantitative values for ST depression (e.g., in mV) were not provided in the reviewed literature.

Table 3: Effects of Long-Term Prenylamine Therapy on Ischemic Rat Hearts

Treatment Group	Dose of Prenylamine	Post-Ischemic Functional Recovery	Reduction in Enzyme Leakage	Incidence of Post-Ischemic Arrhythmias	Reference
Control	-	Baseline	Baseline	Baseline	[11]
Low Dose Prenylamine	10 mg/kg/day for 2 weeks	Increased	Observed	Reduced (dose-dependent)	[11]
High Dose Prenylamine	100 mg/kg/day for 2 weeks	No significant improvement	Not specified	Reduced (dose-dependent)	[11]

Experimental Protocols

Protocol 1: Isoproterenol-Induced Myocardial Necrosis in Rats

This model is used to induce diffuse myocardial damage through excessive beta-adrenergic stimulation, leading to a state of relative ischemia.

Materials:

• Male Wistar rats (200-250 g)

• Isoproterenol hydrochloride

• Prenylamine

• Saline solution (0.9% NaCl)

• Anesthetic (e.g., ketamine/xylazine cocktail)

• Syringes and needles for injection

• ECG recording equipment

• Instruments for tissue harvesting and processing

• Formalin (10%) for tissue fixation

• Reagents for histological staining (e.g., Hematoxylin and Eosin, Masson's Trichrome)

• Kits for cardiac enzyme assays (e.g., Troponin I, CK-MB)

Procedure:

• Animal Acclimatization: House the rats in a controlled environment for at least one week before the experiment.

• Grouping: Randomly divide the animals into the following groups:

  • Control (saline injection)

  • Isoproterenol (ISO) control

  • Prenylamine + ISO

• Drug Administration:

  • Administer Prenylamine (specify dose, e.g., 10 mg/kg) or vehicle intraperitoneally (i.p.) to the respective groups 30-60 minutes before isoproterenol injection.

  • Induce myocardial necrosis by administering isoproterenol (e.g., 85 mg/kg) subcutaneously (s.c.) for two consecutive days.[12]

• ECG Monitoring: Record ECGs at baseline, after Prenylamine administration, and at various time points after isoproterenol injection to assess for changes in ST segment, T-wave, and arrhythmias.

• Sample Collection: 24 hours after the final isoproterenol injection, anesthetize the animals and collect blood samples via cardiac puncture for biochemical analysis of cardiac enzymes (Troponin I, CK-MB).

• Tissue Harvesting and Processing:

  • Euthanize the animals and excise the hearts.

  • Wash the hearts with cold saline.

  • Fix the hearts in 10% formalin for histological examination.

• Histopathological Analysis:

  • Embed the fixed hearts in paraffin and section them.

  • Stain the sections with H&E to assess for myocyte necrosis, inflammation, and edema.

  • Use Masson's Trichrome staining to evaluate the extent of fibrosis.

  • Quantify the area of necrosis/fibrosis as a percentage of the total left ventricular area.

Protocol 2: Left Anterior Descending (LAD) Coronary Artery Ligation in Rats

This surgical model creates a localized myocardial infarction by occluding a major coronary artery.

Materials:

• Male Sprague-Dawley rats (250-300 g)

• Anesthetic (e.g., isoflurane or ketamine/xylazine)

• Rodent ventilator

• Surgical instruments for thoracotomy

• Suture material (e.g., 6-0 silk)

• Prenylamine

• ECG monitoring equipment

• Triphenyltetrazolium chloride (TTC) for infarct size determination

• Kits for cardiac enzyme assays

Procedure:

• Anesthesia and Ventilation:

  • Anesthetize the rat and intubate it.

  • Connect the animal to a rodent ventilator.

• Surgical Procedure:

  • Perform a left thoracotomy to expose the heart.

  • Carefully ligate the left anterior descending (LAD) coronary artery with a suture. Successful ligation is confirmed by the immediate paling of the anterior ventricular wall.

• Drug Administration:

  • For pre-treatment studies, administer Prenylamine (specify dose) intravenously or intraperitoneally before LAD ligation.

  • For treatment studies, administer Prenylamine at the time of reperfusion (if applicable) or post-ligation.

• ECG Monitoring: Continuously monitor the ECG for ST-segment elevation, a hallmark of acute myocardial infarction.

• Reperfusion (Optional): For ischemia-reperfusion models, the ligature can be removed after a defined period (e.g., 30-45 minutes) to allow for reperfusion.

• Post-Operative Care: Close the chest cavity and provide appropriate post-operative analgesia and care.

• Infarct Size Assessment (at 24 hours or later):

  • Euthanize the animal and excise the heart.

  • Perfuse the heart with saline and then slice it transversely.

  • Incubate the slices in 1% TTC solution. Viable myocardium will stain red, while the infarcted area will remain pale.

  • Quantify the infarct size as a percentage of the total left ventricular area.

• Biochemical Analysis: Collect blood samples at various time points post-ligation to measure cardiac troponin and CK-MB levels.

Visualizations

Signaling Pathway of Prenylamine in Myocardial Protection

Caption: Mechanism of Prenylamine's cardioprotective effect.

Experimental Workflow for Isoproterenol-Induced Myocardial Damage Model

References

• 1. Experimental myocardial infarction in the rat: qualitative and quantitative changes during pathologic evolution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative analysis of cardiac troponin I and creatine kinase-MB as markers of acute myocardial infarction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. preprints.org [preprints.org]
• 5. Cardioprotective Mechanisms of Beta-Blockers in Myocardial Ischemia and Reperfusion: From Molecular Targets to Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. feinberg.northwestern.edu [feinberg.northwestern.edu]
• 8. Mechanism for the cardioprotective effects of the calcium channel blocker clentiazem during ischemia and reperfusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Calcium channel blockers and ischaemic heart disease: theoretical expectations and clinical experience - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cardioprotective actions of a new calcium channel blocker in acute myocardial ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Myocardial protection with calcium-channel blockers during ischaemia and reperfusion by PTCA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Electrocardiography in two models of isoproterenol-induced left ventricular remodeling - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Utilizing Prenylamine for In Vitro Smooth Muscle Relaxation Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction: Prenylamine is a pharmaceutical agent historically used as an antianginal drug. Its mechanism of action involves the modulation of calcium ion (Ca²⁺) dynamics within smooth muscle and cardiac cells, positioning it as a valuable tool for cardiovascular research. As a calcium channel blocker and calmodulin antagonist, Prenylamine offers a dual mechanism for inducing smooth muscle relaxation. This application note provides detailed protocols and technical information for studying the effects of Prenylamine on isolated smooth muscle tissues, particularly in the context of vasodilation.

Mechanism of Action

Prenylamine induces smooth muscle relaxation primarily through two synergistic pathways:

• Calcium Channel Blockade: Prenylamine inhibits the influx of extracellular Ca²⁺ into smooth muscle cells through voltage-gated L-type calcium channels. This action is fundamental to its vasodilatory effect, as the influx of Ca²⁺ is a critical trigger for the initiation of cellular contraction. By blocking these channels, Prenylamine effectively reduces the intracellular Ca²⁺ concentration available to initiate the contractile process.

• Calmodulin Antagonism: In addition to blocking Ca²⁺ entry, Prenylamine acts as a calmodulin (CaM) antagonist. Calmodulin is a key intracellular Ca²⁺ sensor that, when activated by binding to Ca²⁺, stimulates myosin light chain kinase (MLCK). MLCK then phosphorylates myosin light chains, leading to the cross-bridge cycling of actin and myosin filaments and subsequent muscle contraction. Prenylamine binds to calmodulin, inhibiting its activation of MLCK even in the presence of calcium. This intracellular action provides a secondary pathway to ensure muscle relaxation. For example, concentrations of 200 µmol/L have been shown to fully inhibit the calmodulin-myosin light chain kinase system.[1]

The diagram below illustrates this dual mechanism of action leading to smooth muscle relaxation.

Caption: Dual inhibitory mechanism of Prenylamine on smooth muscle contraction.

Data Presentation

Concentration Range	Target/Tissue	Observed Effect	Citation(s)
< 10 µmol/L	Skinned smooth muscle (guinea pig taenia coli)	Increased rate of Ca²⁺-induced isometric tension development.	[1]
10 - 50 µmol/L	Cardiac Sarcolemma	Marked reduction in Ca²⁺ pumping ATPase activity.	[2]
200 µmol/L	Calmodulin-MLCK System	Full inhibition of the calmodulin-myosin light chain kinase system.	[1]
0.2 - 1.0 mmol/L	Frog Skeletal Muscle	Induced a biphasic contracture, suggesting complex effects on ion mobility at high concentrations.	[3]

Experimental Protocols

The following protocols describe standard organ bath procedures to assess the relaxant effects of Prenylamine on isolated vascular smooth muscle rings (e.g., rat aorta).

A. General Setup and Preparation

• Equipment:

  • Isolated organ bath system with heating and aeration.

  • Isometric force-displacement transducer.

  • Data acquisition system.

  • Dissection microscope and tools.

• Physiological Salt Solution (PSS):

  • Prepare Krebs-Henseleit solution (in mmol/L): NaCl 118, KCl 4.7, CaCl₂ 2.5, MgSO₄ 1.2, KH₂PO₄ 1.2, NaHCO₃ 25, Glucose 11.

  • Maintain the solution at 37°C and continuously aerate with carbogen (95% O₂ / 5% CO₂), which should result in a pH of ~7.4.

• Tissue Preparation:

  • Humanely euthanize the animal (e.g., rat) according to approved institutional guidelines.

  • Carefully dissect the thoracic aorta and place it immediately in cold PSS.

  • Under a microscope, remove adherent connective and adipose tissue.

  • Cut the aorta into rings of 2-3 mm in width. For some studies, the endothelium may be denuded by gently rubbing the intimal surface with a fine wire.

B. Protocol 1: Inhibition of Depolarization-Induced Contraction

This protocol assesses Prenylamine's ability to inhibit contractions caused by membrane depolarization, primarily testing its calcium channel blocking activity.

• Mounting & Equilibration:

  • Mount the aortic rings on stainless steel hooks in the organ bath chambers filled with 37°C, aerated PSS.

  • Apply a resting tension of 1.5-2.0 grams and allow the tissue to equilibrate for 60-90 minutes.

  • Replace the PSS in the bath every 15-20 minutes during equilibration.

• Viability Test:

  • Induce a contraction by replacing the PSS with a high-potassium (high-K⁺) solution (e.g., 60-80 mM KCl, prepared by equimolar substitution of NaCl with KCl).

  • Once the contraction reaches a stable plateau, wash the tissue with standard PSS until it returns to baseline tension. This step confirms tissue viability.

• Experimental Procedure:

  • Re-introduce the high-K⁺ solution to induce a sustained contraction.

  • Once the contraction is stable, add Prenylamine to the bath in a cumulative, concentration-dependent manner (e.g., from 10⁻⁸ M to 10⁻⁴ M).

  • Allow the tissue to respond to each concentration until a stable tension is observed before adding the next dose.

  • Record the relaxation as a percentage of the maximal high-K⁺ induced contraction.

C. Protocol 2: Inhibition of Receptor-Mediated Contraction

This protocol evaluates Prenylamine's effect on contractions induced by an α-adrenergic agonist, testing its combined effects on Ca²⁺ influx and intracellular Ca²⁺ mobilization pathways.

• Mounting & Equilibration:

  • Follow the same procedure as in Protocol 1, Step 1.

• Viability Test:

  • Induce a contraction with a submaximal concentration of phenylephrine (PE) or norepinephrine (NE) (e.g., 10⁻⁶ M).

  • After reaching a plateau, wash the tissue with PSS to return to baseline.

• Experimental Procedure:

  • Pre-incubate the aortic rings with a specific concentration of Prenylamine for 20-30 minutes. A parallel control tissue should be incubated with vehicle.

  • After incubation, add the agonist (PE or NE) in a cumulative concentration-response manner (e.g., 10⁻⁹ M to 10⁻⁵ M).

  • Record the contractile force. The inhibitory effect of Prenylamine is determined by comparing the agonist's dose-response curve in the presence and absence of Prenylamine.

Visualization of Experimental Workflow

The following diagram outlines the typical workflow for an in vitro smooth muscle relaxation experiment using an isolated organ bath.

Caption: General workflow for organ bath experiments studying smooth muscle relaxation.

References

• 1. Calcium antagonists affect calmodulin-dependent contractility of a skinned smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Slow calcium channel blockers and calmodulin. Effect of felodipine, nifedipine, prenylamine and bepridil on cardiac sarcolemmal calcium pumping ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Prenylamine-induced contracture of frog skeletal muscle - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing Prenylamine Cytotoxicity in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to evaluating the cytotoxic effects of Prenylamine using common cell culture assays. Prenylamine, a calcium channel blocker, has been investigated for its potential cytotoxic effects, particularly in cancer cell lines. Its mechanism of action is thought to involve the disruption of calcium homeostasis, which can trigger apoptotic pathways.

Data Presentation

Table 1: Cytotoxicity of Calcium Channel Blocker (Mibefradil) on Medulloblastoma Cell Lines

Cell Line	Compound	Time Point (hours)	IC50 (µM)
DAOY	Mibefradil	48	~20
DAOY	Mibefradil	72	~15
DAOY	Mibefradil	96	~10
D283	Mibefradil	48	~25
D283	Mibefradil	72	~20
D283	Mibefradil	96	~15

Data is representative of typical results for calcium channel blockers and is adapted from studies on medulloblastoma cells[1][2].

Table 2: Cytotoxicity of Various Compounds on Different Cancer Cell Lines (IC50 in µM)

Compound	MCF-7 (Breast)	HTB-26 (Breast)	PC-3 (Prostate)	HepG2 (Liver)	HCT116 (Colon)
Compound 1	25.3	15.1	18.7	20.5	22.4
Compound 2	30.8	12.5	15.2	18.9	0.34

This table provides examples of IC50 values for different cytotoxic compounds across various cancer cell lines to illustrate the range of sensitivities that can be observed[3].

Experimental Protocols

Here are detailed protocols for three common assays to test Prenylamine's cytotoxicity: MTT, LDH, and Annexin V assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures cell metabolic activity as an indicator of cell viability. Metabolically active cells reduce the yellow MTT to purple formazan crystals.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium and incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.

• Compound Treatment: Prepare a stock solution of Prenylamine in a suitable solvent (e.g., DMSO). Make serial dilutions of Prenylamine in culture medium to achieve the desired final concentrations. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Prenylamine. Include a vehicle control (medium with the same concentration of DMSO without the drug) and a blank control (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Mix gently by pipetting up and down.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

MTT Assay Experimental Workflow

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures the release of lactate dehydrogenase from damaged cells into the culture medium, which is an indicator of compromised cell membrane integrity and cytotoxicity.[4]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate as described for the MTT assay.

• Compound Treatment: Treat cells with various concentrations of Prenylamine and include appropriate controls (vehicle control, untreated control, and a maximum LDH release control treated with a lysis buffer).

• Incubation: Incubate the plate for the desired time period.

• Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions. Add 50 µL of the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of the stop solution to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Absorbance of treated cells - Absorbance of untreated control) / (Absorbance of maximum LDH release control - Absorbance of untreated control)] x 100

LDH Assay Experimental Workflow

Annexin V Apoptosis Assay

This flow cytometry-based assay detects apoptosis by identifying the externalization of phosphatidylserine (PS) on the cell membrane using fluorescently labeled Annexin V. Propidium iodide (PI) is used as a counterstain to differentiate between early apoptotic, late apoptotic, and necrotic cells.[5][6][7][8]

Protocol:

• Cell Treatment: Culture cells in 6-well plates and treat with desired concentrations of Prenylamine for the appropriate duration.

• Cell Harvesting: After treatment, collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the floating cells from the supernatant.

• Cell Washing: Wash the cells twice with cold PBS by centrifugation at 300 x g for 5 minutes.

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Annexin V binding buffer.

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V binding buffer to each tube and analyze the cells by flow cytometry within 1 hour.

• Data Interpretation:

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive (less common).

Prenylamine-Induced Apoptosis Pathway

References

• 1. Targeting Ion Channels: Blockers Suppress Calcium Signals and Induce Cytotoxicity Across Medulloblastoma Cell Models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. kumc.edu [kumc.edu]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A novel assay for apoptosis. Flow cytometric detection of phosphatidylserine expression on early apoptotic cells using fluorescein labelled Annexin V - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]

Application Notes and Protocols for Autoradiographic Studies of Prenylamine Distribution in Tissues

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting autoradiographic studies to investigate the tissue distribution of Prenylamine. The information is compiled from published research to guide the design and execution of similar preclinical studies.

Introduction

Prenylamine is a calcium channel blocker that was formerly used as an antianginal agent. Understanding its distribution within the body is crucial for elucidating its mechanisms of action, potential off-target effects, and pharmacokinetic profile. Autoradiography is a powerful imaging technique that allows for the visualization and quantification of radiolabeled drug distribution in tissues. By labeling Prenylamine with a radioactive isotope, such as tritium (³H) or carbon-14 (¹⁴C), its localization can be tracked at the organ, tissue, and even cellular level.

Quantitative whole-body autoradiography (QWBA) provides a comprehensive picture of the drug's distribution across the entire body, offering valuable data for absorption, distribution, metabolism, and excretion (ADME) studies.[1][2][3] This technique is instrumental in drug development for assessing tissue-specific accumulation and estimating human radiation dosimetry for clinical studies.[1][2]

Key Applications

• Pharmacokinetic and ADME Studies: Determine the rate and extent of Prenylamine distribution to various tissues and organs.

• Target Engagement and Off-Target Binding: Identify primary sites of drug accumulation and potential secondary targets.

• Toxicology Studies: Investigate the potential for drug accumulation in sensitive tissues, which could be linked to adverse effects.

• Drug Efficacy Studies: Correlate tissue concentration with pharmacological effects.

Data Presentation: Quantitative Tissue Distribution of Prenylamine

The following tables summarize quantitative data from studies on Prenylamine distribution.

Table 1: Myocardial Distribution of ³H-Prenylamine in Rats

This table presents data from an autoradiographic study on the microscopic distribution of tritiated Prenylamine in the rat myocardium 30 minutes after intraperitoneal injection.

Parameter	Value	Reference
Animal Model	Wistar Rats	[4]
Radiolabel	³H-Prenylamine	[4]
Dose	35 µCi/kg body weight	[4]
Route of Administration	Intraperitoneal (i.p.)	[4]
Time Point	30 minutes post-injection	[4]
Sarcolemmal / Intramyocardial ³H-PNL Distribution Ratio	6 : 1	[4]

Table 2: Concentration of Prenylamine Enantiomers in Rat Tissues After Intravenous (i.v.) Administration

This table shows the tissue concentrations of R-(-)- and S-(+)-Prenylamine at various time points following a 2 mg/kg intravenous dose of racemic Prenylamine in male Wistar rats. Data were obtained by high-performance liquid chromatography.

Time (minutes)	Tissue	R-(-)-Prenylamine (ng/g or ng/mL)	S-(+)-Prenylamine (ng/g or ng/mL)
5	Plasma	135 ± 21	128 ± 20
30	Plasma	38 ± 5	32 ± 4
60	Plasma	25 ± 3	19 ± 2
180	Plasma	11 ± 2	7 ± 1
300	Plasma	6 ± 1	4 ± 1
5	Lung	4850 ± 650	5100 ± 720
30	Lung	1250 ± 180	1180 ± 150
60	Lung	780 ± 110	650 ± 90
180	Lung	280 ± 40	190 ± 30
300	Lung	150 ± 25	90 ± 15
5	Heart	980 ± 130	1050 ± 150
30	Heart	320 ± 45	290 ± 40
60	Heart	210 ± 30	160 ± 25
180	Heart	80 ± 12	50 ± 8
300	Heart	45 ± 7	25 ± 4
5	Spleen	2100 ± 280	2250 ± 310
30	Spleen	650 ± 90	580 ± 80
60	Spleen	420 ± 60	330 ± 50
180	Spleen	150 ± 25	90 ± 15
300	Spleen	80 ± 12	45 ± 7
5	Liver	3500 ± 450	3700 ± 500
30	Liver	1100 ± 150	950 ± 130
60	Liver	680 ± 90	520 ± 70
180	Liver	250 ± 35	150 ± 20
300	Liver	130 ± 20	70 ± 10
5	Kidney	2800 ± 380	3000 ± 410
30	Kidney	850 ± 120	750 ± 100
60	Kidney	550 ± 75	430 ± 60
180	Kidney	200 ± 30	120 ± 18
300	Kidney	110 ± 18	60 ± 9
5	Muscle	450 ± 60	480 ± 65
30	Muscle	150 ± 20	130 ± 18
60	Muscle	100 ± 15	80 ± 12
180	Muscle	40 ± 6	25 ± 4
300	Muscle	20 ± 3	12 ± 2

Table 3: Concentration of Prenylamine Enantiomers in Rat Tissues After Oral (p.o.) Administration

This table shows the tissue concentrations of R-(-)- and S-(+)-Prenylamine at various time points following a 2 mg/kg oral dose of racemic Prenylamine in male Wistar rats. Data were obtained by high-performance liquid chromatography.

Time (minutes)	Tissue	R-(-)-Prenylamine (ng/g or ng/mL)	S-(+)-Prenylamine (ng/g or ng/mL)
30	Plasma	8 ± 1	15 ± 2
60	Plasma	12 ± 2	22 ± 3
120	Plasma	10 ± 1.5	18 ± 2.5
240	Plasma	7 ± 1	12 ± 2
30	Lung	280 ± 40	550 ± 75
60	Lung	420 ± 60	780 ± 110
120	Lung	350 ± 50	650 ± 90
240	Lung	210 ± 30	380 ± 55
30	Heart	120 ± 18	230 ± 35
60	Heart	180 ± 25	330 ± 45
120	Heart	150 ± 22	280 ± 40
240	Heart	90 ± 14	160 ± 25
30	Spleen	450 ± 65	850 ± 120
60	Spleen	680 ± 95	1250 ± 180
120	Spleen	550 ± 80	1000 ± 140
240	Spleen	320 ± 45	580 ± 80
30	Liver	850 ± 120	1600 ± 220
60	Liver	1250 ± 180	2300 ± 320
120	Liver	1000 ± 140	1800 ± 250
240	Liver	600 ± 85	1100 ± 150
30	Kidney	650 ± 90	1200 ± 170
60	Kidney	950 ± 130	1750 ± 240
120	Kidney	780 ± 110	1450 ± 200
240	Kidney	450 ± 65	850 ± 120
30	Muscle	80 ± 12	150 ± 22
60	Muscle	120 ± 18	220 ± 30
120	Muscle	100 ± 15	180 ± 25
240	Muscle	60 ± 9	110 ± 16

Experimental Protocols

Below are detailed methodologies for conducting autoradiographic studies with Prenylamine, based on published research and general QWBA principles.

Protocol 1: Micro-autoradiography of ³H-Prenylamine in Rat Myocardium

This protocol is adapted from the study by Milei et al. (1979) focusing on the heart.[4]

1. Radiolabeling:

• Obtain or synthesize tritiated Prenylamine (³H-Prenylamine).

2. Animal Model and Dosing:

• Use adult Wistar rats.

• Administer ³H-Prenylamine at a dose of 35 µCi/kg body weight via intraperitoneal (i.p.) injection.

3. Tissue Collection and Processing:

• Euthanize the animals 30 minutes after injection.

• Excise the heart and prepare 1 mm thick slices.

• Process the heart slices for both autoradiography and conventional histological techniques.

4. Autoradiography:

• Mount the tissue sections on microscope slides.

• In a darkroom, coat the slides with photographic emulsion (e.g., Kodak NTB-2).

• Store the slides in a light-proof box at 4°C for a suitable exposure time (to be determined empirically).

• Develop the emulsion, fix, and stain the sections (e.g., with hematoxylin and eosin).

5. Analysis:

• Examine the slides under a microscope to visualize the distribution of silver grains, which correspond to the location of ³H-Prenylamine.

• Quantify the distribution by grain counting in different regions of interest (e.g., sarcolemma vs. intramyocardial space) to determine distribution ratios.

Protocol 2: Quantitative Whole-Body Autoradiography (QWBA) of ¹⁴C-Prenylamine

This is a general protocol for a QWBA study, which can be adapted for ¹⁴C-Prenylamine.

1. Radiolabeling:

• Synthesize ¹⁴C-labeled Prenylamine.

2. Animal Model and Dosing:

• Use pigmented rats (e.g., Long-Evans) to assess melanin binding and non-pigmented rats (e.g., Sprague-Dawley or Wistar).

• Administer a single dose of ¹⁴C-Prenylamine via the intended clinical route (e.g., oral or intravenous). The dose will depend on the specific activity of the radiolabeled compound and the sensitivity of the imaging system.

• Include multiple time points for euthanasia to characterize the time course of distribution and elimination (e.g., 0.5, 2, 8, 24, 72, and 168 hours post-dose).

3. Sample Collection:

• At each time point, euthanize one animal per sex and strain.

• Immediately freeze the whole animal in a mixture of hexane and solid CO₂ or in a similar freezing medium.

4. Sectioning:

• Embed the frozen carcass in a carboxymethylcellulose (CMC) block.

• Collect thin (e.g., 20-50 µm) sagittal sections of the whole body using a cryomicrotome.

• Mount the sections onto adhesive tape.

5. Imaging:

• Expose the sections to a phosphor imaging plate for a suitable duration.

• Scan the imaging plate using a phosphor imager to create a digital autoradiogram.

6. Quantification:

• Include a set of radioactive standards on the imaging plate to create a calibration curve.

• Use image analysis software to measure the radioactivity concentration in various tissues and organs by comparing the signal intensity to the calibration curve.

• Express the data as µg equivalents of Prenylamine per gram of tissue.

Visualizations

Experimental Workflow for QWBA

Caption: Workflow for a quantitative whole-body autoradiography (QWBA) study.

Conceptual Signaling Pathway of Prenylamine Action

Caption: Conceptual pathway of Prenylamine's vasodilatory effect.

References

• 1. bioivt.com [bioivt.com]
• 2. njdmpk.com [njdmpk.com]
• 3. Quantitative Whole-body Autoradiography (QWBA) - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. Prenylamine. Autoradiographic and neuropathological studies on myocardial mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Investigating Prenylamine-Induced Cardiotoxicity

Introduction

Prenylamine, a diphenylalkylamine calcium channel blocker, was formerly used as an antianginal agent. It was withdrawn from the market due to significant cardiotoxicity, specifically the induction of QT interval prolongation and a life-threatening ventricular arrhythmia known as Torsades de Pointes (TdP).[1][2][3][4][5][6] These application notes provide a comprehensive overview of the animal models and experimental protocols utilized to investigate the electrophysiological cardiotoxicity of prenylamine. The primary mechanism of this toxicity is the blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel, which is crucial for cardiac repolarization.[1][7]

Animal Models

The selection of an appropriate animal model is critical for studying drug-induced QT prolongation. While various species have been used in the broader context of cardiotoxicity, the guinea pig is a highly regarded model for predicting QT prolongation in humans due to similarities in its cardiac action potential and ion channel expression.[8][9][10] Ex vivo models, such as the Langendorff-perfused heart from rabbits or guinea pigs, are also invaluable for isolating direct cardiac effects.[11][12]

Recommended Animal Models:

• Guinea Pig: For in vivo electrocardiogram (ECG) and ex vivo action potential duration studies.

• Rabbit: Particularly useful for ex vivo Langendorff heart preparations to assess proarrhythmic events.[13]

• Rat: Can be used for preliminary toxicity screening and pharmacokinetic studies, although its cardiac electrophysiology is less translatable to humans for QT prolongation assessment.[13]

Data Presentation

The following tables summarize the expected quantitative data from studies on prenylamine-induced cardiotoxicity.

Table 1: Electrophysiological Effects of Prenylamine in Guinea Pig Myocytes

Parameter	Concentration (µM)	Effect	Reference
Action Potential	10 - 50	Significant shortening	[1]
Inward Calcium Current (ICa)	10 - 50	29% to 76% reduction	[1]
Maximum Upstroke Velocity (Vmax)	2.4 - 11.9	Dose-dependent reduction	[14]

Note: The shortening of the action potential in isolated myocyte preparations at these concentrations is likely due to prenylamine's effects on calcium and sodium channels, which can mask the QT-prolonging effect seen in whole-heart preparations that is primarily driven by hERG channel blockade.

Table 2: Proarrhythmic Potential of Prenylamine (hERG Blockade)

Parameter	Value	Reference
hERG IC50	Data not readily available in public literature	[1][7] (Mechanism described)

The IC50 value represents the concentration at which prenylamine inhibits 50% of the hERG potassium current. While the mechanism is established, a precise IC50 value from standardized assays is not consistently reported in the reviewed literature.

Experimental Protocols

Protocol 1: In Vivo Assessment of QT Prolongation in the Anesthetized Guinea Pig

This protocol is designed to assess the effects of prenylamine on the QT interval in vivo.

1. Animal Preparation:

• Adult male Dunkin-Hartley guinea pigs (350-450g) are used.
• Anesthetize the animal with an appropriate agent (e.g., sodium pentobarbital, 50 mg/kg, i.p.).
• Maintain body temperature at 37°C using a heating pad.
• Insert subcutaneous needle electrodes for a Lead II ECG recording.
• Cannulate the jugular vein for intravenous administration of prenylamine.

2. Experimental Procedure:

• Allow the animal to stabilize for at least 20 minutes post-anesthesia to obtain a baseline ECG recording.
• Administer a vehicle control (e.g., saline or appropriate solvent) and record the ECG for a 15-minute period.
• Administer escalating doses of prenylamine intravenously (e.g., 0.1, 0.5, 1.0, 5.0 mg/kg) at 15-minute intervals.
• Continuously record the ECG throughout the experiment.

3. Data Analysis:

• Measure the RR and QT intervals from the ECG recordings.
• Correct the QT interval for heart rate (QTc) using a species-specific formula, such as the Bazett's formula adapted for guinea pigs.
• Calculate the change in QTc from baseline for each dose of prenylamine.
• Monitor for the occurrence of arrhythmias, including premature ventricular contractions (PVCs) and Torsades de Pointes.

Protocol 2: Ex Vivo Assessment of Proarrhythmic Risk in a Langendorff-Perfused Rabbit Heart

This protocol evaluates the direct effects of prenylamine on cardiac electrophysiology and its potential to induce arrhythmias in an isolated heart model.[11][12]

1. Heart Preparation:

• Anesthetize a New Zealand White rabbit and administer heparin (1000 IU/kg, i.v.).
• Rapidly excise the heart and place it in ice-cold Krebs-Henseleit (KH) buffer.
• Cannulate the aorta on a Langendorff apparatus and initiate retrograde perfusion with oxygenated (95% O2, 5% CO2) KH buffer at 37°C and a constant pressure (e.g., 75 mmHg).
• Place ECG electrodes on the surface of the right atrium and left ventricle to record a pseudo-ECG. A monophasic action potential (MAP) probe can also be placed on the epicardial surface of the left ventricle to record action potential duration.

2. Experimental Procedure:

• Allow the heart to stabilize for 30 minutes.
• Record baseline ECG and MAP signals for a 15-minute period.
• Switch the perfusion to KH buffer containing the vehicle control for 15 minutes.
• Perfuse the heart with escalating concentrations of prenylamine (e.g., 0.1, 1, 10, 30 µM) for 15 minutes at each concentration.
• Continuously record ECG and MAP signals.

3. Data Analysis:

• Measure the QT interval from the pseudo-ECG and the monophasic action potential duration at 90% repolarization (MAPD90).
• Analyze the incidence, duration, and severity of any arrhythmias (e.g., early afterdepolarizations (EADs), ventricular tachycardia, TdP).
• Construct concentration-response curves for the effects of prenylamine on QT interval and MAPD90.

Protocol 3: Histopathological and Biochemical Analysis (Secondary Endpoints)

While the primary toxicity of prenylamine is electrophysiological, these assessments can serve as secondary safety endpoints.

1. Tissue Collection:

• At the end of the in vivo study, collect blood via cardiac puncture for biochemical analysis.
• Euthanize the animal and excise the heart.
• Fix the heart in 10% neutral buffered formalin for histopathological examination.

2. Biochemical Analysis:

• Centrifuge the blood to obtain serum.
• Measure levels of cardiac biomarkers such as Cardiac Troponin I (cTnI), Cardiac Troponin T (cTnT), and Brain Natriuretic Peptide (BNP).[15] These markers are indicative of myocardial injury and stress.

3. Histopathological Examination:

• Process the fixed heart tissue, embed in paraffin, and section.
• Stain sections with Hematoxylin and Eosin (H&E) for general morphology.
• Examine for signs of myocyte injury, such as necrosis, inflammation, or fibrosis, although these are not the expected primary findings for prenylamine.

Visualizations

Signaling Pathway of Prenylamine-Induced Cardiotoxicity

Mechanism of Prenylamine Cardiotoxicity

Experimental Workflow for Prenylamine Cardiotoxicity Assessment

Prenylamine Cardiotoxicity Workflow

References

• 1. The effects of prenylamine on single ventricular myocytes of guinea-pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The role of prenylamine in the prevention of adriamycin-induced cardiotoxicity. A review of experimental and clinical findings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of prenylamine on cardiac membrane currents and contractility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Long-term prenylamine therapy: effects on responses to myocardial ischaemia in the isolated rat heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A systematic strategy for estimating hERG block potency and its implications in a new cardiac safety paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cellarray.jp [cellarray.jp]
• 7. Calculations of the binding free energies of the Comprehensive in vitro Proarrhythmia Assay (CiPA) reference drugs to cardiac ion channels - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of Zebrafish Larvae and hiPSC Cardiomyocytes for Predicting Drug-Induced Cardiotoxicity in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Influence of the epithelium on responsiveness of guinea-pig isolated trachea to contractile and relaxant agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effects of tetraethylammonium on the action potential duration as modified by catecholamine-releasing action in guinea-pig papillary muscles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Closed Circulation Langendorff Heart Perfusion Method for Cardiac Drug Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Rabbit Langendorff Heart Proarrhythmia Model: Predictive Value for Clinical Identification of Torsades de Pointes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The effects of prenylamine on single ventricular myocytes of guinea-pig - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Selective phenylalkylamine block of IKr over other K+ currents in guinea-pig ventricular myocytes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of Prenylamine using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prenylamine is a vasodilator that was formerly used in the treatment of angina pectoris.[1][2] Although its use has decreased due to side effects, the quantification of prenylamine in various matrices remains important for pharmacokinetic studies, forensic analysis, and sports doping control.[1][2] High-performance liquid chromatography (HPLC) offers a sensitive and specific method for the determination of prenylamine in biological samples and pharmaceutical formulations. This document provides a detailed protocol for the quantification of prenylamine using a reversed-phase HPLC method with fluorimetric detection, based on established methodologies.[3]

Principle

This method involves the extraction of prenylamine from a biological matrix, followed by derivatization to enhance its detectability. The separation of the derivatized analyte is achieved on a reversed-phase HPLC column, and quantification is performed using a fluorescence detector. The method can be adapted for the simultaneous determination of its enantiomers, R- and S-prenylamine.[3]

Data Summary

The following table summarizes the key quantitative parameters for the HPLC-based analysis of prenylamine, compiled from referenced methods.

Parameter	Method 1: Enantioselective RP-HPLC	Method 2: Metabolite (p-hydroxy-prenylamine) LC-MS/MS
Analyte(s)	R- and S-Prenylamine	p-hydroxy-prenylamine
Matrix	Human Plasma and Urine	Urine
Instrumentation	Reversed-phase HPLC with fluorimetric detection	Liquid chromatography-tandem mass spectrometry (LC-MS/MS)
Sample Preparation	Two-step liquid-liquid extraction followed by derivatization with R-(-)-naphthylethyl isocyanate	Direct injection (after modification and validation of an existing screening assay)
Limit of Determination/Quantification	< 1 ng/mL (plasma), < 2 ng/mL (urine)[3]	0.1 ng/mL[1]
Linearity	Not explicitly stated	Not explicitly stated
Precision	Not explicitly stated	Intra- and inter-day imprecision < 10%[1]
Accuracy	Not explicitly stated	Not explicitly stated
Reference	Gietl et al.[3]	Thevis et al.[1]

Experimental Protocol: Quantification of R- and S-Prenylamine in Human Plasma

This protocol is based on the method described by Gietl et al. for the enantioselective analysis of prenylamine.[3]

1. Materials and Reagents

• Prenylamine standard (racemic)

• Internal standard (e.g., a structurally similar compound)

• R-(-)-naphthylethyl isocyanate (chiral derivatizing agent)

• HPLC grade solvents (e.g., acetonitrile, methanol)

• Buffers (e.g., phosphate buffer)

• Extraction solvents (e.g., n-heptane, isoamyl alcohol)

• Human plasma (drug-free)

• Deionized water

2. Instrumentation

• HPLC system with a gradient pump, autosampler, and column oven

• Fluorescence detector

• Reversed-phase HPLC column (e.g., C18, 5 µm)

• Centrifuge

• Vortex mixer

• Evaporator (e.g., nitrogen evaporator)

3. Standard Solution Preparation

• Prepare a stock solution of racemic prenylamine in a suitable solvent (e.g., methanol).

• Prepare working standard solutions by serial dilution of the stock solution to create a calibration curve.

• Prepare a stock solution of the internal standard.

4. Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of plasma sample, add the internal standard.

• Add an appropriate buffer to adjust the pH.

• Add 5 mL of an extraction solvent mixture (e.g., n-heptane/isoamyl alcohol).

• Vortex for 10 minutes.

• Centrifuge at 3000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube.

• Repeat the extraction step on the aqueous layer.

• Combine the organic layers and evaporate to dryness under a stream of nitrogen.

5. Derivatization

• Reconstitute the dried extract in a small volume of a suitable solvent.

• Add the chiral derivatizing agent, R-(-)-naphthylethyl isocyanate.

• Incubate the mixture to allow the derivatization reaction to complete.

6. HPLC Conditions

• Column: C18 reversed-phase column

• Mobile Phase: A gradient of acetonitrile and water or a suitable buffer

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30 °C

• Detection: Fluorescence detector (set to appropriate excitation and emission wavelengths for the naphthylethyl urea derivatives)

7. Data Analysis

• Construct a calibration curve by plotting the peak area ratio of the prenylamine enantiomers to the internal standard against the concentration of the standards.

• Determine the concentration of R- and S-prenylamine in the samples by interpolating their peak area ratios from the calibration curve.

Experimental Workflow

Caption: HPLC workflow for Prenylamine quantification.

Signaling Pathways

No signaling pathways are directly described in the provided context of analytical chemistry methods. The focus is on the experimental procedure for quantification.

References

• 1. Identification and characterization of urinary prenylamine metabolites by means of liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous determination of R- and S-prenylamine in plasma and urine by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Detection of Prenylamine Metabolites by Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prenylamine, a vasodilator previously used in the treatment of angina pectoris, has seen declining use due to adverse effects, including ventricular tachycardia.[1][2] A significant aspect of its pharmacology is its metabolism, which can lead to the production of amphetamine, a substance banned in competitive sports by the World Anti-Doping Agency (WADA).[1][2] This necessitates sensitive and specific analytical methods for the detection of prenylamine and its metabolites in biological matrices for both clinical and forensic purposes. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for this analysis, offering high sensitivity and specificity.[1][2] This document provides a detailed overview of the mass spectrometry-based methods for detecting prenylamine metabolites, including experimental protocols and quantitative data.

Metabolic Pathway of Prenylamine

Prenylamine undergoes extensive phase I metabolism in the human body. The primary metabolic pathways include N-dealkylation, hydroxylation, and methoxylation.[1][3] N-dealkylation of prenylamine results in the formation of amphetamine.[1][2] Hydroxylation can occur at various positions on the aromatic rings, leading to mono-, bis-, tris-, and tetra-hydroxylated metabolites.[1] The most abundant phase I metabolite has been identified as p-hydroxy-prenylamine.[1][2] Further metabolism can involve methoxylation of the hydroxylated forms.[1]

References

• 1. Identification and characterization of urinary prenylamine metabolites by means of liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Measuring Prenylamine's Inhibition of Calcium Channels

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for in vitro assays to measure the inhibition of calcium channels by Prenylamine, a phenylalkylamine calcium channel blocker. The information is intended to guide researchers in setting up and performing these experiments to characterize the pharmacological effects of Prenylamine.

Introduction

Prenylamine is a calcium channel antagonist that has been shown to inhibit L-type calcium channels, playing a role in its vasodilatory and antianginal effects.[1][2] Understanding the potency and selectivity of Prenylamine's interaction with different calcium channel subtypes is crucial for elucidating its mechanism of action and potential therapeutic applications. This document outlines three common in vitro methods for this purpose: electrophysiology (patch-clamp), radioligand binding assays, and intracellular calcium imaging.

Quantitative Data Summary

The following table summarizes the available quantitative data for Prenylamine's inhibitory activity on various ion channels.

Target Channel	Cell Type	Assay Method	Parameter	Value	Reference
L-type Calcium Channel	Guinea pig ventricular myocytes	Whole-cell patch clamp	IC50	1.24 µM	[3]
Sodium Channel (hNaV1.5)	HEK-293 cells	Whole-cell patch clamp	IC50	2.52 µM	[4]
Potassium Channel (hERG)	HEK-293 cells	Whole-cell patch clamp	IC50	0.065 µM	[4]

Experimental Protocols

Electrophysiology: Whole-Cell Patch-Clamp Assay

This protocol is designed to measure the inhibitory effect of Prenylamine on L-type calcium currents (ICa,L) in isolated ventricular cardiomyocytes.

Materials:

• Isolated ventricular cardiomyocytes (e.g., from guinea pig or rat)

• External solution (in mM): 135 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH 7.4 with NaOH)

• Internal (pipette) solution (in mM): 120 CsCl, 20 TEA-Cl, 10 HEPES, 5 EGTA, 5 Mg-ATP (pH 7.2 with CsOH)

• Prenylamine stock solution (e.g., 10 mM in DMSO)

• Patch-clamp rig with amplifier, digitizer, and data acquisition software

• Borosilicate glass capillaries for pipette fabrication

• Perfusion system

Protocol:

• Cell Preparation: Isolate ventricular myocytes using established enzymatic digestion protocols. Allow the cells to stabilize in a holding solution before use.

• Pipette Fabrication: Pull borosilicate glass capillaries to create micropipettes with a resistance of 2-5 MΩ when filled with the internal solution.

• Seal Formation: Obtain a giga-ohm seal (>1 GΩ) between the micropipette and a single cardiomyocyte.

• Whole-Cell Configuration: Rupture the cell membrane under the pipette tip to achieve the whole-cell configuration. Allow the cell to dialyze with the internal solution for 5-10 minutes.

• Voltage-Clamp Protocol:

  • Hold the membrane potential at -80 mV.

  • To inactivate sodium channels, apply a depolarizing prepulse to -40 mV for 50 ms.

  • Elicit ICa,L by applying a 300 ms depolarizing step to 0 mV.

  • Repeat this protocol at a steady frequency (e.g., 0.1 Hz).

• Data Acquisition:

  • Record baseline ICa,L for several minutes to ensure stability.

  • Perfuse the cell with the external solution containing various concentrations of Prenylamine (e.g., 0.1, 0.3, 1, 3, 10 µM).

  • Record the current at each concentration until a steady-state block is achieved.

  • Perform a washout with the control external solution to check for reversibility.

• Data Analysis:

  • Measure the peak inward current at each Prenylamine concentration.

  • Normalize the current amplitude to the baseline control.

  • Plot the normalized current as a function of Prenylamine concentration and fit the data to a Hill equation to determine the IC50 value.

^{Fig 1. Workflow for Patch-Clamp Electrophysiology.}

Radioligand Binding Assay

This protocol describes a competition binding assay to determine the affinity of Prenylamine for the phenylalkylamine binding site on L-type calcium channels, using [³H]-Verapamil as the radioligand. This protocol is adapted from methods used for other phenylalkylamines and may require optimization for Prenylamine.[5][6][7]

Materials:

• Tissue preparation rich in L-type calcium channels (e.g., rat cardiac ventricular membranes or cerebral cortex membranes).

• [³H]-Verapamil (radioligand).

• Unlabeled Verapamil (for defining non-specific binding).

• Prenylamine stock solution.

• Binding buffer: 50 mM Tris-HCl, pH 7.4.

• Wash buffer: Cold 50 mM Tris-HCl, pH 7.4.

• Glass fiber filters (e.g., Whatman GF/B).

• Filtration manifold.

• Scintillation vials and scintillation cocktail.

• Liquid scintillation counter.

Protocol:

• Membrane Preparation: Homogenize the tissue in ice-cold buffer and prepare a crude membrane fraction by differential centrifugation. Resuspend the final membrane pellet in binding buffer and determine the protein concentration.

• Assay Setup: In a 96-well plate or microcentrifuge tubes, set up the following conditions in triplicate:

  • Total Binding: Membrane preparation, [³H]-Verapamil (at a concentration near its Kd, e.g., 5 nM), and binding buffer.

  • Non-specific Binding: Membrane preparation, [³H]-Verapamil, and a high concentration of unlabeled Verapamil (e.g., 10 µM).

  • Competition: Membrane preparation, [³H]-Verapamil, and varying concentrations of Prenylamine (e.g., from 10-10 M to 10-4 M).

• Incubation: Incubate the reactions at a set temperature (e.g., 25°C or 37°C) for a predetermined time to reach equilibrium (e.g., 60 minutes).

• Filtration: Rapidly terminate the binding reaction by vacuum filtration through the glass fiber filters. Wash the filters quickly with ice-cold wash buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • For the competition experiment, plot the percentage of specific binding as a function of the Prenylamine concentration.

  • Fit the data to a one-site competition model to determine the IC50 of Prenylamine.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of [³H]-Verapamil and Kd is its dissociation constant.

^{Fig 2. Workflow for Radioligand Binding Assay.}

Intracellular Calcium Imaging

This protocol details the use of the ratiometric fluorescent indicator Fura-2 AM to measure changes in intracellular calcium concentration ([Ca2+]i) in response to Prenylamine in cultured cells.

Materials:

• Adherent cells expressing the target calcium channels (e.g., cardiomyocytes, vascular smooth muscle cells, or a suitable cell line).

• Fura-2 AM stock solution (1 mM in anhydrous DMSO).

• Pluronic F-127 (20% solution in DMSO).

• Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer.

• Depolarizing solution (e.g., high K+ HBSS, where NaCl is replaced with KCl).

• Prenylamine stock solution.

• Fluorescence imaging system capable of excitation at 340 nm and 380 nm and emission at ~510 nm.

Protocol:

• Cell Plating: Plate cells on glass-bottom dishes or coverslips and allow them to adhere and grow to a suitable confluency.

• Dye Loading:

  • Prepare a loading solution by diluting Fura-2 AM to a final concentration of 2-5 µM in HBSS. Add an equal volume of Pluronic F-127 to aid in dye solubilization.

  • Remove the culture medium from the cells and wash once with HBSS.

  • Incubate the cells with the Fura-2 AM loading solution for 30-60 minutes at room temperature or 37°C, protected from light.

• De-esterification: Wash the cells twice with HBSS to remove extracellular dye. Incubate the cells in fresh HBSS for an additional 30 minutes to allow for complete de-esterification of the Fura-2 AM within the cells.

• Imaging:

  • Mount the dish/coverslip on the fluorescence microscope.

  • Perfuse the cells with HBSS and establish a stable baseline fluorescence by alternately exciting at 340 nm and 380 nm and recording the emission at 510 nm.

  • Stimulate the cells with the depolarizing solution to open voltage-gated calcium channels and record the resulting increase in the 340/380 nm fluorescence ratio.

  • After a washout period, pre-incubate the cells with various concentrations of Prenylamine for a defined period.

  • Stimulate the cells again with the depolarizing solution in the presence of Prenylamine and record the fluorescence ratio.

• Data Analysis:

  • Calculate the 340/380 nm fluorescence ratio for each time point.

  • Quantify the peak increase in the fluorescence ratio in response to depolarization in the absence and presence of different concentrations of Prenylamine.

  • Plot the inhibition of the depolarization-induced calcium influx as a function of Prenylamine concentration to determine the IC50.

^{Fig 3. Workflow for Intracellular Calcium Imaging.}

Signaling Pathway

The primary downstream signaling pathway affected by Prenylamine's inhibition of L-type calcium channels in cardiomyocytes is the excitation-contraction coupling (ECC) process.

^{Fig 4. Prenylamine's effect on Excitation-Contraction Coupling.}

Pathway Description: In cardiomyocytes, an action potential depolarizes the cell membrane, activating L-type calcium channels. This leads to a small influx of Ca2+ into the cell, which then triggers a much larger release of Ca2+ from the sarcoplasmic reticulum through ryanodine receptors (a process called calcium-induced calcium release). The resulting transient increase in intracellular Ca2+ binds to troponin C, initiating the cross-bridge cycling of myofilaments and leading to muscle contraction. Prenylamine, by blocking L-type calcium channels, reduces the initial Ca2+ influx, thereby attenuating the entire downstream cascade and resulting in a negative inotropic effect (reduced contractility).[8][9][10]

References

• 1. researchgate.net [researchgate.net]
• 2. Measuring T-Type Calcium Channel Currents in Isolated Vascular Smooth Muscle Cells | Springer Nature Experiments [experiments.springernature.com]
• 3. Comparison of N- and P/Q-Type Voltage-Gated Calcium Channel Current Inhibition | Journal of Neuroscience [jneurosci.org]
• 4. bu.edu [bu.edu]
• 5. [3H] verapamil binding sites in skeletal muscle transverse tubule membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High-affinity binding sites for [3H] verapamil in cardiac membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [3H]-verapamil binding to rat cardiac sarcolemmal membrane fragments; an effect of ischaemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Electrophysiological Methods to Measure Ca2+ Current - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Application of Patch Clamp Methods to the Study of Calcium Currents and Calcium Channels - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tritiated Prenylamine in Binding Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prenylamine is a diphenylalkylamine derivative that has been investigated for its antianginal properties.[1] Its mechanism of action involves the modulation of several key cellular components, making it a subject of interest in cardiovascular and neurological research. Tritiated Prenylamine ([³H]Prenylamine) serves as a valuable radioligand for studying its binding characteristics to various protein targets. This document provides detailed application notes and protocols for utilizing [³H]Prenylamine in binding assays to elucidate its pharmacological profile.

Prenylamine primarily targets L-type calcium channels, but also interacts with voltage-gated sodium channels and calmodulin.[1] Understanding the affinity and kinetics of these interactions is crucial for drug development and for characterizing the physiological and pathological roles of these targets. Radioligand binding assays using [³H]Prenylamine offer a sensitive and quantitative method to determine binding affinity (Kd), receptor density (Bmax), and the inhibitory constants (Ki) of competing unlabeled ligands.

Key Applications

• Target Identification and Validation: Elucidate the binding of Prenylamine to its primary and secondary targets.

• Drug Screening: High-throughput screening of compound libraries to identify novel ligands that interact with Prenylamine's binding sites.

• Pharmacological Characterization: Determine the affinity and selectivity of new chemical entities for calcium channels, sodium channels, and calmodulin.

• Receptor Occupancy Studies: Investigate the relationship between drug concentration and target engagement in preclinical models.

Data Presentation

While direct binding data for tritiated Prenylamine is not extensively published, the following table summarizes a key functional parameter for Prenylamine, which can be correlated with its binding properties. Further studies using [³H]Prenylamine are required to populate a comprehensive binding profile.

Compound	Assay Type	Tissue/Cell Type	Parameter	Value	Reference
Prenylamine	Functional (Relaxation)	Porcine Coronary Segments	IC₅₀	7 x 10⁻⁷ M	[2]

Experimental Protocols

Radioligand binding assays are fundamental in pharmacology for quantifying the interaction between a ligand and its receptor.[3][4][5][6] The following are generalized protocols for saturation and competition binding assays using [³H]Prenylamine. These should be optimized for the specific tissue or cell preparation being used.

Protocol 1: Saturation Binding Assay

This assay determines the equilibrium dissociation constant (Kd) and the maximum number of binding sites (Bmax) for [³H]Prenylamine.

Materials:

• [³H]Prenylamine (specific activity > 20 Ci/mmol)

• Membrane preparation (from cells or tissue expressing the target of interest)

• Binding Buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Unlabeled Prenylamine (for determining non-specific binding)

• Glass fiber filters (e.g., Whatman GF/B or GF/C)

• Filtration apparatus

• Scintillation vials

• Scintillation cocktail

• Liquid scintillation counter

Procedure:

• Membrane Preparation: Homogenize cells or tissue in ice-cold buffer and prepare a crude membrane fraction by differential centrifugation. Resuspend the final membrane pellet in binding buffer to a protein concentration of 0.1-1.0 mg/mL.

• Assay Setup: In a 96-well plate or individual tubes, set up the following reactions in triplicate:

  • Total Binding: Add increasing concentrations of [³H]Prenylamine (e.g., 0.1 to 50 nM) to the membrane preparation.

  • Non-specific Binding: Add the same increasing concentrations of [³H]Prenylamine along with a high concentration of unlabeled Prenylamine (e.g., 10 µM) to the membrane preparation.

• Incubation: Incubate the reactions at a specific temperature (e.g., room temperature or 37°C) for a predetermined time to reach equilibrium (e.g., 60-120 minutes).

• Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters using a cell harvester. Wash the filters rapidly with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding at each [³H]Prenylamine concentration.

  • Plot specific binding versus the concentration of [³H]Prenylamine.

  • Analyze the data using non-linear regression (one-site binding hyperbola) to determine the Kd and Bmax values.

Protocol 2: Competition Binding Assay

This assay determines the affinity (Ki) of an unlabeled test compound for the [³H]Prenylamine binding site.

Materials:

• Same as for Saturation Binding Assay.

• Unlabeled test compound(s).

Procedure:

• Membrane Preparation: Prepare membranes as described in the saturation binding protocol.

• Assay Setup: In a 96-well plate or individual tubes, set up the following reactions in triplicate:

  • Total Binding: Add a fixed concentration of [³H]Prenylamine (typically at or near its Kd value) to the membrane preparation.

  • Non-specific Binding: Add the fixed concentration of [³H]Prenylamine and a high concentration of unlabeled Prenylamine (e.g., 10 µM) to the membrane preparation.

  • Competition: Add the fixed concentration of [³H]Prenylamine and increasing concentrations of the unlabeled test compound to the membrane preparation.

• Incubation, Filtration, and Quantification: Follow the same procedures as described in the saturation binding protocol.

• Data Analysis:

  • Calculate the percentage of specific binding at each concentration of the test compound.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Analyze the data using non-linear regression (sigmoidal dose-response curve) to determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of [³H]Prenylamine).

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of [³H]Prenylamine used and Kd is its equilibrium dissociation constant determined from saturation binding experiments.

Visualization of Pathways and Workflows

Signaling Pathway of Prenylamine

Prenylamine exerts its effects by interacting with multiple targets. It blocks L-type calcium channels, which are crucial for calcium influx in cardiac and smooth muscle cells. It also inhibits voltage-gated sodium channels, affecting nerve impulse conduction and cardiac action potentials. Furthermore, Prenylamine can bind to calmodulin, a key intracellular calcium sensor, thereby modulating its activity.

Caption: Signaling pathway of Prenylamine's interactions.

Experimental Workflow for [³H]Prenylamine Binding Assay

The following diagram outlines the key steps involved in performing a radioligand binding assay using tritiated Prenylamine. This workflow is applicable to both saturation and competition assays, with minor variations in the assay setup.

References

• 1. An overall review on prenylamine mechanisms of action in experimental models of myocardial damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The interaction of phenylalkylamine calcium channel blockers with the 1,4-dihydropyridine binding site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification and affinity labeling of very high affinity binding sites for the phenylalkylamine series of Ca+ channel blockers in the Drosophila nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. High affinity specific [3H](+)PN 200-110 binding to dihydropyridine receptors associated with calcium channels in rat cerebral cortex and heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Direct binding of verapamil to the ryanodine receptor channel of sarcoplasmic reticulum - PubMed [pubmed.ncbi.nlm.nih.gov]

Ethical Considerations for In Vivo Research Involving Prenylamine

Introduction

Prenylamine, a calcium channel blocker formerly used to treat angina pectoris, was withdrawn from the global market in 1988 due to severe cardiotoxic side effects, including QT interval prolongation and Torsades de Pointes, which significantly increased the risk of sudden death.[1][2] These adverse effects were not identified during initial clinical development, highlighting the critical importance of thorough preclinical in vivo research and stringent ethical oversight.[1] Any new in vivo research involving Prenylamine must be approached with extreme caution and be guided by a robust ethical framework, prioritizing animal welfare and the scientific validity of the research.

Core Ethical Principles

All in vivo research involving Prenylamine must adhere to the fundamental principles of the 3Rs:

• Replacement: Researchers must provide a strong justification for why non-animal models (e.g., in vitro assays, in silico modeling) are not sufficient to achieve the scientific objectives. Given Prenylamine's known systemic effects, particularly on the cardiovascular system, in vivo studies may be necessary to understand its complex physiological and pathological actions.

• Reduction: The number of animals used should be the minimum necessary to obtain statistically significant and scientifically valid data. Experimental designs should be efficient, and sample sizes should be justified through power analysis.

• Refinement: All procedures must be refined to minimize any potential pain, suffering, and distress to the animals. This includes the use of appropriate anesthesia and analgesia, humane endpoints, and environmental enrichment.

Specific Ethical Considerations for Prenylamine Research

Given the known cardiotoxicity of Prenylamine, the following specific ethical considerations are paramount:

• Cardiovascular Monitoring: Continuous cardiovascular monitoring (e.g., electrocardiography for QT interval, blood pressure) is essential for all animals receiving Prenylamine. Clear humane endpoints must be established for cardiovascular distress, such as significant arrhythmias or hypotension.

• Dose Selection: Dose levels should be carefully selected based on historical data, starting with low doses and escalating cautiously. The potential for dose-dependent toxicity must be a primary consideration in the study design.

• Justification of Animal Model: The choice of animal model should be scientifically justified. For example, dogs are a sensitive model for studying drug-induced QT prolongation, while rodents can be used for initial toxicity and efficacy screening.

• Metabolite Considerations: Prenylamine is metabolized to amphetamine, which has its own physiological effects.[3] Researchers must consider and account for the potential effects of this metabolite in their experimental design and data interpretation.

• Historical Context: Researchers have an ethical obligation to be fully aware of the historical reasons for Prenylamine's withdrawal. New research should be designed to specifically address the knowledge gaps that led to its initial market failure, rather than repeating studies with known adverse outcomes.

Application Notes and Protocols

These application notes and protocols are intended for researchers, scientists, and drug development professionals conducting in vivo research with Prenylamine. They are based on historical studies and general best practices for in vivo research. All protocols must be reviewed and approved by an Institutional Animal Care and Use Committee (IACUC) or equivalent ethics board before implementation.

Data Presentation: Summary of In Vivo Studies

Animal Model	Dosage	Route of Administration	Duration	Key Findings	Reference
Rat	10 mg/kg/day	Oral	2 weeks	Reduced basal cardiac function; reduced enzyme leakage and increased post-ischemic functional recovery after induced ischemia.	[1]
Rat	100 mg/kg/day	Oral	2 weeks	No significant improvement in post-ischemic functional recovery.	[1]
Dog	3 mg/kg	Intravenous	Acute	Suppressed inducibility of sustained ventricular tachycardia; prolonged corrected QT interval.	[4]
Monkey	Not Specified	Not Specified	Acute	Inhibited isoproterenol-induced myocardial lesions.	[5]

Experimental Protocols

Protocol 1: Evaluation of Cardioprotective Effects of Prenylamine in a Rat Model of Myocardial Ischemia

Objective: To assess the effect of chronic oral administration of Prenylamine on cardiac function and tissue damage in a rat model of ischemia-reperfusion injury.

Animal Model: Male Wistar rats (250-300g)

Materials:

• Prenylamine gluconate

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Oral gavage needles

• Anesthetics (e.g., isoflurane)

• Surgical instruments for isolated heart perfusion (Langendorff apparatus)

• Enzyme assay kits (e.g., for creatine kinase, lactate dehydrogenase)

Methodology:

• Animal Acclimation and Grouping:

  • Acclimate rats to the housing facility for at least one week.

  • Randomly assign animals to three groups: Vehicle control, Prenylamine (10 mg/kg/day), and Prenylamine (100 mg/kg/day).

• Drug Administration:

  • Administer Prenylamine or vehicle orally via gavage once daily for 14 consecutive days.

• Isolated Heart Perfusion (Langendorff):

  • On day 15, anesthetize the rats.

  • Excise the hearts and mount them on a Langendorff apparatus.

  • Perfuse with Krebs-Henseleit buffer and allow for a stabilization period.

  • Measure baseline cardiac function (e.g., heart rate, left ventricular developed pressure, coronary flow).

  • Induce global ischemia by stopping the perfusion for a defined period (e.g., 30 minutes).

  • Reperfuse the hearts and monitor the recovery of cardiac function.

  • Collect the coronary effluent during reperfusion for enzyme leakage analysis.

• Data Analysis:

  • Compare the pre-ischemic and post-ischemic cardiac function parameters between the groups.

  • Measure the concentration of cardiac enzymes in the coronary effluent to assess the degree of myocardial injury.

Experimental Workflow:

Rat Myocardial Ischemia Experimental Workflow

Protocol 2: Assessment of Anti-Arrhythmic Effects of Prenylamine in a Canine Model of Myocardial Infarction

Objective: To evaluate the efficacy of intravenous Prenylamine in suppressing ventricular arrhythmias in a conscious canine model with a healed myocardial infarction.

Animal Model: Adult mongrel dogs

Materials:

• Prenylamine

• Saline (for vehicle control)

• Anesthetics for surgery (e.g., propofol, isoflurane)

• Surgical instruments for coronary artery ligation

• Implantable telemetry device for ECG and blood pressure monitoring

• Programmed electrical stimulation equipment

Methodology:

• Surgical Preparation:

  • Under general anesthesia and sterile conditions, perform a left thoracotomy.

  • Ligate the left anterior descending coronary artery to induce a myocardial infarction.

  • Implant a telemetry device for continuous monitoring of ECG and arterial blood pressure.

  • Allow for a recovery period of at least one week for the infarction to heal and for the animals to be trained to lie quietly on a sling.

• Programmed Electrical Stimulation (PES):

  • In the conscious, sling-trained dog, perform a baseline PES study to assess the inducibility of sustained ventricular tachycardia (SVT). This involves delivering timed electrical stimuli to the ventricle to try and initiate an arrhythmia.

• Drug Administration:

  • On a separate day, administer a single intravenous bolus of Prenylamine (3 mg/kg) or vehicle.

• Post-Dosing PES:

  • Repeat the PES protocol at a defined time point after drug administration to determine if Prenylamine suppresses the inducibility of SVT.

• Data Analysis:

  • Compare the incidence and duration of SVT induced before and after Prenylamine administration.

  • Analyze the telemetry data for changes in the QT interval, heart rate, and blood pressure.

Experimental Workflow:

Canine Arrhythmia Experimental Workflow

Signaling Pathways

Prenylamine's primary mechanism of action involves the inhibition of calmodulin (CaM) and myosin light-chain kinase 2 (MLCK2).

Calmodulin (CaM) Signaling Pathway

Calmodulin is a key intracellular calcium sensor. When intracellular calcium levels rise, calcium binds to CaM, causing a conformational change that allows it to interact with and regulate a multitude of downstream target proteins, including MLCK.

Prenylamine Inhibition of Calmodulin Signaling

Myosin Light-Chain Kinase (MLCK) Signaling Pathway

MLCK is an enzyme that is activated by the Ca²⁺-CaM complex. Activated MLCK phosphorylates the regulatory light chain of myosin, which is a key step in smooth muscle contraction and other cellular processes.

Prenylamine Inhibition of MLCK Signaling

References

• 1. An overall review on prenylamine mechanisms of action in experimental models of myocardial damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. aaha.org [aaha.org]
• 4. az.research.umich.edu [az.research.umich.edu]
• 5. Induction of a chronic myocardial infarction in the laboratory animal - experimental model - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Safe Handling of Prenylamine Powder

For Researchers, Scientists, and Drug Development Professionals

Abstract

Prenylamine is a calcium channel blocker formerly used to treat angina pectoris. It was withdrawn from the global market in 1988 due to severe cardiotoxicity, specifically QT interval prolongation and an increased risk of Torsade de Pointes.[1] As a result, Prenylamine powder must be treated as a potent and hazardous substance in any laboratory setting. These application notes provide comprehensive safety protocols for handling Prenylamine powder, covering hazard identification, risk mitigation strategies, experimental procedures, and emergency responses to ensure the safety of all laboratory personnel.

Hazard Identification and Risk Assessment

The primary hazard associated with Prenylamine is its cardiotoxicity.[2] Additionally, it is metabolized in humans to amphetamine, suggesting potential for other physiological effects.[2] Direct contact with the powder can lead to exposure through inhalation, dermal absorption, or accidental ingestion.[3]

1.1. Principal Hazards:

• Cardiotoxicity: Can cause long QT syndrome, leading to potentially fatal ventricular arrhythmias.[2][4]

• Metabolite Activity: Produces amphetamine as a metabolite.[1]

• Powder Inhalation: Fine powders pose a respiratory hazard, and inhalation is a primary route of exposure.

• Dermal/Ocular Exposure: Direct contact with skin or eyes can cause irritation and systemic absorption.

1.2. Occupational Exposure Limits (OELs): There are no established specific Occupational Exposure Limits (OELs) for Prenylamine from major regulatory bodies like OSHA or NIOSH.[5][6] Given its high potency and severe toxicity, a conservative approach is mandatory. All handling operations should aim to keep exposure to the absolute minimum, treating it as a substance in the highest hazard band (e.g., Operator Exposure Limit < 0.01 mg/m³).[7]

1.3. Physicochemical Data

The following table summarizes the key physicochemical properties of Prenylamine.

Property	Value	Reference
CAS Number	390-64-7	[8]
Molecular Formula	C₂₄H₂₇N	[8][9]
Molecular Weight	329.48 g/mol	[8][9]
Appearance	White to off-white crystalline powder; Pale Yellow Oil	[10][11][12]
Synonyms	Segontin, N-(3,3-diphenylpropyl)amphetamine	[1][9]
Storage Temperature	2-8°C

Hierarchy of Controls

To ensure maximum safety, a multi-layered approach to hazard control must be implemented. The "Hierarchy of Controls" prioritizes the most effective measures. Since Prenylamine is often required for specific research, elimination and substitution are typically not feasible. Therefore, the focus is on robust engineering controls, stringent administrative policies, and appropriate personal protective equipment (PPE).

Caption: Hierarchy of controls for handling potent compounds like Prenylamine.

Experimental Protocols and Standard Operating Procedures (SOPs)

Strict adherence to the following protocols is mandatory for all procedures involving Prenylamine powder.

3.1. Designated Area All work with Prenylamine powder must be conducted in a designated area with restricted access. The area must be clearly marked with warning signs indicating the presence of a potent/hazardous compound.

3.2. Engineering Controls All manipulations of Prenylamine powder that could generate dust, such as weighing, reconstituting, or aliquoting, must be performed within a certified primary engineering control (C-PEC).[13]

Control Type	Specification	Purpose
Ventilated Enclosure	Class II Biological Safety Cabinet (BSC) or a powder containment hood with HEPA filtration.	Protects personnel from inhaling aerosolized powder.[14][15]
Balance Enclosure	Use of a ventilated balance enclosure or placing the analytical balance within the C-PEC.	Minimizes air currents to ensure accurate weighing while containing powder.
Waste Disposal	Puncture-proof, sealed hazardous waste containers.	Prevents accidental exposure from contaminated waste.

3.3. Step-by-Step Handling Protocol

References

• 1. Prenylamine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. agnopharma.com [agnopharma.com]
• 4. Ventricular arrhythmias caused by prenylamine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. osha.gov [osha.gov]
• 6. Pocket Guide to Chemical Hazards Introduction | NIOSH | CDC [cdc.gov]
• 7. ecetoc.org [ecetoc.org]
• 8. scbt.com [scbt.com]
• 9. Prenylamine | CymitQuimica [cymitquimica.com]
• 10. Page loading... [guidechem.com]
• 11. CAS 390-64-7: Prenylamine | CymitQuimica [cymitquimica.com]
• 12. spectrumchemical.com [spectrumchemical.com]
• 13. escopharma.com [escopharma.com]
• 14. flowsciences.com [flowsciences.com]
• 15. hospitalpharmacyeurope.com [hospitalpharmacyeurope.com]

Technical Notes & Optimization

Troubleshooting Prenylamine solubility issues in aqueous buffers

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions (FAQs) regarding the solubility of Prenylamine in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of Prenylamine that influence its aqueous solubility?

Prenylamine is a lipophilic molecule with basic properties, which inherently limits its solubility in neutral aqueous solutions. Its high pKa indicates that it is protonated at physiological pH, which can aid solubility to some extent, but its large nonpolar structure is the dominant factor leading to poor water solubility.

Data Summary: Physicochemical Properties of Prenylamine

Property	Value	Source
Molecular Formula	C₂₄H₂₇N	[1]
Molecular Weight	329.48 g/mol	[1]
pKa (Strongest Basic)	10.48	[2]
Water Solubility	50 mg/L (at 37 °C)	[3]
Melting Point	36.5 °C	[3]

Q2: My Prenylamine is precipitating in my PBS buffer. What are the common causes?

Precipitation of Prenylamine in aqueous buffers like Phosphate-Buffered Saline (PBS) is a common issue. The primary reasons include:

• Low Intrinsic Solubility: As a hydrophobic compound, Prenylamine has a natural tendency to aggregate and precipitate in aqueous environments.

• "Salting Out" Effect: High salt concentrations in buffers can decrease the solubility of nonpolar compounds.

• pH Shifts: The solubility of Prenylamine is pH-dependent. A shift in pH can alter its protonation state and lead to precipitation.

• Co-solvent Percentage: When diluting a concentrated stock solution (e.g., in DMSO), if the final percentage of the organic co-solvent is too low, the drug can crash out of the solution.

• Temperature: Lower temperatures can decrease the solubility of many compounds. Storing buffered solutions of Prenylamine in the cold can promote precipitation.[4]

Q3: What is the recommended solvent for preparing a stock solution of Prenylamine?

For preparing a high-concentration stock solution, Dimethyl sulfoxide (DMSO) is the recommended solvent. Ethanol can also be used. These organic solvents can effectively solvate the lipophilic Prenylamine molecule. It is crucial to ensure the stock solution is fully dissolved before further dilution.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Prenylamine Stock Solution in DMSO

• Weighing: Accurately weigh the required amount of Prenylamine powder. For 1 mL of a 10 mM stock, you will need 3.295 mg of Prenylamine (Molecular Weight = 329.48).

• Solvent Addition: Add the Prenylamine powder to a sterile microcentrifuge tube or vial. Add the appropriate volume of high-purity DMSO (e.g., 1 mL).

• Dissolution: Vortex the solution vigorously. If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes to aid dissolution. Visually inspect the solution to ensure no solid particles remain.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a Working Solution in Aqueous Buffer

This protocol describes the dilution of the 10 mM DMSO stock solution to a final concentration of 10 µM in a total volume of 1 mL of PBS.

• Buffer Preparation: Prepare 1 mL of 1x PBS (pH 7.4).

• Serial Dilution (Recommended): To avoid precipitation, it is best to perform a serial dilution.

  • Pipette 990 µL of your aqueous buffer into a sterile tube.

  • Add 10 µL of the 10 mM Prenylamine stock solution directly into the buffer with vigorous vortexing or stirring. This rapid mixing is critical to prevent localized high concentrations that can lead to precipitation.

• Final Concentration: This procedure results in a 10 µM working solution with a final DMSO concentration of 0.1%.

• Usage: Use the freshly prepared working solution immediately for your experiments. Do not store aqueous working solutions for extended periods, as the compound may precipitate over time.

Troubleshooting Guides

Issue: The compound precipitates immediately upon dilution into my aqueous buffer.

Caption: Troubleshooting workflow for immediate precipitation.

Issue: The buffered solution becomes cloudy over time or after storage.

Caption: Troubleshooting workflow for delayed precipitation.

Mechanism of Action Visualization

Prenylamine primarily acts as a calcium channel blocker, but it also affects other cellular components. Understanding its mechanism can be crucial for experimental design.

Caption: Simplified signaling pathway for Prenylamine.

References

• 1. GSRS [precision.fda.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Prenylamine | C24H27N | CID 9801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Preventing degradation of Prenylamine during storage

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on preventing the degradation of Prenylamine during storage. The information is presented in a question-and-answer format to address specific issues you may encounter during your experiments.

Troubleshooting Guides

Issue: Unexpected or inconsistent results in bioassays.

Possible Cause: Degradation of Prenylamine leading to reduced potency or the presence of interfering degradation products.

Troubleshooting Steps:

• Verify Storage Conditions: Confirm that Prenylamine has been stored according to the recommended guidelines. For stock solutions, storage at -20°C for up to one month or -80°C for up to six months is advised to minimize degradation. For the solid (API) form, store in a cool, dark, and dry place.

• Assess Purity: If degradation is suspected, re-assess the purity of your Prenylamine sample using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Prepare Fresh Solutions: If the purity is compromised or uncertain, prepare fresh stock solutions from a new or validated batch of Prenylamine.

Issue: Appearance of new peaks in the chromatogram during HPLC analysis.

Possible Cause: Formation of degradation products due to exposure to light, heat, or oxidizing agents.

Troubleshooting Steps:

• Protect from Light: Prenylamine, containing a diphenylmethyl group, may be susceptible to photodegradation. Always store Prenylamine, both in solid form and in solution, in amber vials or protected from light.

• Control Temperature: Elevated temperatures can accelerate degradation. Avoid storing Prenylamine at room temperature for extended periods. Use refrigerated or frozen storage as recommended.

• Use High-Purity Solvents: Ensure that all solvents used for preparing solutions are of high purity and free from peroxides, which can induce oxidative degradation.

• Inert Atmosphere: For long-term storage of sensitive solutions, consider purging the vial with an inert gas like nitrogen or argon to minimize oxidation.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for Prenylamine?

A1: For long-term storage of Prenylamine as a solid, it is recommended to store it in a well-sealed container in a refrigerator or freezer, protected from light and moisture. For stock solutions, the following conditions have been suggested:

Storage Temperature	Duration
-20°C	Up to 1 month
-80°C	Up to 6 months

Q2: What are the likely degradation pathways for Prenylamine?

A2: Based on its chemical structure as a secondary amine and a diphenylalkylamine, the most probable degradation pathways are oxidation and photolysis.

• Oxidation: The secondary amine group is susceptible to oxidation, which can lead to the formation of N-oxides, hydroxylamines, and nitrones.

• Photolysis: The diphenylmethyl moiety can absorb UV light, potentially leading to cleavage of the C-N bond or other rearrangements.

Hydrolysis of the secondary amine is less likely under neutral conditions but could be a factor at extreme pH.

Q3: How can I detect Prenylamine degradation?

A3: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most effective way to detect and quantify Prenylamine and its degradation products. This method should be able to separate the parent Prenylamine peak from any new peaks that may arise due to degradation.

Q4: Are there any known degradation products of Prenylamine?

A4: While specific degradation products from storage are not well-documented in publicly available literature, based on its chemical structure, potential degradation products could include:

Potential Degradation Product	Formation Pathway
Prenylamine N-oxide	Oxidation
N-hydroxy-prenylamine	Oxidation
Diphenylmethane	Photolytic cleavage
Amphetamine derivatives	Photolytic cleavage

It is important to note that metabolic products, such as p-hydroxy-prenylamine, may differ from degradation products formed during storage.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and establish the degradation pathways of Prenylamine.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Prenylamine in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: Treat the stock solution with 0.1 M NaOH at 60°C for 24 hours.

  • Oxidation: Treat the stock solution with 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid Prenylamine and the stock solution to 105°C for 24 hours.

  • Photodegradation: Expose the stock solution to UV light (254 nm) and fluorescent light for an extended period (e.g., 7 days).

• Sample Analysis: Analyze all stressed samples, along with a control sample (unstressed), using a stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for developing a stability-indicating HPLC method for Prenylamine. Method optimization will be required.

Methodology:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	A gradient of acetonitrile and a phosphate buffer (pH 3.0)
Flow Rate	1.0 mL/min
Detection	UV at 220 nm
Injection Volume	10 µL
Column Temperature	30°C

Visualizations

Caption: Workflow for a forced degradation study of Prenylamine.

Caption: Potential degradation pathways of Prenylamine based on its chemical structure.

Addressing variability in experimental results with Prenylamine

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Prenylamine. Our goal is to help you address variability in your experimental results and ensure the reliability of your data.

Frequently Asked Questions (FAQs)

This section addresses common questions about the experimental use of Prenylamine.

Question	Answer
Why am I seeing inconsistent results in my electrophysiology experiments with Prenylamine?	Variability in electrophysiology data can stem from multiple sources. Prenylamine has a complex pharmacological profile, acting as a non-selective calcium channel blocker, a calmodulin antagonist, and an inhibitor of catecholamine reuptake. Its effects can be influenced by the specific ion channel subtypes expressed in your model system, the stimulation frequency used in your protocol, and the resting membrane potential of the cells.[1][2] Additionally, Prenylamine has two stereoisomers, (+)-prenylamine and (-)-prenylamine, which exhibit different effects on ion channels and inotropic activity.[3] The use of a racemic mixture can introduce variability if the isomeric ratio is not consistent.
What is the optimal concentration range for Prenylamine in cell-based assays?	The effective concentration of Prenylamine varies significantly depending on the experimental model and the target being investigated. For example, in studies on guinea-pig sinus node and papillary muscle, concentrations between 1 µM and 10 µM were used to observe effects on firing rate and contractility.[1] In frog atrial muscle fibers, a concentration of 100 µM was required to block the action potential.[2] It is crucial to perform a dose-response curve for your specific experimental setup to determine the optimal concentration.
How should I prepare and store Prenylamine solutions for my experiments?	For in vitro experiments, Prenylamine is typically dissolved in a suitable solvent like DMSO to create a stock solution, which is then diluted in the experimental buffer. It is important to check the solubility of Prenylamine in your specific buffer to avoid precipitation. Stock solutions should be stored at -20°C or lower to minimize degradation. Avoid repeated freeze-thaw cycles. The final concentration of the solvent in the experimental medium should be kept low (typically <0.1%) and a vehicle control should always be included in your experiments.
Are there any known drug interactions I should be aware of when co-administering Prenylamine?	Yes, Prenylamine's metabolism can be affected by other drugs. For instance, its metabolism can be increased when combined with enzyme inducers like phenobarbital or decreased by enzyme inhibitors.[2] Co-administration with other cardioactive drugs, such as beta-blockers or other calcium channel blockers, can lead to additive or synergistic effects, potentially confounding your results.[1] Always consider the potential for drug interactions when designing your experiments.
What are the known off-target effects of Prenylamine?	Besides its primary action on L-type calcium channels, Prenylamine is known to block hERG potassium channels, which can lead to QT interval prolongation.[4] It also affects sodium channels and has reserpine-like effects on catecholamine storage.[2] These off-target effects can contribute to variability and should be considered when interpreting your data.

Troubleshooting Guides

This section provides detailed guidance on how to address specific issues you may encounter during your experiments with Prenylamine.

Issue 1: High Variability in hERG Channel Blocking Assays

Symptoms:

• Inconsistent IC50 values for Prenylamine across experiments.

• Large standard deviations in replicate measurements.

• Results differ significantly from published data.

Possible Causes and Solutions:

Cause	Solution
Temperature Fluctuations	hERG channel kinetics are highly sensitive to temperature. Ensure a stable recording temperature throughout your experiments. Even minor fluctuations can significantly alter channel gating and drug binding. Standardize your protocol to maintain a consistent temperature (e.g., 37°C).[4]
Inconsistent Voltage Protocols	The blocking effect of many drugs on hERG channels is voltage-dependent. Use a standardized voltage protocol across all experiments to ensure consistent channel states (open, closed, inactivated) during drug application.[5][6]
Variable Cell Health and Passage Number	The expression levels and properties of ion channels can change with cell passage number. Use cells within a defined passage number range and ensure high cell viability before starting your experiments.
Drug Adsorption to Labware	Lipophilic compounds like Prenylamine can adsorb to plasticware, leading to lower effective concentrations. Use low-adsorption labware and prepare fresh dilutions for each experiment. Consider verifying the actual concentration in your experimental setup using analytical methods if variability persists.
Inconsistent Stimulation Frequency	The use-dependent block of ion channels can be influenced by the frequency of stimulation. Apply a consistent stimulation frequency throughout your experiments to minimize this source of variability.[4]

Issue 2: Unexpected Effects on Catecholamine Uptake and Release

Symptoms:

• Inconsistent inhibition of norepinephrine uptake.

• Unexplained increase in extracellular catecholamine levels.

• High background signal in catecholamine release assays.

Possible Causes and Solutions:

Cause	Solution
Depletion of Catecholamine Stores	Prenylamine can deplete catecholamine stores in a manner similar to reserpine.[7] Pre-incubation time with Prenylamine can significantly impact the extent of depletion. Standardize the pre-incubation time to ensure consistent effects.
Metabolism to Amphetamine	Prenylamine is metabolized to amphetamine, which can induce catecholamine release. This can counteract the intended inhibitory effect on uptake. Be aware of this metabolic pathway and consider its potential impact on your results, especially in long-term experiments or in systems with metabolic activity.
Competition with Substrates	The inhibitory effect of Prenylamine on catecholamine uptake is competitive. Ensure that the concentration of the labeled catecholamine substrate in your uptake assay is consistent across all experiments.
Changes in Membrane Potential	Agents that depolarize the cell membrane can inhibit catecholamine uptake.[8] Since Prenylamine affects multiple ion channels, it may alter the membrane potential of your cells, indirectly affecting catecholamine transport. Monitor membrane potential if possible or use inhibitors of other channels to isolate the effect on the catecholamine transporter.

Quantitative Data Summary

The following tables summarize quantitative data on the effects of Prenylamine from various experimental studies.

Table 1: Electrophysiological Effects of Prenylamine

Preparation	Concentration	Effect	Reference
Guinea-pig sinus node	1-10 µM	Reduced firing rate, slowed diastolic depolarization	[1]
Guinea-pig papillary muscle	1-10 µM	Reduced contractility, shortened action potential duration	[1]
Sheep Purkinje fibers	300 nM - 3 µM	Dose-dependent reduction in contractility, lowered plateau of action potential	[1]
Rabbit sino-atrial node cells	1 µM	Reduced amplitude of pacemaker current (If)	[1]
Frog atrial muscle fibers	100 µM	Blocked action potential	[2]
Frog atrial muscle fibers	17 µM	Dissociation constant for depression of peak transient sodium conductance	[2]
Single ventricular guinea-pig myocytes	10-50 µM	Shortened action potentials, reduced inward calcium current by 29-76%	[9]

Table 2: Effects of Prenylamine Stereoisomers

Isomer	Effect	Reference
(+)-Prenylamine	Positive inotropic effect, prolongs action potential at low stimulation rates	[3]
(-)-Prenylamine	Negative inotropic effect, shortens action potential at high stimulation rates	[3]

Experimental Protocols

This section provides detailed methodologies for key experiments involving Prenylamine.

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology for hERG Channel Block Assessment

1. Cell Preparation:

• Culture HEK293 cells stably expressing the hERG channel in appropriate media.
• Plate cells onto glass coverslips 24-48 hours before the experiment to achieve 50-70% confluency.

2. Solutions:

• External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH 7.4 with NaOH).
• Internal Solution (in mM): 130 KCl, 1 MgCl2, 10 EGTA, 10 HEPES, 5 Mg-ATP (pH 7.2 with KOH).
• Prenylamine Stock Solution: Prepare a 10 mM stock solution of Prenylamine in DMSO and store at -20°C. Dilute to final concentrations in the external solution on the day of the experiment.

3. Electrophysiological Recording:

• Transfer a coverslip to the recording chamber on an inverted microscope and perfuse with the external solution at a constant temperature (e.g., 37°C).
• Pull patch pipettes from borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the internal solution.
• Establish a whole-cell patch-clamp configuration.
• Hold the cell at a holding potential of -80 mV.
• Apply a voltage protocol to elicit hERG currents. A typical protocol consists of a depolarizing step to +20 mV for 2 seconds to activate and inactivate the channels, followed by a repolarizing step to -50 mV to record the tail current.
• Apply different concentrations of Prenylamine via the perfusion system and record the steady-state block of the hERG tail current.

4. Data Analysis:

• Measure the peak tail current amplitude in the absence and presence of different concentrations of Prenylamine.
• Construct a concentration-response curve and fit the data to the Hill equation to determine the IC50 value.

Protocol 2: Calmodulin (CaM) Binding Assay

1. Reagents:

• Purified Calmodulin
• Prenylamine
• Assay Buffer (e.g., Tris-HCl buffer with CaCl2 and a reducing agent like DTT)
• Detection reagent (e.g., a fluorescent probe that binds to the hydrophobic sites of CaM exposed upon ligand binding).

2. Procedure:

• Prepare a series of dilutions of Prenylamine in the assay buffer.
• In a microplate, add a fixed concentration of Calmodulin to each well.
• Add the different concentrations of Prenylamine to the wells. Include a control with buffer only.
• Incubate the plate at room temperature for a specified time to allow for binding equilibrium.
• Add the fluorescent detection reagent to each well.
• Measure the fluorescence intensity using a plate reader at the appropriate excitation and emission wavelengths.

3. Data Analysis:

• An increase in fluorescence intensity indicates the binding of Prenylamine to Calmodulin.
• Plot the change in fluorescence as a function of Prenylamine concentration.
• Fit the data to a suitable binding isotherm (e.g., one-site binding model) to determine the dissociation constant (Kd).

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: Signaling pathways affected by Prenylamine.

Caption: General workflow for a Prenylamine experiment.

Caption: A logical approach to troubleshooting variability.

References

• 1. In vitro cardiac electrophysiological effects of prenylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of prenylamine on cardiac membrane currents and contractility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Basic mechanisms underlying prenylamine-induced 'torsade de pointes': differences between prenylamine and fendiline due to basic actions of the isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Multi-laboratory comparisons of manual patch clamp hERG data generated using standardized protocols and following ICH S7B Q&A 2.1 best practices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. metrionbiosciences.com [metrionbiosciences.com]
• 6. Assessing hERG Data Variability with Action Potential Waveforms [metrionbiosciences.com]
• 7. An overall review on prenylamine mechanisms of action in experimental models of myocardial damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Catecholamine uptake into isolated adrenal chromaffin cells: inhibition of uptake by acetylcholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The effects of prenylamine on single ventricular myocytes of guinea-pig - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Challenges in Prenylamine Delivery to Cell Cultures

Welcome to the technical support center for Prenylamine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective delivery of Prenylamine to cell cultures and to troubleshoot common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Prenylamine and what is its primary mechanism of action in cell culture?

A1: Prenylamine is a calcium channel blocker belonging to the amphetamine chemical class. In cell culture, its primary mechanism of action is the inhibition of L-type voltage-gated calcium channels (L-VGCCs), which reduces the influx of calcium ions (Ca²⁺) into the cell. This disruption of calcium homeostasis can affect a variety of downstream signaling pathways and cellular processes.

Q2: What are the main challenges associated with delivering Prenylamine to cell cultures?

A2: The primary challenge with Prenylamine is its poor aqueous solubility. It is a hydrophobic compound, which can lead to precipitation in aqueous cell culture media, resulting in inconsistent and non-reproducible experimental outcomes. Other challenges include potential cytotoxicity at higher concentrations and interactions with components in the culture medium, such as serum proteins.

Q3: What is the recommended solvent for preparing a Prenylamine stock solution?

A3: Dimethyl sulfoxide (DMSO) is the most commonly used solvent for preparing Prenylamine stock solutions. It can be dissolved in DMSO at a concentration of up to 100 mg/mL (303.51 mM) with the aid of ultrasonication.[1] It is crucial to use high-purity, anhydrous DMSO, as hygroscopic DMSO can negatively impact solubility.

Q4: How should I store my Prenylamine stock solution?

A4: Prenylamine stock solutions in DMSO can be stored at -20°C for up to one month or at -80°C for up to six months.[1] To avoid degradation from repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes.

Q5: My Prenylamine precipitates when I add it to my cell culture medium. What can I do?

A5: Precipitation is a common issue due to Prenylamine's hydrophobicity. Here are a few troubleshooting steps:

• Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is low, typically below 0.5% (v/v), to minimize solvent-induced cytotoxicity.

• Pre-warming Medium: Gently pre-warm your cell culture medium to 37°C before adding the Prenylamine working solution.

• Stepwise Dilution: Prepare an intermediate dilution of your Prenylamine stock in a serum-free medium before adding it to the final culture medium containing serum.

• Vortexing: Vortex the diluted Prenylamine solution gently before adding it to the cell culture plate.

• Alternative Solvents: If DMSO is problematic for your cell line, consider ethanol or creating a salt form of Prenylamine, such as Prenylamine lactate, which may have better aqueous solubility.

Troubleshooting Guide

This guide provides solutions to common problems encountered during Prenylamine delivery in cell culture experiments.

Problem	Possible Cause	Recommended Solution
Visible precipitate in culture medium after adding Prenylamine.	Poor solubility of Prenylamine in aqueous media.	Decrease the final concentration of Prenylamine. Ensure the final DMSO concentration is minimal (<0.5%). Pre-warm the media before adding the drug. Prepare a serial dilution in a small volume of media before adding to the final volume.
High variability between replicate wells.	Uneven distribution of Prenylamine due to precipitation. Inaccurate pipetting of small volumes of stock solution.	Gently swirl the plate immediately after adding Prenylamine to ensure even distribution. Prepare a larger volume of the final working solution to minimize pipetting errors.
Unexpectedly high cytotoxicity or cell death.	Final DMSO concentration is too high. Prenylamine concentration is above the cytotoxic threshold for the specific cell line. Contamination of stock solution.	Perform a dose-response curve for DMSO on your cell line to determine the maximum tolerated concentration. Determine the IC50 of Prenylamine for your cell line using a cytotoxicity assay (e.g., MTT assay). Filter-sterilize your stock solution.
No observable effect of Prenylamine treatment.	Prenylamine has degraded due to improper storage. The concentration used is too low. Interaction with serum proteins in the media, reducing bioavailability.	Prepare fresh stock and working solutions. Perform a dose-response experiment to determine the optimal effective concentration. Reduce the serum concentration in your culture medium if your experimental design allows, or increase the Prenylamine concentration to account for protein binding.
Changes in cell morphology not consistent with expected effects.	Off-target effects of Prenylamine. Cellular stress due to solvent or high drug concentration.	Observe cells under a microscope for signs of stress such as rounding, detachment, or vacuolization. Lower the concentration of Prenylamine and/or DMSO.

Visual Signs of Prenylamine-Induced Cytotoxicity

Observing morphological changes in cells can provide early indications of cytotoxicity. Common signs to look for under a microscope include:

• Cell Rounding and Detachment: Adherent cells may lose their typical morphology, become rounded, and detach from the culture surface.

• Membrane Blebbing: The cell membrane may show protrusions or blebs, which is an early sign of apoptosis.

• Vacuolization: The appearance of large vacuoles in the cytoplasm can indicate cellular stress.

• Reduced Cell Density: A noticeable decrease in the number of cells compared to control wells.

• Cell Debris: An increase in floating dead cells and cellular debris in the culture medium.

Quantitative Data Summary

The half-maximal inhibitory concentration (IC50) of Prenylamine can vary significantly between different cell lines. It is crucial to determine the IC50 for your specific cell line experimentally. The following table provides a template for summarizing such data.

Cell Line	Cell Type	Assay	Incubation Time (hours)	IC50 (µM)	Reference
HEK293	Human Embryonic Kidney	Not Specified	Not Specified	2.52	[1]
OVCAR-3	Human Ovarian Carcinoma	Fura-2 Fluorescence	Not Specified	>100 (for Ca²⁺ release)	[2]
Example: MCF-7	Human Breast Adenocarcinoma	MTT	48	[Experimental Value]	[Your Data]
Example: PC-3	Human Prostate Adenocarcinoma	MTT	72	[Experimental Value]	[Your Data]

Experimental Protocols

Protocol 1: Preparation of Prenylamine Stock and Working Solutions

Materials:

• Prenylamine powder

• Anhydrous, sterile DMSO

• Sterile microcentrifuge tubes

• Ultrasonic water bath

• Sterile cell culture medium (serum-free and complete)

Procedure:

• Prepare a 100 mM Stock Solution in DMSO: a. Under sterile conditions, weigh out the desired amount of Prenylamine powder. The molecular weight of Prenylamine is 329.48 g/mol . To prepare 1 mL of a 100 mM stock solution, you will need 32.95 mg of Prenylamine. b. Add the appropriate volume of sterile DMSO to achieve a 100 mM concentration. c. Sonicate the solution in a water bath until the Prenylamine is completely dissolved.[1] d. Filter-sterilize the stock solution using a 0.22 µm syringe filter. e. Aliquot the stock solution into sterile, light-protected microcentrifuge tubes and store at -20°C or -80°C.

• Prepare Working Solutions: a. Thaw a single aliquot of the 100 mM stock solution. b. For a final concentration of 10 µM in your cell culture, first prepare an intermediate dilution. For example, dilute the 100 mM stock 1:100 in serum-free medium to get a 1 mM intermediate solution. c. Then, dilute the 1 mM intermediate solution 1:100 into your final complete cell culture medium to achieve a 10 µM final concentration. d. Always prepare fresh working solutions for each experiment and do not store diluted solutions.

Protocol 2: MTT Assay for Determining Prenylamine Cytotoxicity

Materials:

• 96-well cell culture plates

• Cells of interest

• Complete cell culture medium

• Prenylamine working solutions at various concentrations

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO or solubilization buffer

• Microplate reader

Procedure:

• Cell Seeding: a. Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: a. Remove the old medium and replace it with fresh medium containing various concentrations of Prenylamine. Include a vehicle control (medium with the same final concentration of DMSO as the highest Prenylamine concentration) and a no-treatment control. b. Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: a. After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well. b. Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

• Solubilization: a. Carefully remove the medium containing MTT. b. Add 100 µL of DMSO to each well to dissolve the formazan crystals. c. Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement: a. Read the absorbance at 570 nm using a microplate reader. b. Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot the dose-response curve to determine the IC50 value.

Advanced Delivery Strategies

For cell types that are particularly sensitive to DMSO or for in vivo applications, alternative delivery methods for hydrophobic drugs like Prenylamine can be considered.

• Nanoparticle-Based Delivery: Encapsulating Prenylamine within polymeric nanoparticles can improve its solubility in aqueous solutions, enhance its stability, and provide controlled release. This can also reduce off-target toxicity.

• Cell-Penetrating Peptides (CPPs): Conjugating Prenylamine to a cell-penetrating peptide can facilitate its direct translocation across the cell membrane, bypassing the need for traditional solvent-based delivery and potentially increasing its intracellular concentration.

Visualizations

Signaling Pathway of Prenylamine Action

Caption: Signaling pathway of Prenylamine's inhibitory action on L-type calcium channels.

Experimental Workflow for Assessing Prenylamine Cytotoxicity

Caption: Experimental workflow for determining the cytotoxicity of Prenylamine using an MTT assay.

Troubleshooting Logic for Prenylamine Precipitation

Caption: A decision tree for troubleshooting Prenylamine precipitation in cell culture media.

References

• 1. Characterization of drug effects on cell cultures from phase-contrast microscopy images - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Mitigating Off-Target Effects of Prenylamine in Cellular Assays

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding and mitigating the off-target effects of Prenylamine in cellular assays. The following troubleshooting guides and FAQs are designed to address specific issues that may arise during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary on-target and known off-target activities of Prenylamine?

A1: Prenylamine is primarily classified as a calcium channel blocker.[1][2] However, it exhibits significant activity at several other molecular targets, which can lead to off-target effects in cellular assays. Its primary molecular targets are calmodulin and myosin light-chain kinase 2.[1] Notably, Prenylamine was withdrawn from the market due to cardiac arrhythmias, specifically QT interval prolongation and Torsades de Pointes, which is strongly associated with the blockade of the hERG potassium channel.[1] Additional documented off-target activities include the blockade of voltage-gated sodium channels (NaV1.5) and interference with catecholamine storage, similar to the action of reserpine.[1][3]

Q2: I am using Prenylamine as a calcium channel blocker, but I'm observing unexpected cellular responses. What could be the cause?

A2: Unexpected cellular responses when using Prenylamine are often attributable to its off-target activities. These can include:

• Cardiotoxicity-related effects: Due to hERG channel blockade, you might observe changes in cellular electrophysiology, such as prolonged action potential duration, which can lead to arrhythmias in cardiac models.[1]

• Neurological or muscular effects: Inhibition of sodium channels can alter neuronal firing or muscle contractility in ways not solely dependent on calcium influx.[3]

• Altered signaling cascades: As a calmodulin antagonist, Prenylamine can interfere with a wide array of cellular signaling pathways that are regulated by this ubiquitous calcium-sensing protein.

• Paradoxical calcium signals: Instead of the expected decrease, you might observe an increase in intracellular calcium, which has been reported in some cell types.

• Changes in cell metabolism or viability: Given that Prenylamine is metabolized to amphetamine, there is a potential for off-target effects on mitochondrial function, which can impact cellular energy levels and viability.[1][4]

Q3: How can I confirm that the effects I am seeing are due to off-target activities of Prenylamine?

A3: To confirm off-target effects, a multi-pronged approach is recommended:

• Use of specific control compounds: Compare the effects of Prenylamine to those of more selective ion channel blockers or calmodulin inhibitors (see Table 2 for suggestions).

• Dose-response analysis: Determine if the potency (IC50) of the observed effect aligns with the known IC50 values for Prenylamine's off-targets (see Table 1).

• Specific functional assays: Conduct assays tailored to measure the activity of suspected off-targets, such as patch-clamp electrophysiology for ion channels or specific enzyme assays for calmodulin-dependent proteins.

• Rescue experiments: If possible, try to rescue the phenotype by activating the pathway that Prenylamine is suspected of inhibiting.

Quantitative Data Summary

Table 1: Comparative Potency (IC50) of Prenylamine at On-Target and Off-Target Sites

Target	IC50 Value	Cell Type	Assay Type	Reference
L-type Calcium Channel	1.24 µM	Guinea pig ventricular myocytes	Whole-cell patch clamp	[5]
hERG Potassium Channel	65 nM	HEK-293 cells (hERG transfected)	Whole-cell patch clamp	[6]
hERG Potassium Channel	0.59 µM	Various cell models	Computational Prediction	[2]
Voltage-Gated Sodium Channel (NaV1.5)	2.52 µM (tonic block at depolarizing potential: 0.72 µM)	HEK-293 cells (hNaV1.5 transfected)	Whole-cell patch clamp	[3][6]
Calmodulin-dependent enzymes	Weak inhibitor	Cardiac sarcolemma / Brain	Enzyme activity assay	[7]

Troubleshooting Guides

Issue 1: Unexpected Electrophysiological Effects (e.g., Action Potential Prolongation)

Question: I am using Prenylamine to study calcium channel blockade in cardiomyocytes, but I observe a significant prolongation of the action potential duration, which seems more pronounced than expected. How can I troubleshoot this?

Answer: This observation strongly suggests a significant off-target effect on the hERG potassium channel, a known liability of Prenylamine that leads to QT prolongation.[1]

Troubleshooting Steps:

• Confirm hERG Blockade:

  • Experimental Protocol: Perform voltage-clamp experiments specifically designed to isolate and measure the hERG current (IKr). A recommended protocol is provided below.

  • Control Compound: Use a specific hERG blocker, such as E-4031 (IC50 ≈ 346-348 nM), as a positive control to compare the effects.[8]

• Differentiate from Calcium Channel Block:

  • Experimental Protocol: In your electrophysiology recordings, the blockade of L-type calcium channels will primarily affect the plateau phase of the action potential, while hERG blockade will predominantly prolong the repolarization phase.[9][10] Analyzing these phases separately can help distinguish the two effects.

  • Control Compound: Use a more selective L-type calcium channel blocker like Verapamil (IC50 for hERG ≈ 143 nM, for L-type calcium channels in a similar range) or a dihydropyridine such as Nifedipine (which has low affinity for hERG) as a comparator.[11]

• Consider Sodium Channel Contribution:

  • Prenylamine also blocks sodium channels, which can influence action potential characteristics. Use Tetrodotoxin (TTX) , a highly selective sodium channel blocker, to assess the contribution of sodium current inhibition to your observed phenotype.[12]

Figure 1: Troubleshooting workflow for unexpected electrophysiological results.

Issue 2: Paradoxical Increase in Intracellular Calcium

Question: I am treating my cells with Prenylamine, expecting a decrease in intracellular calcium. However, my Fura-2/Indo-1 assay shows an increase in the calcium signal. What is happening?

Answer: This paradoxical effect has been observed and can be due to several factors, including the release of calcium from intracellular stores or an artifact of the fluorescent dye used.

Troubleshooting Steps:

• Rule out Dye Interference:

  • Some compounds, particularly those with intrinsic fluorescence, can interfere with calcium-sensitive dyes like Fura-2. This has been noted for other calcium channel blockers like amlodipine.

  • Experimental Protocol: Run a control experiment with your cells (without dye) and Prenylamine to check for autofluorescence at the excitation and emission wavelengths of your calcium indicator. Also, test the effect of Prenylamine on the dye in a cell-free solution.

  • Alternative Dyes: Consider using a longer wavelength calcium indicator, such as Cal-520, which may be less prone to interference from autofluorescent compounds.

• Investigate Intracellular Calcium Stores:

  • Prenylamine may be causing the release of calcium from intracellular stores like the endoplasmic reticulum (ER) or mitochondria.

  • Experimental Protocol: Perform your calcium imaging experiment in a calcium-free external solution (containing a chelator like EGTA). If you still observe a calcium transient upon Prenylamine addition, it confirms the release from internal stores.

• Consider Calmodulin Inhibition:

  • Calmodulin is involved in regulating calcium pumps that maintain low cytosolic calcium levels. Inhibition of calmodulin by Prenylamine could impair calcium extrusion, leading to an accumulation of intracellular calcium.

  • Control Compound: Use a known calmodulin antagonist, such as W-7 (IC50 for CaM-dependent phosphodiesterase = 28 µM), to see if it phenocopies the effect of Prenylamine.

Figure 2: Calmodulin signaling pathway and points of inhibition.

Issue 3: Unexpected Cytotoxicity or Metabolic Changes

Question: My cell viability assay shows a decrease in cell health after treatment with Prenylamine, which is not consistent with the expected effects of calcium channel blockade. Why might this be occurring?

Answer: The cytotoxicity could be related to Prenylamine's amphetamine metabolite, which can induce mitochondrial dysfunction and oxidative stress.

Troubleshooting Steps:

• Assess Mitochondrial Function:

  • Experimental Protocol: Measure key parameters of mitochondrial health, such as mitochondrial membrane potential (using dyes like TMRE or TMRM), ATP production (luciferase-based assays), and the generation of reactive oxygen species (ROS) (using probes like DCFDA).

• Control for Amphetamine-like Effects:

  • Control Compound: Compare the effects of Prenylamine to a known modulator of mitochondrial function or an amphetamine analog, if appropriate for your experimental system.

• Evaluate Apoptosis:

  • Experimental Protocol: Use assays to detect markers of apoptosis, such as caspase activation (e.g., Caspase-3/7 assay) or Annexin V staining, to determine if the observed cytotoxicity is due to programmed cell death.

Figure 3: Decision tree for troubleshooting Prenylamine-induced cytotoxicity.

Recommended Control Compounds

Table 2: Control Compounds for Differentiating Prenylamine's Activities

Target Channel/Protein	Selective Blocker (Positive Control)	Rationale for Use	Negative/Alternative Control
L-type Calcium Channel	Verapamil	A well-characterized phenylalkylamine calcium channel blocker.[11]	Nifedipine (a dihydropyridine with different binding site and less hERG activity)
hERG Potassium Channel	E-4031 or Dofetilide	Highly potent and selective blockers of the hERG channel.	Vehicle (DMSO)
Voltage-Gated Sodium Channel	Tetrodotoxin (TTX)	A highly specific blocker of most voltage-gated sodium channels.[12]	Vehicle (DMSO)
Calmodulin	W-7	A widely used cell-permeable calmodulin antagonist.[1]	W-5 (a less potent analog of W-7)

Detailed Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology for hERG Current (IKr)

• Cell Preparation: Use a cell line stably expressing the hERG channel (e.g., HEK-293). Culture cells to 70-80% confluency.

• Solutions:

  • External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH).

  • Internal (Pipette) Solution (in mM): 130 KCl, 1 MgCl2, 10 HEPES, 5 EGTA, 5 Mg-ATP (pH adjusted to 7.2 with KOH).

• Voltage Protocol:

  • Hold the cell at a membrane potential of -80 mV.

  • Depolarize to +20 mV for 2 seconds to activate and then inactivate the hERG channels.

  • Repolarize to -50 mV for 2 seconds to record the characteristic deactivating tail current, which is the hallmark of hERG activity.

• Data Acquisition:

  • Establish a stable baseline recording in the external solution.

  • Perfuse the cells with increasing concentrations of Prenylamine, allowing for equilibration at each concentration.

  • Record the tail current at each concentration.

  • As a positive control, apply a saturating concentration of E-4031 (e.g., 1 µM) at the end of the experiment to determine the total hERG current.

• Data Analysis:

  • Measure the peak tail current amplitude at each Prenylamine concentration.

  • Normalize the current to the baseline and plot the concentration-response curve to calculate the IC50 value.

Protocol 2: Measurement of Intracellular Calcium using Fura-2

• Cell Preparation: Plate cells on glass-bottom dishes suitable for fluorescence microscopy.

• Dye Loading:

  • Prepare a loading buffer (e.g., Hanks' Balanced Salt Solution with Ca2+ and Mg2+).

  • Incubate cells with 2-5 µM Fura-2 AM in loading buffer for 30-45 minutes at 37°C in the dark.

  • Wash the cells twice with the loading buffer to remove extracellular dye.

• Fluorescence Measurement:

  • Mount the dish on an inverted fluorescence microscope equipped with a ratiometric imaging system.

  • Excite the cells alternately at 340 nm and 380 nm, and measure the emission at 510 nm.

  • Establish a stable baseline fluorescence ratio (340/380).

• Compound Addition:

  • Add Prenylamine at the desired concentration and record the change in the 340/380 ratio over time.

  • As a positive control for calcium influx, use a calcium ionophore like Ionomycin .

  • To test for release from intracellular stores, perform the experiment in a calcium-free buffer containing EGTA.

• Data Analysis:

  • The ratio of the fluorescence intensities at the two excitation wavelengths is proportional to the intracellular calcium concentration.

  • Calibrate the signal using ionomycin (for maximum fluorescence) and a calcium chelator like EGTA (for minimum fluorescence) to estimate absolute calcium concentrations if required.

Protocol 3: Calmodulin Binding/Activity Assay (General Principle)

• Assay Principle: Many commercial kits are available to measure the activity of calmodulin-dependent enzymes, such as CaM-dependent phosphodiesterase (PDE) or CaM Kinase II (CaMKII). These assays typically measure the product of the enzymatic reaction.

• General Procedure:

  • A source of calmodulin and the target enzyme (e.g., PDE1 or CaMKII) are incubated with the enzyme's substrate (e.g., cAMP for PDE1, a specific peptide for CaMKII) and Ca2+.

  • The reaction is initiated by adding ATP (often radiolabeled for kinase assays).

  • The reaction is allowed to proceed for a defined period at an optimal temperature.

  • The reaction is stopped, and the amount of product formed is quantified.

• Inhibition Assay:

  • To test for inhibition by Prenylamine, pre-incubate calmodulin and the target enzyme with varying concentrations of Prenylamine before initiating the reaction.

  • Compare the enzyme activity in the presence of Prenylamine to a vehicle control.

  • Use a known calmodulin antagonist like W-7 as a positive control for inhibition.

• Data Analysis:

  • Plot the percentage of enzyme inhibition against the concentration of Prenylamine to determine the IC50 value.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SignaTECT® Calcium/Calmodulin-Dependent Protein Kinase Assay System Protocol [promega.com]
• 3. Neurogranin modulates the rate of association between calmodulin and target peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification and Inhibitory Properties of a Novel Ca2+/Calmodulin Antagonist† - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of a CA-antagonist (prenylamine) on isoproterenol-induced myocardial lesions in the monkey (Cebus paraguayenses). Electrocardiographic and anatomopathological findings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Slow calcium channel blockers and calmodulin. Effect of felodipine, nifedipine, prenylamine and bepridil on cardiac sarcolemmal calcium pumping ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Structural Aspects and Prediction of Calmodulin-Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. PEP-19 modulates calcium binding to calmodulin by electrostatic steering - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Postsynaptic Inhibitors of Calcium/Calmodulin-Dependent Protein Kinase Type II Block Induction But Not Maintenance of Pairing-Induced Long-Term Potentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Improving the Accuracy of Prenylamine Dosage in Animal Studies

Welcome to the technical support center for researchers utilizing Prenylamine in animal studies. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments, ensuring more accurate and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Prenylamine?

A1: Prenylamine primarily acts as a calcium channel blocker.[1] It targets L-type voltage-gated Ca2+ channels, leading to a reduction in calcium ion influx into cardiac and smooth muscle cells. This action results in vasodilation and a decrease in the heart's workload. Additionally, Prenylamine can block voltage-gated Na+ channels and exhibits reserpine-like effects on catecholaminergic nerve terminals.[1]

Q2: What are the known metabolites of Prenylamine in animal models?

A2: Prenylamine is extensively metabolized into numerous metabolites. In humans, it is known to be metabolized to amphetamine.[1] Following oral administration in rats, less than 0.1% of the dose is excreted as unchanged Prenylamine, with the drug being converted into at least 20 to 25 different metabolites. The primary metabolic pathways involved are ring hydroxylation and subsequent methylation of the resulting phenolic metabolites.[1]

Q3: Are there species-specific differences in Prenylamine metabolism that I should be aware of?

A3: Yes, significant species-specific differences in drug metabolism are common and should be considered when extrapolating data between animal models and to humans. The expression and catalytic activities of drug-metabolizing enzymes, particularly cytochrome P450 (CYP) isoforms, can vary considerably between species like mice, rats, dogs, and monkeys.[2][3][4] For instance, the metabolism of a compound in a rat lung can be significantly different from that in a rabbit lung.[5] Therefore, it is crucial to choose the most relevant animal model for your research goals and to exercise caution when extrapolating metabolic data.

Q4: What are the reported adverse effects of Prenylamine in animal studies?

A4: The most significant adverse effect of Prenylamine is cardiotoxicity, specifically the prolongation of the QT interval, which can lead to torsades de pointes and ventricular fibrillation.[1] In rats, higher doses of Prenylamine have been associated with atrioventricular block leading to asystole. It is important to monitor cardiac function closely during your studies.

Troubleshooting Guide

Issue 1: High variability in experimental results between animals.

• Question: I am observing significant variability in the responses of my animals to the same dose of Prenylamine. What could be the cause?

• Answer:

  • Genetic Variation: Even within the same species, genetic differences can lead to variations in drug metabolism and response.

  • Physiological State: Factors such as age, sex, diet, and underlying health conditions of the animals can influence drug efficacy and toxicity.

  • Administration Technique: Inconsistent administration techniques, especially for oral gavage or intravenous injections, can lead to variability in the amount of drug delivered. Ensure all personnel are thoroughly trained and follow a standardized protocol.

  • Stress: High levels of stress in animals can alter their physiological state and affect drug metabolism. Handle animals gently and allow for an adequate acclimatization period.[6]

Issue 2: Unexpected animal mortality or severe adverse events.

• Question: I'm experiencing unexpected deaths or severe adverse reactions in my animal cohort, even at what I believed to be a safe dose. What should I do?

• Answer:

  • Immediately review your dosage calculations and administration protocol. Ensure there have been no errors in calculation or dilution.

  • Consider the route of administration. Intravenous administration leads to rapid peak concentrations and may increase the risk of acute toxicity compared to oral administration.

  • Monitor for cardiotoxicity. Prenylamine is known to cause cardiac issues.[1] Implement electrocardiogram (ECG) monitoring if possible, especially at higher doses. In dogs, cardiac sensitization tests can be performed by administering epinephrine and monitoring for arrhythmias.[7]

  • Reduce the dose. If adverse events persist, a dose reduction is warranted. It is advisable to start with a lower dose range and perform a dose-escalation study to determine the maximum tolerated dose in your specific animal model and experimental conditions.

Issue 3: Difficulty in preparing a stable and accurate Prenylamine formulation for administration.

• Question: I am having trouble dissolving Prenylamine for my experiments, or I am concerned about the stability of my formulation. What are the best practices?

• Answer:

  • Solubility: The solubility of a drug can be a significant challenge. For poorly soluble drugs like Prenylamine, consider using a suitable vehicle. For oral administration, this could be a suspension in an appropriate agent. For intravenous administration, sterile saline is a common diluent, but the pH and osmolarity should be close to physiological levels.[8]

  • Formulation: For injectable substances, ensure the final product is sterile. This can be achieved by filtering the solution through a 0.2 µm filter into a sterile container.[8] If preparing a suspension, ensure it is homogenous to deliver a consistent dose.

  • Stability: Prepare fresh solutions for each experiment whenever possible. If a stock solution is used, its stability under the storage conditions should be validated.[6]

Data Presentation

Table 1: Summary of Prenylamine Dosages Used in Animal Studies

Animal Model	Route of Administration	Dosage	Study Focus	Reference
Rat	Intravenous (i.v.) & Oral (p.o.)	2 mg/kg	Pharmacokinetics	[1]
Rat	Intraperitoneal (i.p.)	9 mg/kg	Myocardial damage	[1]
Mouse	Not specified	4 mg/kg body weight	Cardiotoxicity prevention	[9]
Rabbit	Not specified	1.5 mg/kg body weight	Cardiotoxicity prevention	[9]
Monkey	Not specified	Not specified	Myocardial damage	[10]

Experimental Protocols

Protocol 1: Oral Administration of Prenylamine in Rats

• Preparation of Dosing Solution:

  • Accurately weigh the required amount of Prenylamine.

  • For a suspension, a common vehicle is 0.5% or 1% methylcellulose in sterile water.

  • Triturate the Prenylamine powder with a small amount of the vehicle to form a smooth paste.

  • Gradually add the remaining vehicle while mixing continuously to ensure a homogenous suspension.

  • Prepare the formulation fresh on the day of dosing.

• Animal Handling and Dosing:

  • Gently restrain the rat.

  • Use a flexible gavage needle of an appropriate size for the rat's weight.

  • Measure the distance from the tip of the rat's nose to the last rib to determine the correct insertion length.

  • Carefully insert the gavage needle into the esophagus and advance it to the predetermined length.

  • Administer the Prenylamine suspension slowly and steadily.

  • Observe the animal for any signs of distress during and after the procedure.

Protocol 2: Intravenous Administration of Prenylamine in Mice

• Preparation of Dosing Solution:

  • Dissolve the required amount of Prenylamine in sterile, pyrogen-free 0.9% saline.

  • Ensure the solution is clear and free of particulates. If necessary, filter through a 0.2 µm sterile filter.

  • The pH of the solution should be close to physiological pH (7.4).[8]

• Animal Handling and Dosing:

  • Place the mouse in a suitable restrainer that allows access to the tail.

  • Warm the tail using a heat lamp or warm water to dilate the lateral tail veins.

  • Use a small gauge needle (e.g., 27-30G) attached to a syringe containing the Prenylamine solution.

  • Insert the needle into one of the lateral tail veins.

  • Inject the solution slowly.

  • Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

  • Monitor the mouse for any immediate adverse reactions.

Mandatory Visualizations

Caption: Simplified signaling pathway of Prenylamine.

Caption: General experimental workflow for Prenylamine animal studies.

Caption: Troubleshooting decision tree for unexpected results.

References

• 1. researchgate.net [researchgate.net]
• 2. Species differences between mouse, rat, dog, monkey and human CYP-mediated drug metabolism, inhibition and induction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Species differences between mouse, rat, dog, monkey and human CYP-mediated drug metabolism, inhibition and induction | Semantic Scholar [semanticscholar.org]
• 5. Pulmonary metabolism of imipramine in the rat and rabbit. Comparison with hepatic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cea.unizar.es [cea.unizar.es]
• 7. Evaluation of the Dog Cardiac Sensitization Test - Toxicity of Alternatives to Chlorofluorocarbons - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. az.research.umich.edu [az.research.umich.edu]
• 9. The role of prenylamine in the prevention of adriamycin-induced cardiotoxicity. A review of experimental and clinical findings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. An overall review on prenylamine mechanisms of action in experimental models of myocardial damage - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Prenylamine Autofluorescence in Imaging Studies

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address challenges associated with the autofluorescence of Prenylamine in your imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What is autofluorescence and why is it a problem when imaging Prenylamine?

A1: Autofluorescence is the natural fluorescence emitted by biological structures or compounds when they absorb light. Prenylamine, due to its chemical structure containing multiple aromatic rings, is likely to exhibit intrinsic fluorescence.[1][2][3] This becomes a significant issue in imaging studies as the autofluorescence signal from Prenylamine can obscure or be mistaken for the signal from your intended fluorescent labels, leading to inaccurate data and false positives.[4]

Q2: What are the likely spectral properties of Prenylamine autofluorescence?

Q3: How can I choose fluorescent dyes that are compatible with Prenylamine studies?

A3: The key is to select fluorophores whose emission spectra are spectrally well-separated from the expected autofluorescence of Prenylamine. It is generally best to use fluorophores that emit in the far-red or near-infrared range of the spectrum (e.g., those with emission maxima >650 nm), as autofluorescence is often significantly weaker at these longer wavelengths.[6][7]

Troubleshooting Guides

This section provides structured approaches to mitigate the impact of Prenylamine autofluorescence on your imaging data.

Issue 1: High background fluorescence observed in Prenylamine-treated samples.

This is the most common manifestation of autofluorescence. The following workflow can help you systematically address this issue.

References

• 1. Prenylamine [webbook.nist.gov]
• 2. GSRS [precision.fda.gov]
• 3. scbt.com [scbt.com]
• 4. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 5. southernbiotech.com [southernbiotech.com]
• 6. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 7. How to Reduce Autofluorescence | Labcompare.com [labcompare.com]

How to control for the amphetamine metabolite of Prenylamine in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Prenylamine. The primary focus is to offer strategies for controlling for the confounding effects of its active metabolite, amphetamine, in experimental settings.

Frequently Asked Questions (FAQs)

Q1: My experimental results with Prenylamine are inconsistent with its known function as a calcium channel blocker. What could be the cause?

A1: A likely cause is the in vivo or in vitro metabolic conversion of Prenylamine to amphetamine.[1][2] Amphetamine is a central nervous system stimulant with a distinct pharmacological profile from Prenylamine, primarily acting by increasing synaptic concentrations of dopamine and norepinephrine.[3] The unexpected effects you are observing could be mediated by this active metabolite.

Q2: How can I confirm if Prenylamine is being metabolized to amphetamine in my experimental system?

A2: You can use analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) to simultaneously detect and quantify both Prenylamine and amphetamine in your biological samples (e.g., plasma, cell culture media, or tissue homogenates).[2] This will confirm the presence and concentration of the amphetamine metabolite.

Q3: What are the primary pharmacological differences between Prenylamine and its amphetamine metabolite?

A3: Prenylamine is primarily a calcium channel blocker, though it also exhibits some effects on catecholamine storage.[1][4] In contrast, amphetamine's main mechanism of action is to increase the synaptic levels of dopamine and norepinephrine by inhibiting their reuptake and promoting their release.[3] Amphetamine does not have significant calcium channel blocking activity.[5][6]

Q4: Can I use a specific inhibitor to block the metabolism of Prenylamine to amphetamine?

A4: Yes, the N-dealkylation of Prenylamine to amphetamine is likely catalyzed by cytochrome P450 (CYP) enzymes, particularly from the CYP3A and CYP2D subfamilies.[7][8] You can use specific inhibitors for these enzymes in your in vitro experiments. For example, ketoconazole is a potent inhibitor of CYP3A4, and quinidine is a selective inhibitor of CYP2D6.[9] It is recommended to first identify the primary metabolizing CYP isozyme in your system.

Q5: How can I experimentally differentiate the effects of Prenylamine from those of its amphetamine metabolite?

A5: There are two main strategies:

• Inhibit Metabolism: Use specific CYP450 inhibitors (see Q4) in your in vitro system to prevent the formation of amphetamine. This allows you to study the effects of Prenylamine in isolation.

• Block Metabolite Action: Use specific antagonists for the known targets of amphetamine. For example, dopamine D2 receptor antagonists like haloperidol or raclopride can block the dopamine-mediated effects of amphetamine.[10][11] Similarly, alpha-1 adrenergic receptor antagonists like prazosin can block norepinephrine-mediated effects.[12]

Troubleshooting Guides

Issue 1: Unexpected Stimulant-like Effects Observed in Behavioral Studies with Prenylamine

• Problem: Administration of Prenylamine in animal models results in increased locomotor activity or other behaviors consistent with stimulant action, rather than the expected cardiovascular effects.

• Troubleshooting Steps:

  • Confirm Metabolite Presence: Collect plasma or brain tissue samples from the animals at time points corresponding to the behavioral effects. Analyze these samples for the presence and concentration of amphetamine using a validated LC-MS/MS method.

  • Pharmacological Blockade: In a separate cohort of animals, pre-treat with a dopamine receptor antagonist (e.g., haloperidol) or a norepinephrine receptor antagonist (e.g., prazosin) before administering Prenylamine. If the stimulant-like behaviors are attenuated, it strongly suggests they are mediated by the amphetamine metabolite.

  • Control with Amphetamine Administration: Include a control group that receives amphetamine at a dose that produces similar plasma concentrations to those observed after Prenylamine administration. This will help to directly compare the behavioral profiles.

Issue 2: In Vitro Assay Shows Effects Inconsistent with Calcium Channel Blockade

• Problem: In a cell-based assay (e.g., measuring second messenger levels or gene expression), Prenylamine induces effects that are not blocked by other known calcium channel blockers.

• Troubleshooting Steps:

  • Assess Metabolic Capacity of Cells: Determine if the cell line used expresses metabolic enzymes, particularly CYP3A4 and CYP2D6. If so, the observed effects may be due to the amphetamine metabolite.

  • Metabolic Inhibition: Co-incubate the cells with Prenylamine and a specific CYP450 inhibitor (e.g., ketoconazole for CYP3A4). If the unexpected effect is diminished, it is likely caused by the metabolite.

  • Receptor Antagonism: Co-incubate the cells with Prenylamine and a dopamine or norepinephrine receptor antagonist. Blockade of the effect would point towards the action of the amphetamine metabolite.

  • Quantify Metabolite in Media: Analyze the cell culture media for the presence of amphetamine after incubation with Prenylamine.

Experimental Protocols

Protocol 1: In Vitro Metabolism of Prenylamine in Human Liver Microsomes

This protocol is designed to determine the metabolic stability of Prenylamine and identify the formation of its amphetamine metabolite.

Materials:

• Human Liver Microsomes (HLMs)

• Prenylamine

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Magnesium chloride (MgCl2)

• Acetonitrile (for reaction termination)

• Internal standard for LC-MS/MS analysis

• 96-well plates

• Incubator/shaker (37°C)

Procedure:

• Thaw human liver microsomes on ice.

• Prepare a master mix containing phosphate buffer, MgCl2, and the NADPH regenerating system.

• Add the HLM suspension to the master mix to achieve the desired final protein concentration (e.g., 0.5 mg/mL).

• Pre-warm the HLM-containing master mix at 37°C for 5-10 minutes.

• Add Prenylamine to initiate the reaction (final concentration, e.g., 1 µM).

• Incubate at 37°C with gentle shaking.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and add them to ice-cold acetonitrile containing an internal standard to stop the reaction.

• Centrifuge the samples to pellet the precipitated protein.

• Transfer the supernatant for LC-MS/MS analysis to quantify the remaining Prenylamine and the formation of amphetamine.

Data Analysis:

• Plot the natural log of the percentage of remaining Prenylamine versus time to determine the half-life (t1/2) and intrinsic clearance (CLint).

• Quantify the concentration of amphetamine at each time point to assess the rate of metabolite formation.

Protocol 2: Differentiating Prenylamine and Amphetamine Effects in a Cell-Based Assay

This protocol provides a framework for distinguishing the pharmacological effects of Prenylamine from its amphetamine metabolite in a cell culture system.

Experimental Groups:

• Vehicle Control

• Prenylamine alone

• Prenylamine + Ketoconazole (CYP3A4 inhibitor)

• Prenylamine + Quinidine (CYP2D6 inhibitor)

• Prenylamine + Haloperidol (Dopamine D2 receptor antagonist)

• Prenylamine + Prazosin (Alpha-1 adrenergic receptor antagonist)

• Amphetamine alone (positive control for metabolite effects)

Procedure:

• Plate cells and allow them to adhere overnight.

• For the inhibitor/antagonist groups, pre-incubate the cells with the respective inhibitor or antagonist for a predetermined time (e.g., 30-60 minutes).

• Add Prenylamine or amphetamine to the respective wells at the desired final concentration.

• Incubate for the desired experimental duration.

• Perform the specific assay to measure the cellular response (e.g., cAMP measurement, calcium imaging, gene expression analysis).

• Collect cell culture media for LC-MS/MS analysis to confirm the inhibition of amphetamine formation in the inhibitor groups.

Interpretation of Results:

• If the effect of Prenylamine is attenuated by CYP inhibitors (Groups 3 & 4), it suggests the effect is at least partially mediated by the amphetamine metabolite.

• If the effect of Prenylamine is blocked by dopamine or adrenergic antagonists (Groups 5 & 6), it further confirms the involvement of the amphetamine metabolite.

• A direct comparison of the effects of Prenylamine (in the presence of metabolic inhibitors) and amphetamine will help to delineate their distinct cellular actions.

Data Presentation

Table 1: Pharmacological Properties of Prenylamine and Amphetamine

Feature	Prenylamine	Amphetamine
Primary Mechanism	Calcium Channel Blocker	Monoamine Releasing Agent
Primary Targets	L-type Calcium Channels	Dopamine Transporter (DAT), Norepinephrine Transporter (NET), Vesicular Monoamine Transporter 2 (VMAT2)
Primary Effect	Vasodilation, Negative Inotropy	CNS Stimulation, Increased Wakefulness, Locomotor Activity
Metabolism	N-dealkylation to Amphetamine	Hydroxylation and other pathways

Table 2: In Vitro Tools for Controlling Amphetamine Metabolite Effects

Tool	Target	Typical Concentration	Purpose in Prenylamine Experiments
Ketoconazole	CYP3A4	1-10 µM	Inhibit metabolism of Prenylamine to amphetamine
Quinidine	CYP2D6	1-10 µM	Inhibit metabolism of Prenylamine to amphetamine
Haloperidol	Dopamine D2 Receptors	0.1-1 µM	Block the effects of the amphetamine metabolite
Raclopride	Dopamine D2 Receptors	0.1-1 µM	Block the effects of the amphetamine metabolite
Prazosin	Alpha-1 Adrenergic Receptors	0.1-1 µM	Block the effects of the amphetamine metabolite

Visualizations

Caption: Metabolic pathway of Prenylamine to amphetamine and their distinct pharmacological targets.

Caption: Logical workflow for designing experiments to control for the amphetamine metabolite of Prenylamine.

References

• 1. researchgate.net [researchgate.net]
• 2. Amphetamine concentrations in human urine following single-dose administration of the calcium antagonist prenylamine-studies using fluorescence polarization immunoassay (FPIA) and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Pharmacology of Amphetamine and Methylphenidate: Relevance to the Neurobiology of Attention-Deficit/Hyperactivity Disorder and Other Psychiatric Comorbidities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Basic mechanisms underlying prenylamine-induced 'torsade de pointes': differences between prenylamine and fendiline due to basic actions of the isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Calcium channel blockade interacts with a neuroleptic to attenuate the conditioning of amphetamine's behavioral effects in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of calcium channel entry blockers on cocaine and amphetamine-induced motor activities and toxicities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Involvement of CYP2D6, CYP3A4, and other cytochrome P-450 isozymes in N-dealkylation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Computationally Assessing the Bioactivation of Drugs by N-Dealkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Drug Development and Drug Interactions | Table of Substrates, Inhibitors and Inducers | FDA [fda.gov]
• 10. Dopamine receptor antagonists block amphetamine and phencyclidine-induced motor stimulation in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. D2-like dopamine receptors mediate the response to amphetamine in a mouse model of ADHD - PMC [pmc.ncbi.nlm.nih.gov]
• 12. jneurosci.org [jneurosci.org]

Adjusting experimental protocols for Prenylamine's slow onset of action

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in designing and executing experiments with Prenylamine, particularly addressing its slow onset of action.

Troubleshooting Guide

This guide is designed to address specific issues that may arise during your experiments with Prenylamine.

Issue	Potential Cause	Suggested Solution
No observable effect of Prenylamine after initial application.	Slow onset of action: Prenylamine has a delayed effect due to its mechanism of action and cellular uptake.	Increase incubation time: Extend the treatment duration to several hours or even overnight, depending on the cell type and assay. A time-course experiment is recommended to determine the optimal incubation period.
Insufficient drug concentration: The effective concentration may not have been reached.	Optimize concentration: Perform a dose-response curve with a wider range of concentrations.
Incorrect experimental endpoint: The chosen assay may not be sensitive enough to detect the effects of Prenylamine.	Select appropriate assays: Consider using functional assays that measure downstream effects of calcium channel blockade, such as contractility assays or measurements of neurotransmitter release.
High variability between experimental replicates.	Inconsistent incubation times: Even small variations in timing can lead to significant differences with a slow-acting compound.	Standardize all incubation periods rigorously: Use timers and a consistent workflow for all plates and replicates.
Cell health and density: Unhealthy or inconsistently plated cells can respond differently to treatment.	Ensure consistent cell culture practices: Use cells at a consistent passage number and confluency. Perform cell viability checks before each experiment.
Unexpected cardiotoxic effects observed (e.g., arrhythmias in cardiomyocyte cultures).	QT interval prolongation: Prenylamine is known to block hERG channels, leading to delayed repolarization.	Monitor electrophysiological parameters: Use microelectrode arrays (MEAs) or patch-clamp techniques to assess changes in field potential duration and action potential duration.
Induction of Torsades de Pointes (TdP): This is a known severe side effect.	Utilize in vitro TdP models: Employ cardiomyocyte cultures (ideally human iPSC-derived) and specific protocols designed to provoke and detect TdP-like events.

Frequently Asked Questions (FAQs)

Q1: Why is the onset of action for Prenylamine so slow?

A1: Prenylamine's slow onset is attributed to several factors. As a calcium channel blocker, its primary action is to inhibit the influx of calcium ions into cells.[1][2] However, it also exhibits other effects, such as depleting catecholamine stores, which is a more gradual process.[3] Its pharmacokinetic properties, including a terminal elimination half-life of approximately 14.1 hours, also contribute to its delayed but prolonged action.[4][5]

Q2: How should I adjust my standard cell-based assay protocol for Prenylamine?

A2: The key adjustment is the incubation time. For many standard, short-term assays (e.g., acute calcium flux), you may not observe a significant effect. It is crucial to incorporate longer pre-incubation periods with Prenylamine before initiating your assay. We recommend a pilot study with varying pre-incubation times (e.g., 1, 6, 12, and 24 hours) to determine the optimal window for your specific cell type and endpoint.

Q3: What are the key signaling pathways affected by Prenylamine?

A3: Prenylamine primarily targets L-type calcium channels, reducing calcium influx.[5] This, in turn, affects downstream calcium-dependent signaling. Notably, Prenylamine also interacts with calmodulin and myosin light-chain kinase 2 (MLCK2), which are crucial for smooth muscle contraction and other cellular processes.[3]

Q4: Are there specific safety precautions I should take when working with Prenylamine in vitro?

A4: Given its known cardiotoxicity, if you are working with cardiac cells or tissues, it is essential to have assays in place to monitor for adverse electrophysiological effects. This includes assays for QT prolongation and the potential for Torsades de Pointes.[3][6] Appropriate handling procedures for a chemical compound should also be followed.

Experimental Protocols

In Vitro Calcium Channel Blockade Assay (Adjusted for Slow Onset)

This protocol is designed to measure the inhibitory effect of Prenylamine on L-type calcium channels in a cell-based fluorescence assay.

Methodology:

• Cell Plating: Seed cells expressing L-type calcium channels (e.g., HEK293 cells stably expressing the channel subunits, or primary cardiomyocytes) in a 96-well black, clear-bottom plate at an appropriate density to achieve a confluent monolayer on the day of the assay.

• Prenylamine Pre-incubation: The following day, remove the culture medium and add fresh medium containing various concentrations of Prenylamine or vehicle control. Incubate for a predetermined period (e.g., 12-24 hours) based on your pilot studies.

• Fluorescent Calcium Indicator Loading: After the pre-incubation, carefully remove the medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions. This is typically for 30-60 minutes at 37°C.

• Baseline Fluorescence Reading: Wash the cells with a physiological buffer (e.g., Hanks' Balanced Salt Solution with calcium and magnesium). Measure the baseline fluorescence using a fluorescence plate reader.

• Depolarization and Signal Acquisition: Add a depolarizing agent (e.g., a high concentration of potassium chloride) to open the voltage-gated calcium channels. Immediately begin recording the fluorescence intensity over time.

• Data Analysis: Calculate the change in fluorescence (peak - baseline) for each well. Plot the response against the Prenylamine concentration and fit the data to a dose-response curve to determine the IC50.

In Vitro Torsades de Pointes (TdP) Induction Assay

This protocol outlines a method to assess the pro-arrhythmic potential of Prenylamine using human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs).

Methodology:

• hiPSC-CM Culture: Culture hiPSC-CMs on microelectrode array (MEA) plates until a spontaneously beating syncytium is formed and stable electrophysiological recordings are observed.

• Baseline Recording: Record the baseline field potentials for a sufficient period (e.g., 10-20 minutes) to establish a stable beat rate and field potential duration (FPD), which is the in vitro equivalent of the QT interval.

• Prenylamine Application: Apply Prenylamine at various concentrations to the hiPSC-CMs. Due to its slow onset, it is recommended to perform continuous recordings or intermittent recordings at several time points (e.g., 30 minutes, 1 hour, 2 hours, and 6 hours) after drug application.

• Electrophysiological Analysis: Analyze the MEA recordings for the following parameters:

  • FPD Prolongation: A significant increase in the FPD indicates a delay in repolarization.

  • Arrhythmic Events: Look for early afterdepolarizations (EADs), triggered activity, and TdP-like polymorphic ventricular tachycardia.

• Positive Control: Use a known TdP-inducing drug (e.g., E-4031) as a positive control to validate the assay system.

• Data Interpretation: A dose-dependent increase in FPD and the appearance of arrhythmic events are indicative of a pro-arrhythmic risk.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Prenylamine's primary mechanism of action and its effect on the calmodulin-MLCK pathway.

Caption: Adjusted experimental workflow to account for the slow onset of action of Prenylamine.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Thorough QT/QTc in a Dish: An In Vitro Human Model That Accurately Predicts Clinical Concentration-QTc Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro models of proarrhythmia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Experimental models of torsades de pointes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Experimental models of torsade de pointes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. promocell.com [promocell.com]

Technical Support Center: Managing Prenylamine in Experimental Buffers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the pH sensitivity of Prenylamine in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Prenylamine and why is its pH sensitivity a concern?

A1: Prenylamine is a calcium channel blocker belonging to the amphetamine chemical class.[1] Its molecular structure contains a basic amine group, making its solubility and stability highly dependent on the pH of the surrounding medium. Inadequate pH control can lead to precipitation of the compound, loss of activity, and inaccurate experimental results.

Q2: What is the solubility of Prenylamine in aqueous solutions?

A2: Prenylamine has limited solubility in water, reported to be 50 mg/L at 37°C.[2] However, its solubility is significantly influenced by pH. As a weakly basic drug, Prenylamine is more soluble in acidic conditions where its amine group is protonated, and less soluble in neutral to basic conditions where it exists predominantly in its less soluble free base form.

Q3: How does pH affect the stability of Prenylamine?

A3: Like many pharmaceutical compounds, the stability of Prenylamine can be pH-dependent. Extreme pH values (both acidic and alkaline) can catalyze degradation reactions such as hydrolysis or oxidation, leading to a loss of the active compound. It is crucial to establish a pH range where Prenylamine exhibits optimal stability for the duration of the experiment.

Q4: What are the signs of Prenylamine precipitation or degradation in my experimental buffer?

A4: Visual indicators of precipitation include the appearance of cloudiness, turbidity, or visible solid particles in your solution. Degradation may not always be visually apparent. It can be detected by analytical methods such as High-Performance Liquid Chromatography (HPLC), which can reveal a decrease in the concentration of the parent compound and the appearance of degradation products over time.

Q5: How can I improve the solubility of Prenylamine in my experimental buffer, especially at physiological pH?

A5: To improve solubility at or near physiological pH (e.g., pH 7.4), several strategies can be employed:

• Use of Co-solvents: Organic solvents such as DMSO, ethanol, or PEG 300 can be used to prepare a concentrated stock solution, which is then diluted into the aqueous buffer.

• pH Adjustment: Carefully lowering the pH of the final buffer can increase solubility, but this must be balanced with the pH requirements of the experimental system.

• Use of Excipients: Solubilizing agents like cyclodextrins (e.g., SBE-β-CD) can be used to encapsulate the drug and enhance its aqueous solubility.[1]

• Salt Form: Using a salt form of Prenylamine, such as Prenylamine lactate, may offer improved solubility characteristics in aqueous solutions.

Troubleshooting Guides

Issue 1: Prenylamine Precipitates Upon Dilution into Aqueous Buffer

Possible Cause	Troubleshooting Step
pH of the buffer is too high.	Prenylamine is a weak base and will precipitate at higher pH values. Measure the pH of your final solution. Consider using a buffer with a slightly lower pH if your experimental conditions allow.
Concentration exceeds solubility limit.	The final concentration of Prenylamine in the aqueous buffer may be above its solubility limit at that specific pH. Try reducing the final concentration.
Insufficient co-solvent.	The percentage of the organic co-solvent (e.g., DMSO) in the final solution may be too low to maintain solubility. Increase the percentage of the co-solvent, ensuring it is compatible with your experimental system.
Slow dissolution.	The drug may not have fully dissolved in the stock solution before dilution. Ensure the stock solution is clear before diluting. Gentle warming or sonication can aid dissolution in the initial solvent.[1]

Issue 2: Loss of Prenylamine Activity Over Time

Possible Cause	Troubleshooting Step
pH-mediated degradation.	The pH of your buffer may be promoting the chemical degradation of Prenylamine. Conduct a stability study to determine the optimal pH range for your experimental duration.
Oxidation.	Prenylamine may be susceptible to oxidation. Prepare solutions fresh and consider degassing your buffers or adding antioxidants if compatible with your assay.
Adsorption to labware.	Prenylamine, being lipophilic, may adsorb to plastic surfaces. Use low-adhesion microplates and polypropylene tubes.
Freeze-thaw cycles.	Repeated freezing and thawing of stock solutions can lead to degradation. Aliquot stock solutions into single-use volumes to minimize freeze-thaw cycles.[1]

Quantitative Data

Table 1: Solubility of Prenylamine in Various Solvents

Solvent	Solubility	Notes
Water (37°C)	50 mg/L[2]	Solubility is pH-dependent.
DMSO	≥ 100 mg/mL[1]	Requires sonication for dissolution.[1]
Chloroform	≥ 100 mg/mL[1]	Requires sonication for dissolution.[1]
Methanol	≥ 100 mg/mL[1]	Requires sonication for dissolution.[1]

Table 2: Illustrative pH-Solubility Profile for a Weakly Basic Drug like Prenylamine

pH	Expected Solubility	Rationale
2.0	High	Well below the pKa, the drug is fully protonated and in its more soluble salt form.
4.0	High	Below the pKa, the majority of the drug is in its soluble, protonated form.
6.0	Moderate	Approaching the pKa, a significant portion of the drug is in its less soluble free base form.
7.4	Low	Above the pKa, the drug is predominantly in its poorly soluble free base form.
8.0	Very Low	Significantly above the pKa, solubility is minimal.
Note: This table is illustrative and based on the general behavior of weakly basic drugs. Actual solubility values for Prenylamine at specific pH points should be determined experimentally.

Experimental Protocols

Protocol 1: Preparation of a Prenylamine Stock Solution

• Weighing: Accurately weigh the desired amount of Prenylamine powder in a fume hood.

• Initial Solubilization: Add a small volume of a suitable organic solvent, such as DMSO, to the powder.

• Dissolution: Vortex the solution vigorously. If necessary, use an ultrasonic bath to ensure complete dissolution. The solution should be clear and free of any visible particles.

• Storage: Store the stock solution in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[1]

Protocol 2: Preparation of Working Solutions in Aqueous Buffer

• Buffer Preparation: Prepare the desired aqueous buffer and adjust the pH to the target value.

• Pre-warming: Gently warm the aqueous buffer to the experimental temperature.

• Dilution: While vortexing the aqueous buffer, add the required volume of the Prenylamine stock solution dropwise to achieve the final desired concentration.

• Final pH Check: After adding the Prenylamine stock solution, re-check the pH of the final working solution and adjust if necessary.

• Use Immediately: It is recommended to use the final working solution immediately after preparation to minimize the risk of precipitation or degradation.

Protocol 3: Determination of Prenylamine Stability in a Given Buffer

• Solution Preparation: Prepare a solution of Prenylamine in the test buffer at the desired concentration.

• Time Points: Aliquot the solution into several vials for different time points (e.g., 0, 1, 2, 4, 8, 24 hours).

• Incubation: Incubate the vials under the intended experimental conditions (e.g., temperature, light exposure).

• Sample Analysis: At each time point, analyze an aliquot of the solution using a validated stability-indicating HPLC method.

• Data Analysis: Quantify the peak area of Prenylamine and any degradation products. A decrease in the Prenylamine peak area and a corresponding increase in degradation product peaks indicate instability.

Visualizations

Caption: Workflow for preparing Prenylamine solutions.

Caption: Troubleshooting logic for Prenylamine precipitation.

Caption: Simplified signaling pathway of Prenylamine.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. go.drugbank.com [go.drugbank.com]

Technical Support Center: Cryopreservation of Prenylamine-Treated Cells

This technical support center provides guidance for researchers, scientists, and drug development professionals on the best practices for cryopreserving cells that have been treated with Prenylamine. Given that Prenylamine is a calcium channel blocker and calmodulin inhibitor, special considerations are necessary to ensure optimal cell viability and functional integrity post-thaw.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when cryopreserving cells treated with Prenylamine?

A1: Prenylamine's mechanism of action, which involves the blockade of calcium channels and inhibition of calmodulin, can introduce several challenges during cryopreservation. The key concerns are:

• Disruption of Calcium Homeostasis: Cryopreservation itself can lead to an elevation of intracellular calcium ([Ca2+]i), which can be cytotoxic.[1][2] Prenylamine's effects on calcium channels might exacerbate this dysregulation, potentially leading to increased cell stress and death.

• Induction of Apoptosis: Calmodulin is involved in cell survival pathways.[3] Inhibition of calmodulin by Prenylamine could make cells more susceptible to apoptosis (programmed cell death) triggered by the stresses of freezing and thawing.

• Altered Cell Adhesion and Cytoskeletal Integrity: Myosin light-chain kinase (MLCK), a downstream target of calmodulin, is crucial for cytoskeletal dynamics and cell adhesion. Disruption of this pathway by Prenylamine may affect cell attachment and viability post-thaw, particularly for adherent cell lines.

Q2: Is a standard cryopreservation protocol sufficient for Prenylamine-treated cells?

A2: While a standard protocol provides a good starting point, it may not be optimal for cells treated with Prenylamine. Due to the potential for increased sensitivity to cryoinjury, modifications to a standard protocol are recommended to mitigate the effects of altered calcium signaling and potential pro-apoptotic signals. This guide provides a detailed experimental protocol with suggested modifications.

Q3: What are the critical parameters to control during the cryopreservation of these cells?

A3: The most critical parameters to control are:

• Cryoprotectant Concentration: The concentration of dimethyl sulfoxide (DMSO) should be optimized. While 10% DMSO is common, a lower concentration (e.g., 5%) might be beneficial to reduce toxicity, especially in sensitive, drug-treated cells.[1]

• Cooling Rate: A slow and controlled cooling rate of approximately -1°C per minute is crucial to minimize intracellular ice crystal formation.[4][5][6]

• Thawing Speed: Rapid thawing is essential to reduce the formation of damaging ice crystals during the warming process.[4][6]

• Post-Thaw Cell Handling: Gentle handling and prompt removal of the cryoprotectant are vital to maximize cell recovery.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low post-thaw cell viability	1. Suboptimal health of cells pre-freezing.2. Incorrect cryoprotectant concentration.3. Inappropriate cooling or thawing rate.4. Extended exposure to Prenylamine affecting cell health.	1. Ensure cells are in the logarithmic growth phase and have high viability (>90%) before treatment and cryopreservation.[7]2. Titrate DMSO concentration (e.g., 5%, 7.5%, 10%) to determine the optimal balance between cryoprotection and toxicity.3. Use a controlled-rate freezer or a validated isopropanol-based freezing container for a consistent -1°C/minute cooling rate. Thaw vials rapidly in a 37°C water bath.[4]4. Consider a washout step to remove Prenylamine before initiating the cryopreservation protocol.
Poor cell attachment (for adherent cells)	1. Cytoskeletal disruption due to Prenylamine treatment.2. Membrane damage during freezing and thawing.	1. Consider using cell culture flasks or plates pre-coated with an extracellular matrix (e.g., collagen, fibronectin) to promote attachment.2. Handle cells gently during harvesting and resuspension to minimize mechanical stress.
High levels of apoptosis post-thaw	1. Synergistic effect of Prenylamine-induced apoptosis and cryoinjury.	1. Consider supplementing the post-thaw culture medium with a broad-spectrum caspase inhibitor (e.g., Z-VAD-FMK) or a ROCK inhibitor (e.g., Y-27632) for the first 24 hours to mitigate apoptosis.[8][9]
Inconsistent results between vials	1. Variation in cell density.2. Inconsistent cooling rates.3. Non-uniformity of the cell suspension.	1. Ensure a consistent cell density in each cryovial, typically between 1 x 10^6 and 5 x 10^6 cells/mL.[7]2. Use a reliable method for controlled cooling for all vials.3. Gently mix the cell suspension before aliquoting into cryovials.

Data Presentation: Quantitative Viability Data

The following tables summarize expected post-thaw viability based on different cryopreservation parameters. These are generalized data and may vary depending on the cell type and the specific effects of Prenylamine.

Table 1: Effect of DMSO Concentration on Post-Thaw Viability of Human Bone Marrow-Derived Mesenchymal Stem Cells (hBM-MSCs)

Time Post-Thaw	Viability with 10% DMSO
0 hours	~94%
2 hours	~89-93%
4 hours	~88-96%
24 hours	~93-98%
Data adapted from a study on hBM-MSCs.[1] Note that viability can initially decrease before recovering.

Table 2: Comparison of Post-Thaw Recovery with Different Cryopreservation Media

Cryopreservation Medium	Overall hHPC Viability at 24h Post-Thaw
Culture Media + 5% DMSO	< 42%
Culture Media + 10% DMSO	< 42%
Unisol™ + 5% DMSO	~60%
Unisol™ + 10% DMSO	~63%
Data from a study on human hematopoietic progenitor cells (hHPCs).

Experimental Protocols

Optimized Protocol for Cryopreservation of Prenylamine-Treated Adherent Cells

This protocol is a guideline and should be optimized for your specific cell line and experimental conditions.

Materials:

• Complete cell culture medium

• Phosphate-buffered saline (PBS), Ca2+/Mg2+-free

• Trypsin-EDTA or other cell dissociation reagent

• Cryopreservation medium (e.g., complete culture medium with 5-10% DMSO and 10-20% fetal bovine serum)

• Sterile cryovials

• Controlled-rate freezing container (e.g., Mr. Frosty) or programmable freezer

• -80°C freezer

• Liquid nitrogen storage dewar

Procedure:

• Pre-Freeze Cell Preparation:

  • Culture cells to ~80-90% confluency. Ensure the cells are healthy and in the logarithmic growth phase.[7]

  • Treat cells with the desired concentration of Prenylamine for the specified duration.

  • (Optional but recommended): Wash the cells twice with warm PBS to remove Prenylamine before proceeding with harvesting. This may help to reduce any acute effects of the drug during the cryopreservation process.

• Cell Harvesting:

  • Aspirate the culture medium.

  • Wash the cell monolayer once with Ca2+/Mg2+-free PBS.

  • Add pre-warmed trypsin-EDTA to the flask and incubate at 37°C until cells detach.

  • Neutralize the trypsin with complete culture medium.

  • Transfer the cell suspension to a sterile conical tube.

• Cell Counting and Centrifugation:

  • Determine the total cell number and viability using a hemocytometer and trypan blue exclusion or an automated cell counter. Viability should be >90%.

  • Centrifuge the cell suspension at a low speed (e.g., 100-200 x g) for 5 minutes to pellet the cells.

• Resuspension in Cryopreservation Medium:

  • Aspirate the supernatant carefully, leaving a small amount of medium to avoid disturbing the pellet.

  • Gently resuspend the cell pellet in cold cryopreservation medium to a final concentration of 1 x 10^6 to 5 x 10^6 cells/mL.[7] It is crucial to add the DMSO-containing medium dropwise while gently agitating the tube to minimize osmotic shock.

• Aliquoting:

  • Dispense 1 mL of the cell suspension into each labeled cryovial.

• Freezing:

  • Place the cryovials into a controlled-rate freezing container.

  • Place the container in a -80°C freezer overnight. This will achieve a cooling rate of approximately -1°C per minute.[4][5]

• Long-Term Storage:

  • The next day, transfer the cryovials to a liquid nitrogen dewar for long-term storage in the vapor phase (-135°C to -196°C).[4][7]

Post-Thaw Recovery Protocol

• Preparation:

  • Prepare a sterile conical tube with 9 mL of pre-warmed complete culture medium.

  • (Optional): Supplement the medium with a ROCK inhibitor (e.g., 10 µM Y-27632) to enhance cell survival and attachment.[8][9]

• Thawing:

  • Remove a cryovial from the liquid nitrogen dewar.

  • Immediately place the vial in a 37°C water bath until only a small ice crystal remains. This should be done rapidly.[4]

• Dilution and Centrifugation:

  • Wipe the outside of the vial with 70% ethanol.

  • Slowly add the thawed cell suspension dropwise to the tube containing 9 mL of pre-warmed medium to dilute the DMSO.

  • Centrifuge at low speed (100-200 x g) for 5 minutes.

• Plating and Incubation:

  • Aspirate the supernatant and gently resuspend the cell pellet in fresh, pre-warmed complete culture medium.

  • Plate the cells at the desired density in a new culture vessel.

  • Incubate at 37°C in a humidified incubator with 5% CO2.

  • Change the medium after 24 hours to remove any residual cryoprotectant and dead cells.

Mandatory Visualizations

Signaling Pathways

Caption: Prenylamine's inhibitory effects on calcium influx and calmodulin activation.

Experimental Workflow

Caption: Recommended workflow for cryopreserving Prenylamine-treated cells.

References

• 1. Quantitative assessment of the impact of cryopreservation on human bone marrow-derived mesenchymal stem cells: up to 24 h post-thaw and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of cryopreservation on the intracellular calcium concentration of human spermatozoa and its response to progesterone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. stemcell.com [stemcell.com]
• 4. Cryopreservation protocol | Abcam [abcam.com]
• 5. Cryopreservation: An Overview of Principles and Cell-Specific Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tips For Cell Cryopreservation - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 7. Chemical approaches to cryopreservation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Post-thaw application of ROCK-inhibitors increases cryopreserved T-cell yield - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. go.technologynetworks.com [go.technologynetworks.com]

Identifying and minimizing sources of contamination in Prenylamine stock solutions

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with Prenylamine stock solutions. Our goal is to help you identify and minimize potential sources of contamination to ensure the accuracy and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Prenylamine and what is its primary mechanism of action?

Prenylamine is a calcium channel blocker that was formerly used as a vasodilator for the treatment of angina pectoris.[1] Its primary mechanism of action involves the inhibition of calmodulin and myosin light-chain kinase 2, which are crucial for muscle contraction.[1] By blocking calcium channels, Prenylamine reduces the influx of calcium ions into cardiac and smooth muscle cells, leading to vasodilation and a decrease in cardiac workload.[2][3] It also has a secondary effect of partially depleting catecholamines, which contributes to its cardiac effects.[1]

Q2: Why was Prenylamine withdrawn from the market?

Prenylamine was withdrawn from markets worldwide in 1988 due to concerns about serious cardiac arrhythmias, specifically QT interval prolongation and Torsades de Pointes, which increase the risk of sudden death.[1][4]

Q3: What are the common solvents for preparing Prenylamine stock solutions?

Q4: How should I store my Prenylamine stock solution to minimize degradation?

To minimize degradation, Prenylamine stock solutions should be stored in tightly sealed vials, protected from light, and kept at low temperatures (e.g., -20°C or -80°C). Aliquoting the stock solution into smaller, single-use volumes is highly recommended to avoid repeated freeze-thaw cycles, which can accelerate degradation.

Troubleshooting Guide: Contamination and Degradation

Issue 1: Inconsistent or unexpected experimental results.

This could be due to the degradation of your Prenylamine stock solution or the presence of impurities.

Potential Causes & Solutions:

• Degradation: Prenylamine, as an amine-containing compound, can be susceptible to degradation over time, especially when exposed to light, oxygen, or inappropriate pH conditions.

  • Troubleshooting Steps:

    • Prepare a fresh stock solution from a new vial of solid Prenylamine.

    • Compare the performance of the new stock solution to the old one in a control experiment.

    • If the new stock solution resolves the issue, discard the old one.

• Contamination: Contamination can arise from the solvent, improper handling, or leaching from storage containers.

  • Troubleshooting Steps:

    • Use high-purity, sterile solvents and labware for solution preparation.

    • Filter the stock solution through a 0.22 µm syringe filter to remove particulate matter.

    • Consider performing an analytical purity check of your stock solution using a stability-indicating method like HPLC.

Issue 2: Visible precipitates or color change in the stock solution.

This is a clear indication of insolubility or degradation.

Potential Causes & Solutions:

• Insolubility: The concentration of Prenylamine may be too high for the chosen solvent, or the solution may have been stored at a temperature that reduces its solubility.

  • Troubleshooting Steps:

    • Gently warm the solution to see if the precipitate redissolves.

    • If warming does not work, try diluting the solution with more solvent.

    • For future preparations, consider using a lower concentration or a different solvent system.

• Degradation Products: The precipitate could be a result of Prenylamine degradation.

  • Troubleshooting Steps:

    • Discard the solution.

    • Prepare a fresh stock solution, ensuring proper storage conditions are maintained.

Identifying Potential Contaminants and Degradants

While specific data on Prenylamine contaminants is limited, we can infer potential impurities based on its chemical structure and general knowledge of amine-containing pharmaceuticals.

Table 1: Potential Sources of Contamination in Prenylamine Stock Solutions

Source of Contamination	Potential Contaminants	Recommended Prevention/Minimization Strategy
Synthesis	Unreacted starting materials, by-products, residual catalysts.	Obtain Prenylamine from a reputable supplier with a certificate of analysis (CoA).
Solvent/Environment	Water, dissolved gases (e.g., CO2, O2), leachables from containers.	Use high-purity, anhydrous solvents. Degas solvents before use. Store in inert glass vials.
Degradation	Oxidation products, photolytic degradation products, hydrolytic products.	Store solutions protected from light and air. Use antioxidants if compatible with the experimental system.
Handling	Microbial contamination, cross-contamination from other reagents.	Use sterile techniques for solution preparation and handling.

Experimental Protocols

Protocol 1: General Procedure for Forced Degradation Study of Prenylamine

Forced degradation studies are essential for identifying potential degradation products and establishing a stability-indicating analytical method.[5][6][7][8]

• Preparation of Stock Solution: Prepare a stock solution of Prenylamine in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix equal volumes of the stock solution and 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.

  • Thermal Degradation: Place a sample of the stock solution in an oven at 60°C for 48 hours.

  • Photolytic Degradation: Expose a sample of the stock solution to a calibrated light source (e.g., UV lamp at 254 nm) for a defined period.

• Sample Analysis: Analyze the stressed samples, along with an unstressed control, using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with a UV or mass spectrometry detector.[9]

• Data Evaluation: Compare the chromatograms of the stressed samples to the control. The appearance of new peaks or a decrease in the area of the main Prenylamine peak indicates degradation.

Protocol 2: Recommended Stability-Indicating HPLC Method Development

A stability-indicating method is crucial for separating and quantifying the active pharmaceutical ingredient from its degradation products and any impurities.[10][11]

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of an aqueous buffer (e.g., 20 mM phosphate buffer, pH 3.0) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength determined by the UV spectrum of Prenylamine (e.g., 220-230 nm).

• Injection Volume: 10-20 µL.

• Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.[9]

Table 2: Example Data from a Forced Degradation Study (Hypothetical)

Stress Condition	% Degradation of Prenylamine	Number of Degradation Peaks
0.1 M HCl, 60°C, 24h	15.2%	2
0.1 M NaOH, 60°C, 24h	8.5%	1
3% H₂O₂, RT, 24h	22.1%	3
60°C, 48h	5.7%	1
UV Light (254 nm), 8h	12.8%	2

Note: The data in this table is for illustrative purposes only and does not represent actual experimental results.

Visualizations

Caption: Simplified signaling pathway of Prenylamine's inhibitory action.

Caption: Troubleshooting workflow for suspected stock solution contamination.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. An overall review on prenylamine mechanisms of action in experimental models of myocardial damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prenylamine – Chiralpedia [chiralpedia.com]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. biopharminternational.com [biopharminternational.com]
• 7. medcraveonline.com [medcraveonline.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemmethod.com [chemmethod.com]
• 10. ijcrt.org [ijcrt.org]
• 11. What is a stability indicating method? | Peptide Testing | AmbioPharm [ambiopharm.com]

Technical Support Center: Statistical Analysis for Prenylamine Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Prenylamine. The content is designed to address specific issues that may arise during experimental design, data acquisition, and statistical analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of action for Prenylamine that I should consider when designing my experiments?

A1: Prenylamine has two main mechanisms of action. Firstly, it acts as a calcium channel blocker, primarily targeting L-type calcium channels, which leads to a reduction in calcium influx into cardiac and smooth muscle cells.[1][2] Secondly, it functions as a catecholamine reuptake inhibitor, which can lead to an initial increase in synaptic catecholamine levels followed by depletion.[1] Both of these actions should be considered in your experimental design and data interpretation.

Q2: Which statistical methods are most appropriate for analyzing data from my Prenylamine experiments?

A2: The choice of statistical method depends on the experimental design and the type of data collected. For dose-response curves, such as determining the IC50 for calcium channel blockade or the Ki for catecholamine reuptake inhibition, non-linear regression analysis is the standard method. For comparing the effects of different concentrations of Prenylamine on a continuous variable (e.g., action potential duration), Analysis of Variance (ANOVA) followed by appropriate post-hoc tests is recommended.[3] For electrophysiological data that may not follow a normal distribution, non-parametric tests like the Kruskal-Wallis test can be used.[4]

Q3: How do I statistically analyze the potential for Prenylamine to cause QT prolongation?

A3: The statistical analysis of QT interval data is complex due to its dependence on heart rate. A common approach is to use a correction formula, such as Bazett's or Fridericia's, to obtain the corrected QT interval (QTc). However, these corrections can be inadequate. A more robust method is to use mixed-effects modeling, which can account for inter-subject variability and the relationship between QT interval and heart rate.[5] This approach is more powerful in detecting drug-induced changes in the QTc interval.

Q4: What are the key considerations for designing a competitive binding assay to determine Prenylamine's affinity for the norepinephrine transporter (NET)?

A4: In a competitive binding assay, you will measure the ability of Prenylamine to displace a radiolabeled ligand that has a known affinity for NET. Key considerations include:

• Choice of Radioligand: Use a well-characterized radioligand specific for NET.

• Concentration of Radioligand: The concentration should ideally be at or below its Kd for the transporter to ensure sensitive detection of competition.

• Equilibrium Conditions: Ensure that the incubation time is sufficient to reach equilibrium.

• Non-specific Binding: Accurately determine and subtract non-specific binding to obtain specific binding values.

• Data Analysis: Use non-linear regression to fit the competition curve and calculate the IC50, from which the Ki (inhibition constant) can be derived using the Cheng-Prusoff equation.

Troubleshooting Guides

Electrophysiology Experiments (Patch-Clamp)

Issue	Possible Cause(s)	Troubleshooting Steps
No Gigaohm Seal Formation	1. Dirty pipette tip.2. Poor cell health.3. Incorrect pipette pressure.	1. Use freshly pulled and fire-polished pipettes. Ensure pipette solution is filtered.2. Ensure cells are healthy and not over-digested. Use fresh cell culture medium.3. Apply gentle positive pressure when approaching the cell, and release it just before touching the membrane. Apply gentle suction to form the seal.
High Noise Level in Recording	1. Improper grounding.2. Electrical interference from nearby equipment.3. Poor seal quality.	1. Check all grounding connections of the setup.2. Turn off unnecessary electrical equipment in the vicinity.3. Ensure a high-resistance seal (>1 GΩ) is formed and maintained.
Loss of Whole-Cell Configuration	1. Cell membrane resealing.2. Excessive suction during break-in.3. Poor cell viability.	1. Apply a brief, gentle pulse of suction to re-establish the whole-cell configuration.2. Use minimal suction necessary to rupture the patch.3. Monitor cell health and discard unhealthy cells.

Competitive Binding Assays

Issue	Possible Cause(s)	Troubleshooting Steps
High Non-Specific Binding	1. Radioligand sticking to filter or plate.2. Inadequate blocking.3. Radioligand concentration too high.	1. Pre-soak filters in a blocking agent (e.g., polyethyleneimine).2. Optimize the concentration and type of blocking agent in the assay buffer.3. Use a radioligand concentration at or below its Kd.
Low Specific Binding	1. Low receptor expression.2. Inactive radioligand or protein.3. Incorrect assay conditions (pH, temperature).	1. Use a cell line with higher receptor expression or increase the amount of membrane preparation.2. Check the quality and age of the radioligand and protein preparation.3. Optimize assay buffer pH and incubation temperature.
Poor Reproducibility	1. Inconsistent pipetting.2. Incomplete washing.3. Variation in incubation times.	1. Use calibrated pipettes and ensure consistent technique.2. Ensure filters are washed thoroughly and consistently.3. Use a timer to ensure consistent incubation periods for all samples.

Data Presentation

Table 1: Illustrative Dose-Response Data for Prenylamine's Inhibition of L-type Calcium Channels

Prenylamine Concentration (µM)	% Inhibition (Mean ± SEM)
0.01	5.2 ± 1.1
0.1	25.8 ± 3.5
1	52.1 ± 4.2
10	85.3 ± 2.8
100	98.7 ± 0.9

Note: This data is for illustrative purposes only and is intended to demonstrate the typical format for presenting dose-response data. Actual experimental results may vary.

Table 2: Illustrative Competitive Binding Data for Prenylamine at the Norepinephrine Transporter

Prenylamine Concentration (nM)	Specific Binding (% of Control) (Mean ± SEM)
0.1	98.2 ± 1.5
1	85.7 ± 3.1
10	51.3 ± 4.8
100	15.9 ± 2.5
1000	2.1 ± 0.8

Note: This data is for illustrative purposes only. The IC50 and subsequently the Ki would be calculated from this data using non-linear regression.

Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Recording of L-type Calcium Currents

• Cell Preparation: Culture a suitable cell line expressing L-type calcium channels (e.g., HEK293 cells stably transfected with the appropriate subunits) on glass coverslips.

• Solutions:

  • External Solution (in mM): 135 NaCl, 5.4 CsCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with CsOH).

  • Internal (Pipette) Solution (in mM): 130 CsCl, 10 EGTA, 10 HEPES, 5 Mg-ATP, 0.3 Na-GTP (pH adjusted to 7.2 with CsOH).

• Pipette Preparation: Pull borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the internal solution.

• Recording:

  • Transfer a coverslip with adherent cells to the recording chamber on the microscope stage and perfuse with the external solution.

  • Approach a cell with the patch pipette while applying slight positive pressure.

  • Upon contact with the cell membrane, release the pressure and apply gentle suction to form a gigaohm seal.

  • Rupture the membrane patch with a brief pulse of suction to achieve the whole-cell configuration.

  • Hold the cell at a holding potential of -80 mV.

  • Elicit calcium currents by applying depolarizing voltage steps (e.g., to 0 mV for 200 ms).

  • Apply different concentrations of Prenylamine to the external solution and record the resulting inhibition of the calcium current.

Protocol 2: Competitive Radioligand Binding Assay for the Norepinephrine Transporter (NET)

• Membrane Preparation: Homogenize cells or tissues expressing NET in a suitable buffer and prepare a membrane fraction by centrifugation.

• Assay Buffer: Prepare a binding buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

• Assay Procedure:

  • In a 96-well plate, add the assay buffer, a fixed concentration of a suitable NET radioligand (e.g., [³H]-nisoxetine), and varying concentrations of unlabeled Prenylamine.

  • Initiate the binding reaction by adding the membrane preparation.

  • Incubate the plate at a specific temperature (e.g., 4°C) for a predetermined time to reach equilibrium.

  • To determine non-specific binding, use a high concentration of a known NET inhibitor (e.g., desipramine) in a parallel set of wells.

  • Terminate the assay by rapid filtration through glass fiber filters, followed by washing with ice-cold wash buffer to separate bound from free radioligand.

• Data Acquisition and Analysis:

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Subtract the non-specific binding from the total binding to obtain specific binding.

  • Plot the percentage of specific binding against the logarithm of the Prenylamine concentration and fit the data using a non-linear regression model to determine the IC50.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Mandatory Visualization

Caption: Signaling pathway of Prenylamine's inhibitory effect on L-type calcium channels in a cardiomyocyte.

Caption: Experimental workflow for determining the IC50 of Prenylamine using a competitive binding assay.

Caption: Logical relationship for troubleshooting high background noise in a competitive binding assay.

References

• 1. Troubleshooting patch clamping - G23 Instruments [g23instruments.com]
• 2. scientifica.uk.com [scientifica.uk.com]
• 3. docs.axolbio.com [docs.axolbio.com]
• 4. Whole-cell patch-clamp recordings of Ca2+ currents from isolated neonatal mouse dorsal root ganglion (DRG) neurons. | Semantic Scholar [semanticscholar.org]
• 5. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to the Cardiac Ion Channel Effects of Prenylamine and Verapamil

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the effects of Prenylamine and Verapamil on cardiac ion channels, drawing upon available experimental data. While both drugs are classified as calcium channel blockers, their profiles of action on other crucial cardiac ion channels exhibit notable differences. This document aims to present a clear, data-driven comparison to inform research and drug development in cardiology.

Executive Summary

Prenylamine and Verapamil are both calcium channel antagonists that exert significant effects on cardiac electrophysiology. Verapamil is a well-characterized phenylalkylamine that primarily targets L-type calcium channels, leading to its widespread use in treating hypertension, angina, and supraventricular tachyarrhythmias.[1][2] Prenylamine, also a calcium channel blocker, demonstrates a broader spectrum of activity, including modulation of sodium and potassium channels.[3] This guide synthesizes the available quantitative and qualitative data to facilitate a direct comparison of their effects on key cardiac ion channels.

Comparative Effects on Cardiac Ion Channels

The following tables summarize the known effects of Prenylamine and Verapamil on major cardiac ion channels. It is important to note that the data presented is compiled from various studies using different experimental models and conditions. Therefore, direct comparison of absolute potency (e.g., IC50 values) should be approached with caution.

Calcium Channels

Drug	Channel Type	Effect	Quantitative Data	Experimental Model
Prenylamine	L-type Ca2+	Inhibition	Reduction of inward Ca2+ current by 29-76% at 10-50 µM	Guinea-pig ventricular myocytes
Verapamil	L-type Ca2+	Inhibition	IC50 values range from 250 nmol/L to 15.5 µmol/L, depending on conditions.[4] Tonic block with micromolar affinity.[5]	Native and cloned L-type Ca2+ channels; various cell types
Verapamil	T-type Ca2+	Inhibition	Micromolar affinity with modest use-dependence.[5] IC50 of approximately 30 µM.[6]	Recombinant CaV3.2 channels

Sodium Channels

Drug	Channel Type	Effect	Quantitative Data	Experimental Model
Prenylamine	Fast Na+	Depression	Dissociation constant (Kd) of 1.7 x 10-5 M.[3]	Frog atrial muscle fibers
Verapamil	Fast Na+	No significant effect on Vmax in K+-depolarized fibers	-	Guinea-pig papillary muscles

Potassium Channels

Drug	Channel Type	Effect	Quantitative Data	Experimental Model
Prenylamine	General K+	Depression of steady-state outward current	-	Frog atrial muscle fibers
Verapamil	HERG (IKr)	High-affinity block	IC50 = 143.0 nmol/L.[7][8]	HEK 293 cells expressing HERG
Verapamil	Kir2.x (IK1)	Blockade	-	Guinea pig ventricular myocytes
Verapamil	Kv (various)	Inhibition	Weakly blocks KvLQT1/IsK.[4]	Xenopus oocytes
Verapamil	KATP	Inhibition	Dose-dependent inhibition.[9]	Rat pancreatic islets (as a model for ATP-sensitive K+ channels)

Experimental Methodologies

The data presented in this guide are derived from various electrophysiological studies. A general overview of the typical experimental protocols is provided below.

Whole-Cell Patch Clamp Electrophysiology

• Objective: To measure the ionic currents flowing through specific channels in isolated cardiac myocytes or cell lines expressing specific channel subtypes.

• General Protocol:

  • Cell Isolation/Culture: Cardiomyocytes are enzymatically isolated from animal hearts (e.g., guinea pig, rabbit, frog) or cell lines (e.g., HEK 293) are cultured and transfected to express the ion channel of interest.

  • Pipette Solution: The patch pipette is filled with an internal solution mimicking the intracellular ionic composition.

  • External Solution: The cells are bathed in an external solution resembling the extracellular fluid, with specific ion concentrations adjusted to isolate the current of interest.

  • Voltage Clamp: A voltage-clamp amplifier is used to hold the cell membrane at a specific potential and to record the current that flows across the membrane in response to voltage steps.

  • Drug Application: Prenylamine or Verapamil is added to the external solution at varying concentrations to determine their effect on the recorded ionic current.

  • Data Analysis: The recorded currents are analyzed to determine parameters such as the concentration-response curve, from which the IC50 value (the concentration of the drug that causes 50% inhibition of the current) can be calculated.

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the primary mechanisms of action of Prenylamine and Verapamil on cardiac ion channels and their downstream effects on the cardiac action potential.

Caption: Mechanism of action for Prenylamine on cardiac ion channels.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Mechanism of block of a human cardiac potassium channel by terfenadine racemate and enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of prenylamine on cardiac membrane currents and contractility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. Verapamil Block of T-Type Calcium Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Mechanism of block and identification of the verapamil binding domain to HERG potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ohsu.elsevierpure.com [ohsu.elsevierpure.com]
• 9. Verapamil, a phenylalkylamine Ca2+ channel blocker, inhibits ATP-sensitive K+ channels in insulin-secreting cells from rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Vasodilatory Efficacy of Prenylamine and Nifedipine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the vasodilatory efficacy of Prenylamine and Nifedipine, focusing on their mechanisms of action, quantitative experimental data, and the methodologies used in their evaluation.

Introduction

Both Prenylamine and Nifedipine are calcium channel blockers known to induce vasodilation by relaxing vascular smooth muscle, a critical process in the regulation of blood pressure and blood flow. Nifedipine, a dihydropyridine calcium channel blocker, is widely used in the treatment of hypertension and angina. Prenylamine, also a calcium channel blocker, has been used for angina pectoris; however, its use has been limited in some countries due to concerns about cardiac arrhythmias. This guide delves into the experimental data to provide a comparative analysis of their vasodilatory effects.

Mechanism of Action

Nifedipine primarily acts by inhibiting the influx of extracellular calcium ions through L-type voltage-gated calcium channels in vascular smooth muscle cells.[1][2] This reduction in intracellular calcium concentration leads to the relaxation of the arterial smooth muscle, resulting in vasodilation and a subsequent decrease in peripheral vascular resistance.[3]

Prenylamine also functions as a calcium channel blocker, depressing the slow inward current of calcium in cardiac muscle.[4] However, evidence suggests that its vasodilatory effect may also be mediated through calmodulin antagonism.[5][6] Calmodulin is a key intracellular protein that, when activated by calcium, initiates a cascade of events leading to muscle contraction. By antagonizing calmodulin, Prenylamine can induce vasodilation independently of or in addition to its effects on calcium channels.

Signaling Pathways

The signaling pathways for both drugs converge on the reduction of intracellular calcium available for the contractile machinery in vascular smooth muscle cells.

Caption: Signaling pathways of Nifedipine and Prenylamine leading to vasodilation.

Quantitative Comparison of Vasodilatory Efficacy

Direct comparative studies providing IC50 or EC50 values for the vasodilatory effects of Prenylamine and Nifedipine in the same experimental setup are limited. However, data from individual studies on isolated vascular tissues allow for an indirect comparison.

Drug	Preparation	Agonist	IC50 / EC50	Reference
Nifedipine	Rabbit Basilar Artery	K+ (124 mM)	~10 nM	[5]
Rabbit Facial Artery	K+ (124 mM)	~30 nM	[5]
Rabbit Aorta	K+	3 x 10⁻⁹ M (~3 nM)	[7]
Rat Aorta	Ca²⁺	4.1 nM
Prenylamine	-	-	Data not available	-

IC50: Half maximal inhibitory concentration. EC50: Half maximal effective concentration.

Experimental Protocols

The evaluation of the vasodilatory efficacy of these compounds typically involves in vitro experiments using isolated arterial rings.

Isolated Aortic Ring Assay

This ex vivo method is a standard for assessing the vasorelaxant properties of pharmacological agents.

Caption: Workflow for the isolated aortic ring assay.

Methodology:

• Tissue Preparation: The thoracic aorta is dissected from an animal model (e.g., rat or rabbit) and placed in a physiological salt solution (PSS). The aorta is cleaned of surrounding connective tissue and cut into rings of approximately 4 mm in width.[8]

• Mounting: The aortic rings are mounted between two hooks in an organ bath filled with PSS, maintained at 37°C, and continuously aerated with a mixture of 95% O₂ and 5% CO₂. One hook is fixed, and the other is connected to a force transducer to measure isometric tension.[8]

• Equilibration and Contraction: The rings are allowed to equilibrate under a resting tension. Contraction is then induced using a vasoconstrictor agent, such as a high concentration of potassium chloride (K+) to cause depolarization-induced contraction, or an alpha-agonist like phenylephrine.[9]

• Drug Application: Once a stable contraction is achieved, the vasodilator drug (Nifedipine or Prenylamine) is cumulatively added to the organ bath in increasing concentrations.

• Data Acquisition and Analysis: The relaxation of the aortic ring is recorded as a decrease in isometric tension. The data is used to construct a concentration-response curve, from which the IC50 or EC50 value can be calculated to quantify the drug's potency.

Conclusion

Based on the available experimental data, Nifedipine appears to be a more potent vasodilator than Prenylamine. This is supported by its low nanomolar IC50 values in inhibiting potassium-induced contractions in various arterial preparations. Nifedipine's primary mechanism of action is the direct blockade of L-type calcium channels. Prenylamine, while also a calcium channel blocker, exhibits a more complex mechanism that may involve calmodulin antagonism, and it is considered a weaker inhibitor in related enzymatic assays. The standard experimental model for quantifying these effects is the isolated aortic ring assay, which provides a reliable platform for comparing the vasodilatory efficacy of different compounds. Further direct comparative studies are warranted to definitively quantify the potency difference between these two agents.

References

• 1. Calcium Channels in Vascular Smooth Muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dominant role of smooth muscle L-type calcium channel Cav1.2 for blood pressure regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative effects of verapamil, diltiazem, and nifedipine on hemodynamics and left ventricular function during acute myocardial ischemia in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of prenylamine on cardiac membrane currents and contractility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Slow calcium channel blockers and calmodulin. Effect of felodipine, nifedipine, prenylamine and bepridil on cardiac sarcolemmal calcium pumping ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of the effects of a new vasodilator pinacidil and nifedipine on isolated blood vessels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ijpp.com [ijpp.com]
• 9. Regulation of L-type calcium channels of vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Side-by-Side Pharmacological Comparison of Prenylamine and Fendiline

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective, data-driven comparison of the pharmacological properties of Prenylamine and Fendiline. Both are diphenylalkylamine derivatives that were developed as anti-anginal agents, but they exhibit distinct pharmacological profiles with significant differences in their mechanisms of action and clinical safety. Prenylamine was withdrawn from the market in 1988 due to severe cardiac side effects, whereas Fendiline, while of limited clinical use today, is notable for its unique inhibitory action on K-Ras signaling.

Executive Summary

Prenylamine and Fendiline are both classified as calcium channel blockers and calmodulin antagonists. However, Prenylamine exhibits a much more potent blockade of the hERG potassium channel, which is the primary reason for its cardiotoxicity. Fendiline, in contrast, has a significantly safer cardiac profile and possesses a unique mechanism of action by inhibiting the plasma membrane localization of K-Ras, a key oncogenic protein. This guide will delve into their comparative pharmacology, supported by quantitative data and detailed experimental methodologies.

Data Presentation: Comparative Pharmacology

The following tables summarize the key pharmacological parameters of Prenylamine and Fendiline.

Table 1: Primary Pharmacodynamic Targets and Potency

Target	Prenylamine	Fendiline	Key Finding
L-type Ca²⁺ Channel (ICaL)	IC₅₀: 1.24 µM[1]	IC₅₀: 17.0 µM[2][3]	Prenylamine is approximately 14-fold more potent at blocking L-type calcium channels.
hERG K⁺ Channel (IKr)	IC₅₀: 65 nM[4]	Not associated with Torsade de Pointes; hERG block is not a primary action.[3]	Prenylamine is a potent hERG channel blocker, explaining its high proarrhythmic risk.
Calmodulin (CaM)	Half-maximal binding: 0.5 µM[5]	Inhibits CaM-dependent enzymes in a similar concentration range to Prenylamine.[3]	Both drugs antagonize calmodulin at sub-micromolar to low micromolar concentrations.
K-Ras Localization	Not a known target	IC₅₀: 9.64 µM[2][6]	Fendiline uniquely inhibits the membrane localization of K-Ras, a target in cancer therapy.
α₂-Adrenergic Receptor	Not a primary target	Kd: 2.6 µM[2]	Fendiline exhibits moderate affinity for α₂-adrenergic receptors.
Na⁺ Channel (hNav1.5)	IC₅₀: 2.52 µM[1][4]	Not a primary target	Prenylamine also demonstrates significant sodium channel blocking activity.

Table 2: Comparative Pharmacokinetic Properties

Parameter	Prenylamine	Fendiline
Administration Route	Oral	Oral
Terminal Half-life (t1/2)	~14 hours	~20-35 hours
Bioavailability	Absolute: ~15%; Relative: ~82%	Well-absorbed, but subject to extensive first-pass metabolism.
Metabolism	Stereoselective; produces amphetamine as a metabolite.	Extensively metabolized.

Key Pharmacological Differences

The most critical distinction lies in their electrophysiological effects on the heart. Prenylamine prolongs the cardiac action potential by potently blocking hERG potassium channels, leading to a high risk of life-threatening arrhythmias like Torsades de Pointes.[3][4] Fendiline does not share this liability.[3] Furthermore, the isomers of Prenylamine have opposing effects; the (+)-isomer can produce a positive inotropic (calcium agonistic) effect at low heart rates, further contributing to its complex and dangerous cardiac profile.[3] Fendiline's actions are more consistent, with its negative inotropic effect being more pronounced at higher stimulation rates.[3]

Fendiline's additional action as an inhibitor of K-Ras plasma membrane localization sets it apart entirely from Prenylamine and other calcium channel blockers.[2][6] This effect is independent of its calcium channel blocking activity and has made it a tool compound for cancer research.

Experimental Protocols

Below are detailed methodologies for key experiments used to characterize and compare Prenylamine and Fendiline.

Electrophysiology: Whole-Cell Patch Clamp for Ion Channel Inhibition

This protocol is used to measure the inhibitory effect of the compounds on L-type Ca²⁺ and hERG K⁺ channels.

• Cell Preparation: Human Embryonic Kidney (HEK293) cells stably transfected with the cDNA for the desired channel (e.g., CACNA1C for L-type Ca²⁺ or KCNH2 for hERG) are cultured under standard conditions (37°C, 5% CO₂). Alternatively, primary cardiomyocytes can be isolated from animal models (e.g., guinea pig ventricles).

• Recording Configuration: The whole-cell configuration of the patch-clamp technique is used. Borosilicate glass pipettes with a resistance of 3-5 MΩ are filled with an internal solution.

• Solutions:

  • hERG Internal Solution (in mM): 130 KCl, 1 MgCl₂, 5 EGTA, 5 MgATP, 10 HEPES, adjusted to pH 7.2 with KOH.

  • hERG External Solution (in mM): 137 NaCl, 4 KCl, 1.8 CaCl₂, 1 MgCl₂, 10 Glucose, 10 HEPES, adjusted to pH 7.4 with NaOH.

  • L-type Ca²⁺ Internal Solution (in mM): 120 CsCl, 10 EGTA, 5 MgATP, 10 HEPES, adjusted to pH 7.2 with CsOH. (Cesium is used to block K⁺ currents).

  • L-type Ca²⁺ External Solution (in mM): 135 NaCl, 20 CsCl, 2 CaCl₂, 1 MgCl₂, 10 Glucose, 10 HEPES, adjusted to pH 7.4 with NaOH.

• Voltage Protocol (hERG): From a holding potential of -80 mV, the cell is depolarized to +20 mV for 2 seconds to activate and inactivate the channels. The membrane is then repolarized to -50 mV for 3 seconds to measure the deactivating tail current. This tail current amplitude is used to quantify channel block.

• Voltage Protocol (L-type Ca²⁺): From a holding potential of -80 mV, a prepulse to -40 mV is applied to inactivate Na⁺ channels. The cell is then depolarized to various test potentials (e.g., 0 mV or +10 mV) for 200-300 ms to elicit the peak inward Ca²⁺ current.

• Data Analysis: The drug is applied at increasing concentrations. The percentage of current inhibition at each concentration is plotted to generate a concentration-response curve, from which the IC₅₀ value is calculated using the Hill equation.

Calmodulin Binding Assay

This protocol determines the affinity of the compounds for Calmodulin (CaM). A common method is a competitive binding assay using a fluorescent probe.

• Reagents: Purified Calmodulin, a fluorescent CaM-binding peptide (e.g., a fluorescently labeled fragment of myosin light chain kinase), and the test compounds (Prenylamine or Fendiline).

• Procedure:

  • A fixed concentration of Calmodulin and the fluorescent peptide are incubated in a suitable buffer (e.g., containing CaCl₂ to ensure CaM is in its active conformation).

  • The fluorescence polarization or anisotropy of the solution is measured. In the bound state, the large CaM-peptide complex tumbles slowly, resulting in high polarization.

  • The test compound is titrated into the solution at increasing concentrations.

  • If the compound binds to Calmodulin, it will displace the fluorescent peptide, which will tumble faster in solution, leading to a decrease in fluorescence polarization.

• Data Analysis: The change in polarization is plotted against the concentration of the test compound. The concentration at which 50% of the peptide is displaced is used to determine the IC₅₀ or binding affinity (Kd).

K-Ras Plasma Membrane Localization Assay (for Fendiline)

This high-content imaging assay quantifies the ability of Fendiline to displace K-Ras from the cell membrane.

• Cell Line: A cell line (e.g., Madin-Darby Canine Kidney - MDCK, or a pancreatic cancer cell line) is engineered to stably express a fluorescently tagged K-Ras protein (e.g., GFP-K-Ras).

• Experimental Workflow:

  • Cells are plated in multi-well imaging plates (e.g., 96- or 384-well).

  • Cells are treated with various concentrations of Fendiline or a vehicle control (DMSO) for a specified time (e.g., 24-48 hours).

  • Cells are fixed with paraformaldehyde and stained with a nuclear stain (e.g., DAPI) and a plasma membrane stain (e.g., Wheat Germ Agglutinin conjugated to a fluorophore).

  • Plates are imaged using an automated high-content microscope. Multiple images are captured per well.

• Image and Data Analysis:

  • An automated image analysis algorithm identifies individual cells based on the nuclear and membrane stains.

  • The algorithm quantifies the intensity of the GFP-K-Ras signal at the plasma membrane versus the cytoplasm for each cell.

  • The ratio of plasma membrane to cytoplasmic fluorescence is calculated. A decrease in this ratio indicates displacement of K-Ras from the membrane.

  • An IC₅₀ value is determined by plotting the change in this ratio against the Fendiline concentration.

Mandatory Visualizations

Caption: Comparative molecular targets of Prenylamine and Fendiline.

Caption: Fendiline's inhibition of the K-Ras signaling pathway.

Caption: Experimental workflow for assessing proarrhythmic risk.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Fendiline inhibits L-type calcium channels in guinea-pig ventricular myocytes: a whole-cell patch-clamp study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Calcium and calmodulin antagonists binding to calmodulin and relaxation of coronary segments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. axonmedchem.com [axonmedchem.com]

Cross-Validation of Prenylamine's Effects: A Comparative Analysis in Cancer and Cardiac Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the effects of Prenylamine, a calcium channel blocker with calmodulin-antagonistic properties, across different cell lines. The data presented herein is intended to offer a cross-validation of its cellular mechanisms and support further research and development.

Quantitative Data Summary

The following table summarizes the quantitative effects of Prenylamine observed in two distinct cell lines: a human ovarian carcinoma cell line (OVCAR-3) and guinea-pig ventricular myocytes. While the experimental endpoints differ, the data collectively highlight Prenylamine's significant impact on calcium signaling in both cancerous and cardiac cells.

Cell Line	Parameter Measured	Prenylamine Concentration	Observed Effect	Reference
OVCAR-3 (Human Ovarian Carcinoma)	Intracellular Calcium Concentration ([Ca2+]i)	100 µM	Nearly 10-fold increase in cytosolic free calcium	[1]
Guinea-Pig Ventricular Myocytes	Inward Calcium Current	10-50 µM	29% to 76% reduction	[2]

Experimental Protocols

Measurement of Intracellular Calcium Concentration in OVCAR-3 Cells

This protocol is based on the methodology described for measuring intracellular calcium concentration using Fura-2 fluorescence.[1]

• Cell Culture: OVCAR-3 cells are cultured in an appropriate medium, for example, RPMI 1640 supplemented with 10% fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Loading with Fura-2 AM: Cells are seeded on glass coverslips. Before the experiment, the cells are loaded with the fluorescent calcium indicator Fura-2 AM (e.g., 2-5 µM) in a physiological salt solution (e.g., Hanks' Balanced Salt Solution) for a specified period (e.g., 30-60 minutes) at room temperature or 37°C in the dark.

• Washing: After loading, the cells are washed with the physiological salt solution to remove extracellular Fura-2 AM.

• Measurement of Fura-2 Fluorescence: The coverslip with the loaded cells is mounted in a perfusion chamber on the stage of an inverted fluorescence microscope equipped with a ratiometric imaging system. The cells are alternately excited at 340 nm and 380 nm, and the emission fluorescence is recorded at 510 nm.

• Data Acquisition: A baseline fluorescence ratio (340/380 nm) is established. Subsequently, the cells are perfused with a solution containing the desired concentration of Prenylamine (e.g., 100 µM). The change in the fluorescence ratio over time is recorded, which corresponds to the change in intracellular free calcium concentration.

• Calibration: At the end of each experiment, the system can be calibrated by determining the maximum fluorescence ratio (Rmax) with the addition of a calcium ionophore (e.g., ionomycin) in the presence of saturating extracellular calcium, and the minimum fluorescence ratio (Rmin) with the addition of a calcium chelator (e.g., EGTA).

Whole-Cell Patch-Clamp Recording of Inward Calcium Current in Guinea-Pig Ventricular Myocytes

This protocol is a generalized procedure based on the principles of whole-cell patch-clamp electrophysiology as described for cardiac myocytes.[2]

• Cell Isolation: Single ventricular myocytes are enzymatically isolated from guinea-pig hearts.

• Electrophysiological Recording Setup: The isolated myocytes are placed in a recording chamber on an inverted microscope. Whole-cell patch-clamp recordings are performed using a patch-clamp amplifier and data acquisition system.

• Pipette and Bath Solutions: The patch pipette is filled with an internal solution containing ions that mimic the intracellular environment (e.g., Cs+ to block K+ currents). The external bath solution is a physiological saline solution containing Ca2+ as the charge carrier for the inward calcium current.

• Gaining Whole-Cell Access: A high-resistance seal (>1 GΩ) is formed between the fire-polished tip of the patch pipette and the cell membrane. The membrane patch is then ruptured by gentle suction to achieve the whole-cell configuration.

• Voltage-Clamp Protocol: The cell is voltage-clamped at a holding potential where calcium channels are predominantly in a closed state (e.g., -40 mV or -80 mV). Depolarizing voltage steps are applied to elicit the inward calcium current.

• Drug Application: After recording stable baseline calcium currents, Prenylamine at the desired concentrations (e.g., 10-50 µM) is applied to the bath solution.

• Data Analysis: The peak amplitude of the inward calcium current is measured before and after the application of Prenylamine to quantify the percentage of inhibition.

Signaling Pathway and Experimental Workflow Visualization

The following diagrams illustrate the proposed signaling pathway of Prenylamine's action as a calmodulin antagonist and a typical experimental workflow for assessing its effects on intracellular calcium.

References

• 1. Release of intracellular calcium by prenylamine in human ovarian tumour cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The effects of prenylamine on single ventricular myocytes of guinea-pig - PMC [pmc.ncbi.nlm.nih.gov]

Reproducibility of Historical Clinical Trial Data on Prenylamine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prenylamine, a calcium channel blocker, was introduced in the 1960s for the treatment of angina pectoris. Despite initial promising results in early clinical trials, it was later withdrawn from the market due to severe cardiovascular side effects. This guide provides a comparative analysis of the available historical clinical trial data on Prenylamine, focusing on the reproducibility of its efficacy and safety profile. The information is intended for researchers, scientists, and drug development professionals interested in the historical context of cardiovascular drug development and the challenges of data reproducibility over time.

Efficacy Data from Historical Clinical Trials

Trial	Number of Patients	Dosage	Key Findings	Statistical Significance
Sosa and McGregor, 1963[1][2]	14	270 mg/day	Reduced incidence of spontaneous angina and nitroglycerin usage compared to placebo.	p < 0.05[1][2]
Cardoe, 1970[3][4]	12	Not specified in abstract	Significantly more effective than placebo in the prophylaxis of angina pectoris.	Statistically significant[3][4]
Tucker et al., 1974[5][6]	Not specified in abstract	Not specified in abstract	Details on efficacy outcomes not available in the abstract.	Not specified in abstract

Experimental Protocols of Historical Trials

Based on the available information, the key experiments cited in the historical clinical trials of Prenylamine for angina pectoris followed a general methodology reflective of the era.

1. Study Design:

• The majority of the trials were designed as double-blind, placebo-controlled studies.[1][2][7][8]

• Some studies employed a crossover design, where patients would receive both Prenylamine and a placebo at different times.

2. Patient Population:

• Patients with a diagnosis of angina pectoris were recruited.

• The number of participants in these early trials was typically small, often involving fewer than 20 patients.[1][2][3][4]

3. Intervention:

• Oral administration of Prenylamine.

• Dosages varied between studies, with one study specifying a daily dose of 270 mg.[1][2]

4. Outcome Measures:

• The primary efficacy endpoints were the frequency of angina attacks and the consumption of glyceryl trinitrate (nitroglycerin) tablets for acute pain relief.[1][2][3][4]

• Patients were typically required to maintain diaries to record these events.

Reproducibility of Historical Data: A Tale of Two Outcomes

The story of Prenylamine serves as a critical case study in the reproducibility of clinical trial data, particularly concerning efficacy versus safety.

Efficacy: The early, small-scale clinical trials consistently reported a statistically significant reduction in angina attacks and nitroglycerin consumption compared to placebo.[1][2][3][4] This suggests a degree of reproducibility in the primary efficacy endpoints within the limited scope of these initial investigations. However, the lack of detailed, publicly available raw data from these trials makes a modern, rigorous re-analysis impossible.

Safety: The most significant issue with the reproducibility of Prenylamine's historical data lies in its safety profile. The initial clinical trials, with their small sample sizes and short durations, failed to detect the rare but life-threatening adverse effect of QT interval prolongation and Torsades de Pointes. This severe cardiac arrhythmia only became apparent after the drug was marketed and used in a much larger and more diverse patient population. This highlights a critical limitation of small, historical datasets in predicting the real-world safety of a drug.

Mechanism of Action: A Dual-Edged Sword

Prenylamine's therapeutic and toxic effects can be understood through its dual mechanism of action at the cellular level.

1. Therapeutic Effect: Calcium Channel Blockade

Prenylamine functions as a calcium channel blocker. By inhibiting the influx of calcium ions into cardiac and smooth muscle cells, it leads to vasodilation and a reduction in the heart's workload, thereby alleviating the symptoms of angina.

Caption: Therapeutic mechanism of Prenylamine via calcium channel blockade.

2. Adverse Effect: hERG Channel Blockade

Unfortunately, Prenylamine also blocks the human Ether-à-go-go-Related Gene (hERG) potassium channel. This channel is crucial for the repolarization phase of the cardiac action potential. Inhibition of the hERG channel leads to a prolongation of the QT interval, creating an electrophysiological environment ripe for the development of the potentially fatal arrhythmia, Torsades de Pointes.

Caption: Adverse effect of Prenylamine through hERG channel blockade.

Conclusion

The historical clinical trial data on Prenylamine presents a compelling case for the critical evaluation of data reproducibility, especially when comparing historical and modern standards of drug development. While early trials suggested efficacy in treating angina, their small scale and limited duration proved inadequate to identify the severe cardiotoxicity that ultimately led to the drug's withdrawal. This guide underscores the importance of robust, large-scale clinical trials with long-term follow-up for establishing both the efficacy and, crucially, the safety of new therapeutic agents. For researchers today, the story of Prenylamine serves as a reminder of the limitations of historical data and the evolution of our understanding of drug action and adverse events.

References

• 1. Prenylamine in angina pectoris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Prenylamine in Angina Pectoris - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A 2-year study of the efficacy and tolerability of prenylamine in the treatment of angina pectoris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A 2-year study of the efficacy and tolerability of prenylamine in the treatment of angina pectoris - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Prenylamine in treatment of angina - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Prenylamine in treatment of angina - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [Prenylamine (segontin) in angina pectoris. A double-blind test] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A double-blind, double cross-over trial of prenylamine in angina pectoris - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Showdown: Prenylamine vs. Reserpine on Catecholamine Storage

For researchers, scientists, and drug development professionals, understanding the nuanced effects of pharmacological agents on neurotransmitter systems is paramount. This guide provides a comprehensive, data-driven comparison of two such agents, Prenylamine and Reserpine, and their impact on catecholamine storage. While both are recognized for their influence on monoaminergic systems, their mechanisms and quantitative effects exhibit key differences.

At a Glance: Key Differences in Mechanism and Effect

Feature	Prenylamine	Reserpine
Primary Mechanism	Calcium channel blockade	Irreversible inhibition of VMAT2
Effect on VMAT2	Potential for weak, indirect inhibition	Potent, irreversible inhibitor
Catecholamine Depletion	Modest and transient	Profound and long-lasting
Reversibility	Reversible	Irreversible

Delving into the Mechanisms of Action

Reserpine's effect on catecholamine storage is well-established and profound. It acts as a potent, irreversible inhibitor of the Vesicular Monoamine Transporter 2 (VMAT2)[1][2][3]. VMAT2 is a crucial protein responsible for packaging monoamines, including dopamine, norepinephrine, and serotonin, into synaptic vesicles for subsequent release. By irreversibly binding to VMAT2, Reserpine effectively destroys the neuron's ability to store these neurotransmitters. The unprotected catecholamines in the cytoplasm are then degraded by monoamine oxidase (MAO), leading to a significant and long-lasting depletion of catecholamine stores throughout the central and peripheral nervous systems[1][4].

Prenylamine, on the other hand, is primarily classified as a calcium channel blocker[5]. Its influence on catecholamine storage appears to be less direct and less potent than that of Reserpine. While some evidence suggests that derivatives of Prenylamine can block the vesicular transporter for dopamine, the direct action of Prenylamine on VMAT2 is not as clearly defined[6]. It is hypothesized that any effect Prenylamine has on catecholamine levels may be secondary to its calcium channel blocking activity or a weaker, more transient interaction with VMAT2.

Quantitative Comparison of Catecholamine Depletion

Direct head-to-head quantitative comparisons of Prenylamine and Reserpine on catecholamine depletion are limited in the readily available literature. However, by examining data from separate studies, a comparative picture emerges.

Reserpine: Studies consistently demonstrate a robust and dose-dependent depletion of catecholamines with Reserpine administration. For instance, a dose of 1-10 mg/kg in rodents can lead to a 70-95% depletion of monoamines in various brain regions, an effect that can persist for up to 14 days[1].

Table 1: Effect of Reserpine on Brain Monoamine Levels in Mice

Treatment (Dose)	Norepinephrine Level (% of Control)	Dopamine Level (% of Control)	Serotonin Level (% of Control)
Reserpine (1 mg/kg)	Significantly Reduced	Significantly Reduced	Significantly Reduced
Reserpine (5 mg/kg)	Profoundly Reduced	Profoundly Reduced	Profoundly Reduced

Note: This table is a qualitative summary based on findings from multiple studies. Precise percentages vary depending on the specific study protocol.

Prenylamine: The effect of Prenylamine on catecholamine levels appears to be more modest. Studies in mice have shown that Prenylamine can influence brain monoamine levels, but the extent of depletion is not as dramatic as that observed with Reserpine[7][8].

Table 2: Effect of Prenylamine on Brain Monoamine Levels in Mice

Treatment (Dose)	Norepinephrine Level (% of Control)	Dopamine Level (% of Control)	Serotonin Level (% of Control)
Prenylamine	Moderate Reduction	Moderate Reduction	Moderate Reduction

Experimental Protocols

Measurement of Brain Catecholamine Levels

A common method for determining the levels of catecholamines (norepinephrine, dopamine) and serotonin in brain tissue involves fluorometric analysis.

Protocol:

• Animal Treatment: Administer Prenylamine or Reserpine to experimental animals (e.g., mice) at the desired doses and time points. A control group receiving a vehicle solution should be included.

• Tissue Collection: At the end of the treatment period, euthanize the animals and rapidly dissect the brains.

• Homogenization: Homogenize the brain tissue in a suitable buffer (e.g., acidified butanol) to extract the monoamines.

• Purification: Separate the catecholamines and serotonin from other tissue components using a series of extraction and washing steps.

• Fluorometric Analysis: React the extracted monoamines with specific reagents to form fluorescent derivatives.

• Quantification: Measure the fluorescence intensity using a fluorometer at specific excitation and emission wavelengths for each monoamine. The concentration is then calculated by comparing the fluorescence to that of standard solutions.

Signaling Pathways and Experimental Workflow

The distinct mechanisms of Prenylamine and Reserpine can be visualized through their signaling pathways and the general workflow for their comparative study.

Caption: Signaling pathways of Reserpine and Prenylamine on catecholamine storage.

Caption: General experimental workflow for comparing Prenylamine and Reserpine.

Conclusion

In the head-to-head comparison of Prenylamine and Reserpine, it is clear that Reserpine is a much more potent and specific agent for depleting catecholamine stores. Its irreversible inhibition of VMAT2 leads to a profound and long-lasting effect. Prenylamine's primary role as a calcium channel blocker results in a more modest and likely indirect influence on catecholamine levels. For researchers seeking a robust and sustained depletion of catecholamines for experimental models, Reserpine remains the agent of choice. Prenylamine may be of interest in studies where a milder, more transient modulation of monoaminergic systems, potentially secondary to calcium signaling, is desired. Further direct comparative studies with detailed dose-response analyses are warranted to fully elucidate the quantitative differences between these two compounds.

References

• 1. Molecular, Neurochemical, and Behavioral Hallmarks of Reserpine as a Model for Parkinson's Disease: New Perspectives to a Long‐Standing Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Behavioral and neurochemical effects induced by reserpine in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Storage and Release of Catecholamines - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. The influence of benzquinamide, oxypertine and prenylamine on monoamine levels and on monoamine effects in the spinal cord - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. research.vu.nl [research.vu.nl]
• 7. Effect of prenylamine on locomotor activity and brain monoamine levels in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The effect of reserpine, alpha-methyl-m-tyrosine, prenylamine, and guanethidine on metrazol-convulsions and the brain monoamine level in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Specificity of Prenylamine's Action on Calmodulin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Prenylamine's interaction with calmodulin (CaM), a ubiquitous calcium-binding protein central to numerous cellular signaling pathways. The action of Prenylamine is evaluated against other well-characterized calmodulin antagonists, namely Trifluoperazine (TFP), W-7, and Calmidazolium. This document summarizes quantitative data, details experimental methodologies, and provides visual representations of key pathways and workflows to aid in the objective assessment of Prenylamine's specificity as a calmodulin antagonist.

Introduction to Calmodulin and its Antagonists

Calmodulin is a highly conserved calcium sensor protein that plays a pivotal role in signal transduction in eukaryotic cells. Upon binding Ca²⁺, calmodulin undergoes a conformational change, enabling it to interact with and modulate the activity of a wide array of target proteins, including protein kinases, phosphatases, and phosphodiesterases.

Calmodulin antagonists are valuable tools for studying Ca²⁺/CaM-dependent signaling pathways and have potential therapeutic applications. These antagonists can be broadly categorized based on their chemical structures and mechanisms of action. This guide focuses on comparing Prenylamine, a drug initially developed as a calcium channel blocker, with established calmodulin inhibitors to assess its specificity of action.

Comparative Analysis of Calmodulin Antagonists

Prenylamine has been identified as a calmodulin antagonist, but its concurrent activity as a calcium channel blocker raises questions about its specificity.[1] Studies have shown that Prenylamine can relax coronary arteries in a concentration range similar to that in which it binds to calmodulin, suggesting a CaM-mediated mechanism. However, it has also been described as a "weak inhibitor" of CaM-activated enzymes like phosphodiesterase (PDE).[2]

A key finding from comparative studies is that calmodulin antagonists can be differentiated into distinct groups based on their binding and kinetic profiles.[3] Prenylamine, along with compounds like bepridil, appears to interact with calmodulin differently than classic antagonists like Trifluoperazine and W-7, potentially binding to different sites on the calmodulin molecule.[3]

Quantitative Data Comparison

Compound	Binding Affinity (Kd/Ki)	IC50 (CaM-Dependent Phosphodiesterase)	Other Relevant Data
Prenylamine	Data not readily available	Weak inhibitor[2]	Half-maximal relaxation of porcine coronary segments: 7 x 10⁻⁷ M
Trifluoperazine (TFP)	~1-5 µM (Kd for release from (Ca²⁺)₄-CaM)[4]	Data not readily available in a directly comparable format	Potent competitive inhibitor of calmodulin activity[3]
W-7	11 µM (Ki)[5]	28 µM[6][7][8]	Also inhibits myosin light chain kinase (IC50 = 51 µM)[6][7][8]
Calmidazolium	3 nM (Kd)	0.15 µM	Potent calmodulin inhibitor[2]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and replication of findings. Below are protocols for key experiments used to evaluate the interaction between small molecules and calmodulin.

Fluorescence Spectroscopy for Binding Affinity Determination

This method is used to determine the binding affinity of a ligand to calmodulin by measuring changes in the fluorescence properties of a fluorophore upon binding. Dansylated calmodulin (D-CaM) is a commonly used tool for this purpose.

Protocol:

• Preparation of Dansylated Calmodulin (D-CaM):

  • Dissolve purified calmodulin in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5, 1 mM CaCl₂).

  • Add a molar excess of dansyl chloride (dissolved in acetone) to the calmodulin solution.

  • Incubate the mixture in the dark at room temperature for 1-2 hours.

  • Remove unreacted dansyl chloride by dialysis against the same buffer.

  • Determine the concentration and labeling efficiency of D-CaM spectrophotometrically.

• Fluorescence Titration:

  • Place a fixed concentration of D-CaM (e.g., 1 µM) in a quartz cuvette.

  • Record the baseline fluorescence emission spectrum (excitation typically around 340 nm, emission scan from 400-600 nm).

  • Add increasing concentrations of the antagonist (e.g., Prenylamine) to the cuvette.

  • After each addition, allow the system to equilibrate and record the fluorescence spectrum.

  • Monitor the change in fluorescence intensity at the emission maximum.

• Data Analysis:

  • Plot the change in fluorescence intensity as a function of the antagonist concentration.

  • Fit the data to a suitable binding isotherm (e.g., one-site binding model) to determine the dissociation constant (Kd).

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes that occur upon the binding of a ligand to a macromolecule, providing a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.

Protocol:

• Sample Preparation:

  • Dialyze both the purified calmodulin and the antagonist solution extensively against the same buffer (e.g., 20 mM HEPES, pH 7.4, 100 mM NaCl, 1 mM CaCl₂) to minimize heats of dilution.

  • Degas both solutions immediately before the experiment to prevent bubble formation.

  • Accurately determine the concentrations of both calmodulin and the antagonist.

• ITC Experiment:

  • Fill the ITC sample cell with the calmodulin solution (e.g., 10-50 µM).

  • Fill the injection syringe with the antagonist solution (typically 10-20 fold higher concentration than the calmodulin).

  • Set the experimental parameters (e.g., temperature, stirring speed, injection volume, and spacing).

  • Perform a series of injections of the antagonist into the calmodulin solution.

  • As a control, perform a separate titration of the antagonist into the buffer alone to measure the heat of dilution.

• Data Analysis:

  • Subtract the heat of dilution from the raw binding data.

  • Integrate the heat change for each injection.

  • Plot the integrated heat per injection against the molar ratio of antagonist to calmodulin.

  • Fit the data to a suitable binding model (e.g., one-site binding model) to determine Kd, n, ΔH, and ΔS.

Calmodulin-Dependent Enzyme Activity Assay (e.g., Phosphodiesterase 1 - PDE1)

This assay measures the ability of an antagonist to inhibit the activity of a calmodulin-dependent enzyme, providing a functional assessment of its antagonistic properties.

Protocol:

• Enzyme Reaction Mixture:

  • Prepare a reaction buffer (e.g., 40 mM Tris-HCl, pH 8.0, 10 mM MgCl₂, 1 mM CaCl₂).

  • The reaction mixture should contain purified calmodulin-dependent phosphodiesterase (PDE1), calmodulin, and the substrate (e.g., cAMP).

• Inhibition Assay:

  • Pre-incubate the enzyme, calmodulin, and varying concentrations of the antagonist (e.g., Prenylamine) for a short period at the assay temperature (e.g., 30°C).

  • Initiate the reaction by adding the substrate (cAMP).

  • Allow the reaction to proceed for a fixed time, ensuring it remains within the linear range.

  • Stop the reaction (e.g., by boiling or adding a stop solution).

• Quantification of Product:

  • The product of the PDE1 reaction, AMP, is converted to adenosine by the addition of snake venom nucleotidase.

  • The amount of phosphate released can be quantified using a colorimetric method, such as the malachite green assay.

• Data Analysis:

  • Calculate the percentage of enzyme inhibition for each antagonist concentration relative to the control (no inhibitor).

  • Plot the percentage of inhibition against the logarithm of the antagonist concentration.

  • Fit the data to a dose-response curve to determine the IC50 value (the concentration of antagonist that causes 50% inhibition of enzyme activity).

Visualizing Pathways and Workflows

Diagrams generated using Graphviz (DOT language) are provided below to illustrate key concepts.

Calmodulin Signaling Pathway and Antagonist Intervention

Caption: Calmodulin signaling pathway and points of antagonist intervention.

Experimental Workflow for Evaluating Calmodulin Antagonism

Caption: A typical workflow for evaluating a potential calmodulin antagonist.

Conclusion

The available evidence indicates that Prenylamine exhibits calmodulin antagonist properties. However, its classification as a "weak inhibitor" of certain CaM-dependent enzymes and its established role as a calcium channel blocker suggest a lack of high specificity for calmodulin. Comparative studies place Prenylamine in a distinct class of calmodulin antagonists, differing from classical inhibitors like Trifluoperazine and W-7 in its mode of interaction.

For a more definitive evaluation of Prenylamine's specificity, further research is required to determine its binding affinity (Kd) to calmodulin and to conduct comprehensive profiling of its inhibitory effects (IC50) across a panel of calmodulin-dependent enzymes. The experimental protocols outlined in this guide provide a framework for conducting such investigations. Researchers should exercise caution when using Prenylamine as a specific calmodulin antagonist in cellular studies and consider its potential off-target effects on calcium channels.

References

• 1. Inhibition of elevated Ca2+/calmodulin-dependent protein kinase II improves contractility in human failing myocardium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Release of intracellular calcium by prenylamine in human ovarian tumour cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of the anti-calmodulin drugs calmidazolium and trifluoperazine on 45Ca transport in plasmalemmal vesicles from gastric smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Calcineurin inhibition of dynamin I GTPase activity coupled to nerve terminal depolarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Postsynaptic Inhibitors of Calcium/Calmodulin-Dependent Protein Kinase Type II Block Induction But Not Maintenance of Pairing-Induced Long-Term Potentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of calmodulin-dependent phosphodiesterase induces apoptosis in human leukemic cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Study of the Enantiomers of Prenylamine: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Prenylamine, a calcium channel blocker once used as an antianginal agent, presents a compelling case study in stereopharmacology. Marketed as a racemic mixture, the differential pharmacological and toxicological profiles of its (S)-(+)- and (R)-(-)-enantiomers were later elucidated, ultimately contributing to its withdrawal from the market. This guide provides an objective comparison of the enantiomers of Prenylamine, supported by available experimental data, to inform future research and drug development endeavors.

Data Presentation: A Comparative Overview

The distinct pharmacological properties of Prenylamine's enantiomers are most evident in their opposing effects on cardiac function and their significantly different pharmacokinetic profiles.

Pharmacodynamic Properties

Feature	(S)-(+)-Prenylamine	(R)-(-)-Prenylamine
Inotropic Effect	Positive (increases contractility)[1]	Negative (decreases contractility)[1]
Action Potential Duration	Prolongs[1]	Shortens[1]
Arrhythmogenic Potential	Pro-arrhythmic (associated with Torsades de Pointes)[1]	Less arrhythmogenic
Primary Mechanism	Believed to have a calcium agonistic side-effect[1]	Primarily calcium channel blockade

Table 1: Comparative Pharmacodynamic Profile of Prenylamine Enantiomers.

Pharmacokinetic Properties

Stereoselectivity is also a prominent feature of Prenylamine's pharmacokinetics, with significant differences observed in human and animal studies.

Human Pharmacokinetic Parameters (Oral Administration) [2][3]

Parameter	(S)-(+)-Prenylamine	(R)-(-)-Prenylamine
Maximum Plasma Concentration (Cmax)	Lower	~5-fold Higher
Area Under the Curve (AUC)	Lower (approx. 20% of (R)-enantiomer in a pilot study)[4]	~5-fold Higher
Apparent Oral Clearance	~5-fold Higher	Lower
Renal Clearance	~3-fold Higher	Lower

Table 2: Comparative Human Pharmacokinetic Parameters of Prenylamine Enantiomers following Oral Administration of Racemate.

Rat Pharmacokinetic Properties (Oral Administration) [5]

Parameter	(S)-(+)-Prenylamine	(R)-(-)-Prenylamine
Plasma Concentration	Higher	Lower

Table 3: Comparative Rat Pharmacokinetic Parameters of Prenylamine Enantiomers following Oral Administration of Racemate.

Key Molecular Targets and Signaling Pathways

The cardiovascular effects of Prenylamine enantiomers are primarily mediated through their interaction with L-type calcium channels and calmodulin, as well as hERG potassium channels.

L-type Calcium Channel and Calmodulin Signaling

Racemic Prenylamine is known to block L-type calcium channels, reducing calcium influx into cardiomyocytes and vascular smooth muscle cells. This action is central to its antianginal effects. Additionally, it acts as a calmodulin antagonist. The differential effects of the enantiomers on these targets likely underpin their opposing inotropic and chronotropic actions.

L-type Calcium Channel and Calmodulin Signaling Pathway

hERG Potassium Channel and Cardiac Repolarization

Blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel by racemic Prenylamine is a key factor in its cardiotoxicity, leading to QT interval prolongation and an increased risk of Torsades de Pointes. The (S)-(+)-enantiomer is thought to be the primary contributor to this proarrhythmic effect.

hERG Channel Blockade and Proarrhythmic Risk

Experimental Protocols

The following are representative methodologies for key experiments used to characterize the enantiomers of Prenylamine.

Inotropic Effects in Isolated Papillary Muscle

Objective: To determine the effect of each enantiomer on myocardial contractility.

Methodology:

• Tissue Preparation: Papillary muscles are dissected from the right ventricle of a suitable animal model (e.g., guinea pig, rabbit) and mounted in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and gassed with 95% O2 / 5% CO2.

• Stimulation and Recording: The muscle is stimulated electrically at a fixed frequency (e.g., 1 Hz). Isometric contractions are recorded using a force-displacement transducer.

• Drug Application: After a stabilization period, cumulative concentration-response curves are generated by adding increasing concentrations of (S)-(+)-Prenylamine or (R)-(-)-Prenylamine to the organ bath.

• Data Analysis: The change in developed tension is measured and expressed as a percentage of the baseline contractile force.

Workflow for Inotropic Effect Measurement

Electrophysiological Effects using Patch-Clamp Technique

Objective: To measure the effects of each enantiomer on cardiac ion channels (e.g., L-type Ca²⁺ channels, hERG K⁺ channels).

Methodology:

• Cell Preparation: Isolated cardiomyocytes or a suitable cell line expressing the channel of interest (e.g., HEK293 cells) are used.

• Patch-Clamp Recording: Whole-cell patch-clamp recordings are performed using a patch-clamp amplifier and data acquisition system. The cell is held at a specific holding potential, and voltage steps are applied to elicit ionic currents.

• Solution Exchange: The extracellular solution can be rapidly exchanged to apply different concentrations of the Prenylamine enantiomers.

• Data Analysis: The peak current amplitude and other kinetic parameters are measured before and after drug application to determine the extent of channel block. IC50 values can be calculated from the concentration-response data.

Enantioselective Pharmacokinetic Analysis

Objective: To determine the plasma concentrations of individual enantiomers over time.

Methodology:

• Drug Administration: A single oral dose of racemic Prenylamine is administered to human volunteers or animal models.

• Sample Collection: Blood samples are collected at predetermined time points. Plasma is separated by centrifugation.

• Enantioselective Assay: Plasma concentrations of (S)-(+)- and (R)-(-)-Prenylamine are determined using a validated stereospecific analytical method, such as chiral chromatography (e.g., HPLC with a chiral stationary phase) coupled with mass spectrometry.

• Pharmacokinetic Analysis: Plasma concentration-time data are used to calculate key pharmacokinetic parameters (Cmax, AUC, clearance, etc.) for each enantiomer using appropriate software.

Conclusion

The case of Prenylamine underscores the critical importance of evaluating the pharmacological and toxicological properties of individual enantiomers in drug development. The opposing effects of (S)-(+)- and (R)-(-)-Prenylamine on cardiac function and their distinct pharmacokinetic profiles highlight the potential for stereoselectivity to significantly impact a drug's efficacy and safety. This comparative guide provides a foundation for researchers to understand the nuanced pharmacology of Prenylamine enantiomers and serves as a reminder of the necessity for chiral considerations in modern drug design and evaluation.

References

• 1. Basic mechanisms underlying prenylamine-induced 'torsade de pointes': differences between prenylamine and fendiline due to basic actions of the isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Single- and multiple-dose pharmacokinetics of R-(-)-and S-(+)-prenylamine in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics of prenylamine racemate and enantiomers in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enantioselective disposition of R-(-)- and S-(+)-prenylamine in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Prenylamine's Potency Against Modern Antianginal Drugs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the historical antianginal drug prenylamine with modern therapeutic alternatives. The analysis is based on available clinical data and focuses on the comparative potency and mechanisms of action.

Executive Summary

Prenylamine, a calcium channel blocker with a unique mechanism of action, was introduced in the 1960s for the treatment of angina pectoris. However, it was withdrawn from the market in 1988 due to safety concerns, specifically the risk of QT interval prolongation and Torsades de Pointes.[1] Modern antianginal therapies, including beta-blockers, other calcium channel blockers, late sodium current inhibitors, and If inhibitors, have since been developed with different mechanisms of action and established safety profiles. This guide presents a comparative overview of the available efficacy data for prenylamine and these contemporary agents, alongside a review of their underlying signaling pathways and the methodologies of key clinical trials.

Data Presentation: A Comparative Look at Efficacy

The following tables summarize the quantitative data from clinical trials of prenylamine and modern antianginal drugs. It is important to note that the data for prenylamine is from older, smaller studies, which may not be directly comparable to the larger, more recent trials of modern agents.

Table 1: Reduction in Angina Attack Frequency

Drug Class	Drug	Clinical Trial	Dosage	Baseline (Attacks/Week)	Post-Treatment (Attacks/Week)	Reduction
Historical	Prenylamine	Sosa & McGregor, 1963	270 mg/day	Not Specified	Statistically significant reduction (p<0.05)	Not Quantified
Late Sodium Current Inhibitor	Ranolazine	CARISA	750 mg BID	~4.5	2.5	~2.0
Late Sodium Current Inhibitor	Ranolazine	CARISA	1000 mg BID	~4.5	2.1	~2.4
Late Sodium Current Inhibitor	Ranolazine	ERICA	1000 mg BID	5.6	2.9	2.7
If Inhibitor	Ivabradine	INITIATIVE	10 mg BID	4.1	1.0	3.1

Table 2: Reduction in Nitroglycerin Consumption

Drug Class	Drug	Clinical Trial	Dosage	Baseline (Tablets/Week)	Post-Treatment (Tablets/Week)	Reduction
Historical	Prenylamine	Sosa & McGregor, 1963	270 mg/day	Not Specified	Statistically significant reduction (p<0.05)	Not Quantified
Late Sodium Current Inhibitor	Ranolazine	CARISA	750 mg BID	Not Specified	Reduced	Not Quantified
Late Sodium Current Inhibitor	Ranolazine	CARISA	1000 mg BID	Not Specified	Reduced	Not Quantified
Late Sodium Current Inhibitor	Ranolazine	ERICA	1000 mg BID	4.7	2.0	2.7
If Inhibitor	Ivabradine	INITIATIVE	10 mg BID	2.3	0.5	1.8

Table 3: Improvement in Exercise Tolerance

Drug Class	Drug	Clinical Trial	Parameter	Improvement
Late Sodium Current Inhibitor	Ranolazine	CARISA	Exercise Duration	+24 to +34 seconds vs. placebo
If Inhibitor	Ivabradine	INITIATIVE	Time to 1mm ST Depression	Increased vs. placebo
Potassium Channel Opener	Nicorandil	IONA	Primary Endpoint (CHD death, non-fatal MI, or unplanned hospital admission for cardiac chest pain)	Reduced incidence (13.1% vs 15.5% in placebo)

Experimental Protocols: A Methodological Overview

Prenylamine Studies

• Sosa & McGregor, 1963: This study involved 14 patients with angina pectoris. The protocol consisted of a one-month treatment period with prenylamine (270 mg/day), preceded and followed by one-month placebo periods. Efficacy was assessed through twice-monthly treadmill exercise tests and daily patient records of anginal attacks and nitroglycerin consumption.[2]

• Cardoe, 1970: This two-year study followed twelve out-patients who had previously participated in a double-blind trial of prenylamine lactate. The primary endpoints were the daily anginal attack rate and glyceryl trinitrate consumption. A further double-blind, placebo-controlled phase was included to confirm the drug's efficacy.

Modern Antianginal Drug Trials

• CARISA (Combination Assessment of Ranolazine In Stable Angina): This randomized, double-blind, placebo-controlled trial evaluated ranolazine (750 mg and 1000 mg twice daily) as an add-on therapy to standard antianginal treatment (atenolol, amlodipine, or diltiazem). The primary endpoint was the change in symptom-limited exercise duration.

• ERICA (Efficacy of Ranolazine In Chronic Angina): This trial assessed the efficacy of ranolazine (1000 mg twice daily) in patients with stable angina who were already receiving the maximum recommended dose of amlodipine. The primary endpoint was the frequency of angina attacks.

• INITIATIVE (INternatIonal TrIal on the Anti-anginal effects of IVabradinE): This was a randomized, double-blind, parallel-group study comparing the efficacy and safety of ivabradine (5, 7.5, and 10 mg twice daily) with placebo. The primary efficacy criteria were changes in total exercise duration and time to 1-mm ST segment depression during an exercise tolerance test.

• IONA (Impact Of Nicorandil in Angina): This large-scale, randomized, double-blind, placebo-controlled trial investigated the effect of nicorandil (20 mg twice daily) on the incidence of major coronary events in high-risk patients with stable angina. The primary endpoint was a composite of coronary heart disease death, non-fatal myocardial infarction, or unplanned hospital admission for cardiac chest pain.

Mandatory Visualization: Signaling Pathways and Experimental Workflow

The following diagrams illustrate the cellular mechanisms of action of these antianginal drugs and a typical workflow for a clinical trial in this therapeutic area.

References

• 1. Prenylamine in Angina Pectoris - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A 2-year study of the efficacy and tolerability of prenylamine in the treatment of angina pectoris - PMC [pmc.ncbi.nlm.nih.gov]

Prenylamine: A Comparative Review of Preclinical Efficacy in Cardiovascular Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prenylamine, a calcium channel blocker of the amphetamine chemical class, was historically used as a vasodilator for the treatment of angina pectoris.[1] It was introduced in the 1960s but was withdrawn from markets worldwide in 1988 due to safety concerns, specifically the risk of QT interval prolongation and torsades de pointes, which increased the risk of sudden death.[1] Despite its withdrawal from clinical use, an examination of its preclinical data provides valuable insights into its mechanism of action and comparative efficacy, particularly in the context of cardiovascular research. This guide synthesizes available preclinical data to compare Prenylamine's performance against other agents and details the experimental protocols used in these foundational studies.

Comparative Efficacy of Prenylamine

Preclinical research on Prenylamine primarily focused on its cardioprotective and cardiovascular effects. The following tables summarize quantitative data from studies comparing Prenylamine to other calcium channel blockers and in models of myocardial injury.

Table 1: Comparative Effects of Calcium Channel Blockers on Cardiac Parameters (In Vitro)

Drug	Model	Key Finding	Reference
Prenylamine	Cat papillary muscles	Exhibits competitive antagonism with calcium.	[2]
Nifedipine	Cat papillary muscles	Shows competitive antagonism with calcium.	[2]
Verapamil	Cat papillary muscles	Does not show simple competitive antagonism with calcium.	[2]
Fendiline	Heart muscle preparations	Depresses contraction preferably at high stimulation rates.	[3]
Prenylamine	Heart muscle preparations	Negative inotropic effect is largely independent of stimulation rate.	[3]
Felodipine	Cardiac sarcolemma	Markedly reduces Ca2+ pumping ATPase activity (10-50 µM).	[4]
Bepridil	Cardiac sarcolemma	Markedly reduces Ca2+ pumping ATPase activity (50 µM).	[4]
Prenylamine	Cardiac sarcolemma	Weak inhibitor of Ca2+ pumping ATPase.	[4]

Table 2: Efficacy of Prenylamine in Preclinical Models of Myocardial Ischemia

Animal Model	Dosage	Experimental Outcome	Key Finding	Reference
Rats (n=204)	Not specified	Protection against isoproterenol-induced myocardial lesions.	Prenylamine significantly inhibited the development of lesions.	[5]
Monkeys (n=26)	Not specified	Protection against isoproterenol-induced myocardial lesions.	Showed protective effects and inhibited ST depression on ECG.	[5]
Rats	10 mg/kg/day (orally for 2 weeks)	Post-ischemic functional recovery and enzyme leakage.	Reduced enzyme leakage and increased functional recovery after ischemia.
Rats	100 mg/kg/day (orally for 2 weeks)	Post-ischemic functional recovery and enzyme leakage.	No significant improvement in functional recovery or enzyme leakage.
Rats	10 and 100 mg/kg/day	Incidence of post-ischemic arrhythmias.	Dose-dependent reduction in the incidence of arrhythmias.

Signaling Pathways and Mechanism of Action

Prenylamine's primary mechanism of action involves the blockade of calcium channels and interaction with calmodulin. This dual action contributes to its effects on the cardiovascular system.

Calcium Channel Blockade and Calmodulin Inhibition

Prenylamine acts as a calcium antagonist, slowing down calcium transport across cell membranes.[5] This is a key mechanism for its antianginal effects. Additionally, it is known to be a calmodulin (CaM) antagonist, which allows it to inhibit CaM-dependent enzymes.[3]

Caption: Prenylamine's dual mechanism of action.

Experimental Protocols

The preclinical evaluation of Prenylamine often involved in vivo models of myocardial injury and in vitro assessments of cardiac muscle function.

Isoproterenol-Induced Myocardial Damage Model in Rats

This workflow outlines a typical experimental protocol used to assess the cardioprotective effects of Prenylamine.

Caption: Workflow for in vivo cardioprotection studies.

Methodology Details:

• Animal Model: Male Wistar rats were commonly used.[3] In some studies, monkeys (Cebus) were also utilized.[5]

• Induction of Injury: Myocardial damage was often induced by subcutaneous or intraperitoneal injections of isoproterenol, a beta-adrenergic agonist that causes myocardial necrosis at high doses.[5]

• Drug Administration: Prenylamine was typically administered orally for a specified period before the induction of injury.

• Assessment of Efficacy: Efficacy was evaluated through:

  • Electrocardiography (ECG): To monitor for changes such as ST-segment depression.[5]

  • Histopathology: Microscopic examination of heart tissue to assess the extent of lesions and necrosis.

  • Biochemical Markers: Measurement of cardiac enzyme leakage (e.g., creatine kinase) into the serum as an indicator of myocardial damage.

Conclusion

The available preclinical data, though dated, indicates that Prenylamine is effective in animal models of myocardial ischemia, offering protection against induced cardiac lesions. Its efficacy is primarily attributed to its role as a calcium channel blocker and calmodulin inhibitor. Comparative studies with other calcium channel blockers like nifedipine and verapamil reveal differences in their specific effects on cardiac contractility and their interaction with calcium, highlighting the nuanced pharmacology within this drug class. The lack of recent preclinical research, particularly in areas like oncology or autophagy where other calcium channel blockers have been explored, represents a significant knowledge gap. Future research, should the safety concerns ever be overcome through medicinal chemistry efforts, could explore these avenues. However, based on the historical data, Prenylamine's preclinical profile is that of a cardioprotective agent with a complex mechanism of action.

References

• 1. karger.com [karger.com]
• 2. Prenylamine. Autoradiographic and neuropathological studies on myocardial mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Basic mechanisms underlying prenylamine-induced 'torsade de pointes': differences between prenylamine and fendiline due to basic actions of the isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Negative inotropic effect of verapamil, nifedipine and prenylamine and its reversal by calcium or isoproterenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Long-term prenylamine therapy: effects on responses to myocardial ischaemia in the isolated rat heart - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Verification of Prenylamine's Binding Affinity to hERG Channels: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The human ether-à-go-go-related gene (hERG) potassium channel is a critical component in cardiac action potential repolarization. Inhibition of this channel by pharmaceutical compounds can lead to QT interval prolongation, a condition that increases the risk of developing life-threatening cardiac arrhythmias, including Torsades de Pointes (TdP). Prenylamine, a drug previously used for angina pectoris, was withdrawn from the market due to its cardiac side effects, which are linked to its interaction with hERG channels.[1] This guide provides an objective comparison of Prenylamine's binding affinity to hERG channels with other known hERG inhibitors, supported by experimental data and detailed methodologies.

Quantitative Comparison of hERG Channel Binding Affinity

The binding affinity of a compound to the hERG channel is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that inhibits 50% of the hERG channel activity. A lower IC50 value indicates a higher binding affinity and a greater potential for hERG-related cardiotoxicity. The following table summarizes the IC50 values for Prenylamine and a selection of other well-characterized hERG inhibitors.

Compound	Type	hERG IC50 (nM)	Reference
Prenylamine	Anti-anginal	Data not explicitly found in a single value, but its strong structural similarity to high-affinity blockers is noted	[1]
Astemizole	Antihistamine	2247 (PubChem CID)	[2]
Cisapride	Prokinetic agent	2769 (PubChem CID)	[2][3]
Terfenadine	Antihistamine	31 - 300	[2][4]
Dofetilide	Antiarrhythmic	Ki values comparable in intact cell and membrane binding assays	[5][6]
Pimozide	Antipsychotic	18	[7]
Haloperidol	Antipsychotic	Mentioned as a potent hERG blocker	[3][8]
Verapamil	Calcium channel blocker	940	[9]

Note: The IC50 values can vary depending on the experimental conditions and techniques used.

Experimental Protocols for Assessing hERG Binding Affinity

Accurate determination of a compound's hERG binding affinity is crucial for cardiac safety assessment. Two primary methods are widely employed: patch-clamp electrophysiology and radioligand binding assays.

Patch-Clamp Electrophysiology

This "gold standard" method directly measures the functional inhibition of hERG channels expressed in mammalian cell lines (e.g., HEK293 or CHO cells).

Detailed Methodology:

• Cell Culture: Cells stably expressing the hERG channel are cultured under standard conditions.

• Cell Preparation: On the day of the experiment, cells are dissociated and plated onto glass coverslips.

• Electrophysiological Recording:

  • Whole-cell patch-clamp recordings are performed using a patch-clamp amplifier and data acquisition system.

  • Borosilicate glass pipettes with a resistance of 2-5 MΩ are filled with an internal solution (e.g., containing KCl, MgCl2, EGTA, HEPES, and ATP).

  • The external solution (bath solution) typically contains NaCl, KCl, CaCl2, MgCl2, glucose, and HEPES.

  • A specific voltage protocol is applied to the cell membrane to elicit hERG currents. A recommended protocol involves a depolarizing pulse to +40 mV followed by a repolarizing ramp down to -80 mV. The peak outward current during the ramp phase is measured as the hERG current.[10]

• Drug Application: The test compound is applied to the cells at various concentrations. The steady-state hERG current amplitude in the presence of the drug is compared to the control amplitude to determine the percentage of inhibition.[10]

• Data Analysis: The concentration-response data are fitted to a Hill equation to determine the IC50 value.

Radioligand Binding Assay

This high-throughput biochemical assay measures the ability of a test compound to displace a radiolabeled ligand that specifically binds to the hERG channel.

Detailed Methodology:

• Membrane Preparation: Membranes are prepared from cells overexpressing the hERG channel.[11]

• Binding Reaction:

  • The cell membranes are incubated with a radiolabeled ligand (e.g., [3H]-dofetilide or [3H]-astemizole) and varying concentrations of the test compound.[8][11]

  • The incubation is carried out in a specific assay buffer for a defined period (e.g., 60 minutes at room temperature) to reach equilibrium.[11]

• Separation of Bound and Free Ligand: The reaction mixture is filtered through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand. The filters are then washed to remove any non-specifically bound radioactivity.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The specific binding of the radioligand is calculated by subtracting the non-specific binding (measured in the presence of a high concentration of a known hERG blocker) from the total binding. The ability of the test compound to inhibit the specific binding is used to determine its IC50 or Ki (inhibition constant) value.[12]

Visualizing Experimental Workflows and Signaling Pathways

Experimental Workflow for hERG Binding Affinity Determination

The following diagram illustrates the typical workflow for assessing a compound's hERG binding affinity using both patch-clamp and radioligand binding assays.

References

• 1. Structural implications of hERG K+ channel block by a high-affinity minimally structured blocker - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Towards a structural view of drug binding to hERG K+ channels: - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Strategies to reduce HERG K+ channel blockade. Exploring heteroaromaticity and rigidity in novel pyridine analogues of dofetilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The [3H]dofetilide binding assay is a predictive screening tool for hERG blockade and proarrhythmia: Comparison of intact cell and membrane preparations and effects of altering [K+]o - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. High affinity blockade of the HERG cardiac K(+) channel by the neuroleptic pimozide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A High-Throughput Binding Assay for HERG | Springer Nature Experiments [experiments.springernature.com]
• 9. researchgate.net [researchgate.net]
• 10. fda.gov [fda.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. WO2003021271A2 - Affinity-assay for the human erg potassium channel - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Prenylamine in a Laboratory Setting

For researchers, scientists, and drug development professionals, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. Prenylamine, a withdrawn pharmaceutical agent, requires careful handling due to its toxicological profile and classification as a dangerous good for transport.

Prenylamine, a diphenylalkylamine calcium channel blocker, was formerly used to treat angina pectoris. However, it was withdrawn from the market in 1988 due to significant safety concerns, including its potential to cause long QT syndrome and ventricular fibrillation.[1] Its metabolism in humans to amphetamine also led to its inclusion on the World Anti-Doping Agency's list of banned substances.[1] Given its hazardous nature, adherence to strict disposal protocols is paramount to ensure the safety of laboratory personnel and to prevent environmental contamination.

Key Chemical and Safety Data

A thorough understanding of a compound's properties is the first step toward safe disposal. The following table summarizes essential data for prenylamine:

Property	Value	Source
CAS Number	390-64-7	[2]
Molecular Formula	C24H27N	[2][3]
Molecular Weight	329.48 g/mol	[2][3]
Boiling Point	181 - 185 °C (at 0.4 hPa)	[4]
Density	0.933 g/cm3 (at 25 °C)	[4]
Hazards	Combustible liquid. Causes severe skin burns and eye damage.[4]
Transport Information	Classified as a Dangerous Good for transport.[2]

Procedural Guidance for Prenylamine Disposal

1. Waste Identification and Segregation:

• All materials contaminated with prenylamine, including pure compound, solutions, contaminated labware (e.g., vials, pipettes, gloves), and personal protective equipment (PPE), must be treated as hazardous waste.

• Segregate prenylamine waste from other laboratory waste streams to ensure proper handling and disposal.

2. Collection and Storage:

• Collect all prenylamine waste in designated, clearly labeled, and leak-proof containers.

• The containers should be made of a material compatible with prenylamine.

• Store the waste containers in a secure, well-ventilated area, away from incompatible materials.

3. Disposal Methodology:

The preferred method for the disposal of pharmaceutical waste is through a licensed hazardous waste disposal company. These companies are equipped to handle and treat chemical waste in an environmentally sound manner. The most common and effective disposal methods for compounds like prenylamine are:

• Incineration: High-temperature incineration is the most effective method for destroying active pharmaceutical ingredients, ensuring they are not released into the environment.[5]

• Landfill (after appropriate treatment): In some cases, and only after being rendered non-hazardous through a process like inertisation (mixing with cement and other substances to solidify), the waste may be sent to a designated hazardous waste landfill.[5]

Under no circumstances should prenylamine be disposed of down the drain. [6][7][8] Pharmaceutical waste can persist through wastewater treatment processes and contaminate waterways, posing a risk to aquatic life and potentially re-entering the human water supply.[6]

Experimental Protocol for Rendering Prenylamine Waste Inert (for small quantities in a research setting as a pre-treatment before collection by a licensed disposal service)

This protocol is a general guideline and should be adapted based on local regulations and the specific form of the prenylamine waste.

Materials:

• Prenylamine waste (solid or liquid)

• Portland cement

• Lime

• Water

• Designated waste container (e.g., a sturdy plastic drum)

• Appropriate PPE (gloves, safety glasses, lab coat)

Procedure:

• Quantify the amount of prenylamine waste to be treated.

• In a designated waste container, mix the prenylamine waste with a surplus of cement and lime. A general ratio to start with is 1:1:1 by volume (waste:cement:lime), but this may need to be adjusted to ensure complete solidification.

• Slowly add a small amount of water while continuously mixing until a homogenous, solid matrix is formed.

• Seal the container securely.

• Label the container clearly as "Inert Prenylamine Waste" and include the date of treatment.

• Arrange for collection by a licensed hazardous waste disposal service.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of prenylamine waste in a laboratory setting.

Caption: Decision workflow for the safe disposal of prenylamine waste.

By adhering to these guidelines, researchers and laboratory professionals can ensure the safe and environmentally responsible disposal of prenylamine, thereby protecting themselves, their colleagues, and the wider community.

References

• 1. researchgate.net [researchgate.net]
• 2. scbt.com [scbt.com]
• 3. GSRS [precision.fda.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Inadequate last-mile pharmaceutical waste management is a neglected threat to environmental and public health: a call to action - PMC [pmc.ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]
• 7. nems.nih.gov [nems.nih.gov]
• 8. research.columbia.edu [research.columbia.edu]

Personal protective equipment for handling Prenylamine

Essential Safety and Handling Guide for Prenylamine

This guide provides crucial safety and logistical information for handling Prenylamine in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure safe operational procedures and proper disposal.

Hazard Identification and Classification

Prenylamine is classified as a hazardous substance. It is harmful if swallowed or in contact with skin and can cause severe skin burns and eye damage. It is also recognized as a dangerous good for transportation.[1]

Table 1: GHS Hazard and Precautionary Statements for Prenylamine

Category	Code	Statement	Source
Hazard	H302 + H312	Harmful if swallowed or in contact with skin.
H314	Causes severe skin burns and eye damage.
H412	Harmful to aquatic life with long lasting effects.
Prevention	P264	Wash skin thoroughly after handling.
P270	Do not eat, drink or smoke when using this product.	[2]
P280	Wear protective gloves/ protective clothing/ eye protection/ face protection.	[2]
Response	P301 + P312	IF SWALLOWED: Call a POISON CENTER/ doctor if you feel unwell.
P302 + P352	IF ON SKIN: Wash with plenty of water.
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P310	Immediately call a POISON CENTER or doctor/ physician.
Storage	P405	Store locked up.
Disposal	P501	Dispose of contents/ container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling Prenylamine to determine the appropriate level of PPE. The following are minimum recommendations based on the substance's hazards.

Table 2: Recommended Personal Protective Equipment for Prenylamine

Body Part	Equipment	Specification
Hands	Chemical-resistant gloves	Wear two pairs of gloves.[3] Change gloves regularly or immediately if torn, punctured, or contaminated.[3]
Eyes/Face	Safety glasses with side shields or goggles	Must be ANSI Z87.1 compliant.[4]
Face shield	Use for full face splash protection.[4]
Body	Protective disposable gown	Made of lint-free, low-permeability fabric with a solid front, long sleeves, and tight-fitting cuffs.[3]
Respiratory	Air-purifying respirator	Required when vapors or aerosols are generated. Use only in a well-ventilated area or under a chemical fume hood.[2]

Operational and Disposal Plans

Handling and Storage Protocol

• Engineering Controls : Always handle Prenylamine in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of vapors or aerosols.[2] Use explosion-proof electrical and ventilating equipment.

• Safe Handling Practices :

  • Avoid contact with skin and eyes.[2]

  • Do not eat, drink, or smoke in the handling area.[2]

  • Wash hands and skin thoroughly after handling.[2]

  • Keep containers tightly closed when not in use.[2]

• Storage Conditions :

  • Store in a dry, well-ventilated place.[2]

  • Keep the container tightly closed.[2]

  • Refer to the product label for the recommended storage temperature.

Caption: Workflow for the safe handling of Prenylamine from preparation to disposal.

Disposal Plan

The disposal of Prenylamine and any contaminated materials must adhere to all applicable federal, state, and local environmental regulations.[5]

• Waste Classification : Prenylamine waste is considered hazardous chemical waste.

• Containerization :

  • Collect unused Prenylamine and contaminated disposable materials (e.g., gloves, absorbent pads) in a designated, properly labeled, and sealed hazardous waste container.

  • Do not mix with other waste streams unless compatible.

• Disposal Procedure :

  • Arrange for pickup and disposal through your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.

  • Do not dispose of Prenylamine down the drain or in the regular trash.[6]

Emergency Procedures

Exposure Response Protocol

• In Case of Skin Contact : Immediately take off all contaminated clothing. Rinse the affected skin area with plenty of water or shower. Call a physician immediately.

• In Case of Eye Contact : Rinse out with plenty of water. Immediately call an ophthalmologist. If wearing contact lenses, remove them.

• If Swallowed : Make the victim drink water (two glasses at most). Avoid inducing vomiting due to the risk of perforation. Call a physician immediately.

• If Inhaled : Move the person to fresh air. Call a physician.

Spill Response Protocol

In the event of a spill, the primary goals are to ensure personnel safety and prevent the spread of contamination.

• Evacuate : Immediately alert others in the area and evacuate the immediate vicinity of the spill.

• Isolate : Secure the area to prevent unauthorized entry.

• Protect : If trained and safe to do so, don appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye protection.

• Contain & Clean :

  • Cover the spill with an inert, liquid-absorbent material (e.g., Chemizorb®).[2]

  • Carefully collect the absorbed material and place it into a designated hazardous waste container.

  • Clean the affected area thoroughly.

• Report : Report the incident to your laboratory supervisor and institutional EHS department.

References

• 1. scbt.com [scbt.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. osha.gov [osha.gov]
• 4. safety.rochester.edu [safety.rochester.edu]
• 5. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]
• 6. fda.gov [fda.gov]